Bromodichloromethane-13C

• CAS: 93952-10-4

Core Science & Biosynthesis

Bromodichloromethane-13C: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of the physical, chemical, and practical properties of Bromodichloromethane-13C (¹³CHBrCl₂). Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with field-proven insights to serve as an essential resource for the effective application of this isotopically labeled compound.

Introduction: The Significance of Isotopic Labeling

Stable isotope-labeled compounds are indispensable tools in modern scientific research. The substitution of an atom with its heavier, non-radioactive isotope, such as carbon-12 with carbon-13, provides a powerful method for tracing molecules through complex biological and chemical systems without altering their fundamental chemical reactivity.[1] Bromodichloromethane-13C, as a labeled analog of the common environmental contaminant and trihalomethane, bromodichloromethane, offers unique advantages in various analytical and research applications.[2] Its primary utility lies in its function as an internal standard for mass spectrometry (MS)-based quantification and in metabolic and toxicokinetic studies.[3][4][5][6]

Physicochemical Properties: A Comparative Overview

The physical properties of Bromodichloromethane-13C are fundamentally similar to its unlabeled counterpart. The primary difference lies in its molecular weight, a direct consequence of the heavier carbon isotope. This mass difference is the cornerstone of its application in mass spectrometry.

Table 1: Physical and Chemical Properties of Bromodichloromethane and Bromodichloromethane-13C

Property	Bromodichloromethane (Unlabeled)	Bromodichloromethane-13C	References
Molecular Formula	CHBrCl₂	¹³CHBrCl₂	[7][8][9]
Molecular Weight	163.83 g/mol	164.82 g/mol	[7][9]
CAS Number	75-27-4	93952-10-4	[2][7]
Appearance	Colorless liquid	Colorless liquid	[8][10][11]
Boiling Point	90 °C	~90 °C	[8][11]
Melting Point	-57 °C	~-57 °C	[8][11]
Density	1.980 g/cm³ at 20 °C	~1.980 g/cm³ at 20 °C	[8][11]
Solubility in Water	4.5 g/L at 20 °C	~4.5 g/L at 20 °C	[8][11]
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone, benzene	Soluble in ethanol, ether, acetone, benzene	[7]
Refractive Index (n_D^20)	1.4964	~1.4964	[8]

Note: Specific experimental values for the boiling point, melting point, density, and solubility of the ¹³C-labeled compound are not widely published. The values presented are based on the well-documented properties of the unlabeled compound, as the isotopic substitution of a single carbon atom is not expected to significantly alter these bulk physical properties.

Synthesis and Purification

The synthesis of Bromodichloromethane-13C involves the introduction of a ¹³C carbon source into the molecular structure. While specific, detailed protocols for the commercial synthesis of Bromodichloromethane-13C are proprietary, a general synthetic strategy can be inferred from established methods for preparing unlabeled halomethanes. One common method involves the haloform reaction or the reaction of a ¹³C-labeled precursor with appropriate halogenating agents.

A reported synthesis for unlabeled bromodichloromethane involves treating a mixture of chloroform and bromoform with triethyl-benzylammonium chloride and sodium hydroxide.[8][12] For the ¹³C-labeled version, a plausible route would start with a ¹³C-labeled methane source, followed by controlled halogenation.

Purification of the final product is critical to ensure its suitability for high-sensitivity analytical applications. Standard purification techniques for volatile organic compounds are employed, including:

• Distillation: To separate the product from starting materials and byproducts based on boiling point differences.

• Preparative Gas Chromatography (GC): To achieve high purity by separating components based on their volatility and interaction with a stationary phase.

The purity of Bromodichloromethane-13C is typically assessed by GC-MS to confirm the absence of unlabeled material and other impurities.

Spectral Data and Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for characterizing the structure of organic molecules.

• ¹H NMR: The proton NMR spectrum of Bromodichloromethane-13C is expected to be very similar to that of the unlabeled compound, which shows a single peak.[7] However, due to the presence of the ¹³C nucleus (spin I=1/2), this peak will appear as a doublet due to one-bond coupling between the proton and the ¹³C nucleus (¹J_CH coupling). The chemical shift is anticipated to be around δ 7.19 ppm (in CDCl₃).[7]

• ¹³C NMR: The carbon-13 NMR spectrum is the most direct method to confirm the isotopic enrichment. For Bromodichloromethane-13C, a single, enhanced resonance will be observed. The chemical shift for the carbon in unlabeled bromodichloromethane is reported to be around δ 48.5 ppm .[13] The ¹³C-labeled compound will show a strong signal at this chemical shift. In a proton-coupled ¹³C spectrum, this signal would be split into a doublet by the attached proton.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone of applications involving isotopically labeled standards. The mass spectrum of Bromodichloromethane-13C will exhibit a characteristic isotopic pattern that is distinct from its unlabeled counterpart. The molecular ion peak ([M]⁺) for ¹³CHBrCl₂ will be one mass unit higher than that of ¹²CHBrCl₂. The presence of bromine (isotopes ⁷⁹Br and ⁸¹Br) and chlorine (isotopes ³⁵Cl and ³⁷Cl) results in a complex but predictable isotopic cluster for the molecular ion and fragment ions.

Infrared (IR) Spectroscopy

The IR spectrum of Bromodichloromethane-13C will be very similar to that of the unlabeled compound. The primary difference will be a slight shift to lower frequency for the C-H stretching and bending vibrations due to the heavier mass of the ¹³C atom. The IR spectrum of unlabeled bromodichloromethane shows characteristic absorptions for C-H and C-halogen bonds.[14]

Applications in Research and Development

The unique properties of Bromodichloromethane-13C make it a valuable tool in several scientific domains.

Internal Standard for Quantitative Analysis

The most common application of Bromodichloromethane-13C is as an internal standard for the quantification of bromodichloromethane in environmental and biological samples using isotope dilution mass spectrometry (IDMS).[3][4][6]

Experimental Workflow: Quantification of Bromodichloromethane in Water Samples using GC-MS

Caption: Workflow for the quantification of bromodichloromethane using Bromodichloromethane-13C as an internal standard.

The co-elution of the analyte and the isotopically labeled standard in chromatography ensures that any matrix effects or variations in instrument response affect both compounds equally, leading to highly accurate and precise quantification.[6]

Metabolic and Toxicokinetic Studies

Bromodichloromethane-13C is instrumental in studying the absorption, distribution, metabolism, and excretion (ADME) of bromodichloromethane in biological systems.[5] By administering the ¹³C-labeled compound, researchers can trace its fate and identify its metabolites using mass spectrometry, distinguishing them from endogenous compounds.[3][5]

Logical Flow: Tracing Metabolic Pathways

Caption: Logical flow for using Bromodichloromethane-13C in metabolic studies.

These studies are crucial for understanding the mechanisms of toxicity and for risk assessment of bromodichloromethane exposure.[2][15]

Safety and Handling

Bromodichloromethane is classified as a hazardous substance. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[7] It is also suspected of causing cancer.[7] Therefore, it is imperative to handle Bromodichloromethane-13C with appropriate safety precautions in a well-ventilated laboratory fume hood.

Personal Protective Equipment (PPE) includes:

• Safety goggles

• Chemical-resistant gloves

• Laboratory coat

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7]

Conclusion

Bromodichloromethane-13C is a high-value research chemical that enables precise and accurate quantification of its unlabeled counterpart and facilitates detailed investigations into its metabolic fate and toxicity. Its utility as an internal standard in mass spectrometry is a prime example of the power of stable isotope labeling in analytical chemistry. A thorough understanding of its physical properties, spectral characteristics, and proper handling is essential for its effective and safe use in the laboratory.

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A Technical Guide to the Isotopic Enrichment of Commercially Available Bromodichloromethane-¹³C

Abstract

This technical guide provides an in-depth analysis of the isotopic enrichment levels of commercially available Bromodichloromethane-¹³C (¹³CHBrCl₂). It is intended for researchers, scientists, and drug development professionals who utilize carbon-labeled compounds in their studies. This document details the typical enrichment specifications from leading suppliers, outlines the primary analytical methodologies for verifying isotopic purity—Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS)—and discusses potential chemical and isotopic impurities. The guide is structured to provide not only procedural steps but also the underlying scientific principles, ensuring a comprehensive understanding for the end-user.

Introduction: The Significance of Isotopic Enrichment in Research

Isotopically labeled compounds, particularly those enriched with ¹³C, are indispensable tools in a wide array of scientific disciplines. From elucidating metabolic pathways and reaction mechanisms to serving as internal standards in quantitative analyses, the precise knowledge of isotopic enrichment is paramount. Bromodichloromethane, a trihalomethane, is often studied in environmental science and toxicology.[1] The ¹³C-labeled analogue allows for tracer studies to understand its fate and transport in various systems.

The efficacy of such studies is directly correlated with the isotopic enrichment of the labeled molecule. High isotopic purity minimizes interference from the natural abundance (¹²C) isotopologue, thereby enhancing the sensitivity and accuracy of detection methods. This guide focuses specifically on Bromodichloromethane-¹³C, providing a comprehensive overview of its commercial availability and the rigorous methods required to verify its isotopic integrity.

Commercial Availability and Isotopic Enrichment Levels

Bromodichloromethane-¹³C is available from several specialized chemical suppliers. The stated isotopic enrichment is a critical specification for researchers. A survey of prominent suppliers reveals a high standard of enrichment for this product.

Table 1: Commercially Available Bromodichloromethane-¹³C Specifications

Supplier	Product Number	Stated ¹³C Isotopic Enrichment	Chemical Purity	Notes
Cambridge Isotope Laboratories, Inc.	CLM-2090	99%	≥98%	Stabilized with Potassium Carbonate.[2]
Santa Cruz Biotechnology, Inc.	sc-210131	Lot-specific	Not specified	Certificate of Analysis required for exact data.[3]
Pharmaffiliates	PA STI 014660	Lot-specific	Not specified	Certificate of Analysis required for exact data.

As indicated in Table 1, Cambridge Isotope Laboratories, Inc. explicitly states a ¹³C isotopic enrichment of 99% for their Bromodichloromethane-¹³C.[2] This high level of enrichment is typical for many commercially available ¹³C-labeled compounds and is generally sufficient for most research applications. Other suppliers, such as Santa Cruz Biotechnology, Inc., provide lot-specific data on their Certificates of Analysis (CoA). Researchers are strongly advised to obtain and consult the CoA for the specific batch of material they are using to ascertain the precise isotopic enrichment and chemical purity.

Analytical Verification of Isotopic Enrichment

While suppliers provide specifications, independent verification of isotopic enrichment is a cornerstone of robust scientific practice. The two primary analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for determining the isotopic enrichment of ¹³C-labeled compounds.[4][5] The methodology relies on the distinct NMR signals of the ¹³C nucleus.

Caption: Workflow for ¹³C Isotopic Enrichment Determination by NMR Spectroscopy.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of Bromodichloromethane-¹³C into an NMR tube.

  • Add a suitable deuterated solvent (e.g., 0.6 mL of Chloroform-d, CDCl₃) that does not have interfering signals.

  • For quantitative accuracy, a relaxation agent (e.g., Chromium(III) acetylacetonate) can be added to ensure full relaxation of the ¹³C nucleus between scans.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and match the ¹³C probe.

  • Ensure the spectrometer is locked to the deuterium signal of the solvent.

• Data Acquisition:

  • Acquire a standard proton-decoupled ¹³C NMR spectrum.

  • To ensure quantitation, use a long relaxation delay (D1) of at least 5 times the longest T₁ of the carbon nucleus of interest. For small molecules, a D1 of 30-60 seconds is often sufficient.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

  • Identify the ¹³C signal for Bromodichloromethane. The chemical shift will be a singlet due to proton decoupling.

  • To determine isotopic enrichment, the intensity of the ¹³C-labeled compound's signal is compared to the signal of a known standard or, more commonly, to the residual ¹²C-H satellite signals in a proton NMR spectrum, though this is a more advanced technique. For a highly enriched sample (>99%), the ¹²C isotopologue will be below the detection limit in a standard ¹³C NMR. Therefore, the presence of a single, strong signal corresponding to ¹³CHBrCl₂ and the absence of other carbon signals (impurities) is a strong indicator of high isotopic and chemical purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique that separates volatile compounds and then analyzes them based on their mass-to-charge ratio. It is particularly well-suited for the analysis of volatile compounds like Bromodichloromethane.[6][7][8][9]

Caption: Workflow for ¹³C Isotopic Enrichment Determination by GC-MS.

• Sample Preparation:

  • Prepare a dilute solution of Bromodichloromethane-¹³C in a high-purity volatile solvent (e.g., methanol or hexane) at a concentration suitable for GC-MS analysis (typically in the low ppm range).

• Instrument Setup:

  • Use a gas chromatograph coupled to a mass spectrometer (quadrupole, time-of-flight, or ion trap).

  • Select an appropriate capillary column for the separation of volatile halogenated compounds (e.g., a DB-624 or similar).

  • Set the GC oven temperature program to ensure good separation of the analyte from any potential impurities and the solvent. A typical program might start at 40°C and ramp to 200°C.

  • Use helium as the carrier gas at a constant flow rate.

  • For the mass spectrometer, use Electron Ionization (EI) at 70 eV.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared solution into the GC.

  • Acquire mass spectra in full scan mode over a mass range that includes the molecular ions of both the labeled and unlabeled Bromodichloromethane (e.g., m/z 50-200).

• Data Processing and Analysis:

  • Identify the GC peak corresponding to Bromodichloromethane.

  • Extract the mass spectrum at the apex of this peak.

  • Analyze the molecular ion cluster. For Bromodichloromethane (CHBrCl₂), the presence of bromine and chlorine isotopes will result in a characteristic isotopic pattern.

    • Unlabeled Bromodichloromethane (¹²CHBrCl₂) will have a molecular ion cluster around m/z 162, 164, and 166.

    • ¹³C-labeled Bromodichloromethane (¹³CHBrCl₂) will have a molecular ion cluster shifted by one mass unit to m/z 163, 165, and 167.

  • The isotopic enrichment is calculated from the relative abundances of the ion clusters corresponding to the ¹³C- and ¹²C-containing molecules. For a 99% enriched sample, the ion cluster for the ¹²C isotopologue should be approximately 1% of the abundance of the ¹³C isotopologue cluster.

Potential Impurities and Their Identification

Ensuring the quality of Bromodichloromethane-¹³C extends beyond isotopic enrichment to include chemical purity. Impurities can arise from the synthetic route or degradation over time.

Potential Chemical Impurities

The synthesis of ¹³C-labeled halomethanes can sometimes result in the formation of other halogenated methanes as byproducts.[10] Potential impurities in Bromodichloromethane-¹³C could include:

• Other Trihalomethanes: Chloroform (CHCl₃), Dibromochloromethane (CHBr₂Cl), and Bromoform (CHBr₃).

• Starting Materials or Reagents: Residual starting materials from the ¹³C-labeling synthesis.

• Stabilizers: Some commercial formulations may contain stabilizers like potassium carbonate or ethanol.[11]

Identification of Impurities

Both NMR and GC-MS are excellent techniques for identifying and quantifying chemical impurities.

• By GC-MS: The chromatographic separation in GC-MS is highly effective at resolving different volatile compounds. Each impurity will produce a distinct peak in the chromatogram, and its mass spectrum can be used for identification by comparison to spectral libraries (e.g., NIST).

• By NMR: ¹H and ¹³C NMR spectra can reveal the presence of impurities. Each unique compound will give rise to its own set of signals. The chemical shifts and coupling patterns of these signals can be used to identify the structure of the impurity.

Conclusion and Best Practices

Commercially available Bromodichloromethane-¹³C is typically supplied with a high isotopic enrichment of 99%, which is suitable for a wide range of research applications. However, as a matter of scientific rigor, it is imperative for researchers to:

• Always consult the Certificate of Analysis for lot-specific data on isotopic enrichment and chemical purity.

• Independently verify the isotopic enrichment using quantitative ¹³C NMR or GC-MS, particularly for highly sensitive applications.

• Assess the chemical purity of the material to identify any potential impurities that could interfere with the experimental results.

By adhering to these best practices, researchers can ensure the quality and integrity of their isotopically labeled materials, leading to more accurate and reliable scientific outcomes.

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An In-depth Technical Guide to the Chemical Stability of Bromodichloromethane-¹³C Under Laboratory Conditions

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the chemical stability of Bromodichloromethane-¹³C. By synthesizing technical data with field-proven insights, this document aims to ensure the integrity of research outcomes through proper handling, storage, and stability assessment of this critical isotopically labeled compound.

Introduction: The Significance of Isotopically Labeled Compounds in Research

Isotopically labeled compounds, such as Bromodichloromethane-¹³C, are indispensable tools in modern scientific research, particularly in the fields of drug metabolism, pharmacokinetics (DMPK), and environmental fate studies. The incorporation of a stable isotope like Carbon-13 allows for the precise tracing of molecules through complex biological and chemical systems without altering the fundamental chemical properties of the compound. The stability of these labeled molecules is paramount; any degradation can lead to erroneous data and misinterpretation of experimental results. This guide focuses on Bromodichloromethane-¹³C, a trihalomethane of significant interest due to its prevalence as a disinfection byproduct in drinking water and its use as a chemical intermediate.[1][2][3]

Fundamental Chemical Properties of Bromodichloromethane-¹³C

Bromodichloromethane-¹³C is a colorless, nonflammable liquid at room temperature.[2][3][4][5] It is slightly soluble in water but highly soluble in common organic solvents such as ethanol, ethyl ether, benzene, and acetone.[2][4] Under standard laboratory conditions, it is considered a stable compound.[2][6] The primary physical and chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	¹³CHBrCl₂	[7]
Molecular Weight	~165.82 g/mol	[7]
Boiling Point	90°C	[8]
Melting Point	-57°C	[8]
Density	1.9 g/cm³	[8]
Solubility in Water	0.45 g/100ml at 20°C (poor)	[8]
Vapor Pressure	6.6 kPa at 20°C	[8]

Key Factors Influencing the Stability of Bromodichloromethane-¹³C

While generally stable, the integrity of Bromodichloromethane-¹³C can be compromised by several factors commonly encountered in a laboratory setting. Understanding these factors is crucial for maintaining the compound's purity and ensuring the validity of experimental data.

Temperature

Elevated temperatures can promote the degradation of Bromodichloromethane-¹³C. It is known to decompose on contact with hot surfaces or flames, producing toxic and corrosive gases such as hydrogen bromide and hydrogen chloride.[8] For optimal stability, it is recommended to store the compound under refrigerated conditions, typically between +2°C and +8°C.[9]

Light

Exposure to light, particularly ultraviolet (UV) radiation, can induce photodegradation of halogenated hydrocarbons. Although direct photochemical decomposition of bromodichloromethane is not considered a primary degradation pathway in the environment due to its lack of chromophores that absorb light at wavelengths >290 nm, it is prudent laboratory practice to protect the compound from light to minimize any potential for photolytic degradation.[1][10] Amber vials or storage in a dark environment are recommended.[9]

pH and Hydrolysis

Hydrolysis of bromodichloromethane in aqueous media is an exceedingly slow process, with an estimated half-life of over 1,000 years at a neutral pH.[1][10] However, the stability can be affected by pH. While specific data for Bromodichloromethane-¹³C is not extensively detailed, trihalomethanes, in general, can be more susceptible to degradation under strongly basic or acidic conditions. The presence of strong bases is known to cause reactions with bromodichloromethane.[8]

Reactive Chemicals

Bromodichloromethane-¹³C can react with strong oxidizing agents, strong bases, and certain metals like magnesium.[8] It is essential to avoid contact with these substances to prevent chemical degradation. When preparing solutions or conducting experiments, the choice of solvents and reagents should be carefully considered to ensure they are inert towards the labeled compound.

Volatilization

With a relatively high vapor pressure, volatilization is a significant process for bromodichloromethane.[1][11] While not a degradation pathway, the loss of material due to evaporation can lead to inaccurate concentration calculations. Proper sealing of storage and experimental vessels is critical to prevent loss of the compound.

Potential Degradation Pathways

Understanding the potential degradation pathways is fundamental to designing stability studies and interpreting analytical results. For Bromodichloromethane-¹³C, the primary degradation routes in a non-biological context are oxidative and reductive processes.

Caption: Potential non-biological degradation pathways of Bromodichloromethane-¹³C.

In the atmosphere, the dominant degradation pathway for bromodichloromethane is oxidation by hydroxyl radicals, leading to a variety of smaller molecules.[1][10][11][12] Under certain laboratory conditions, particularly in the presence of reducing agents or under anaerobic conditions, reductive dehalogenation can occur, potentially forming dichloromethyl radicals.[12]

Recommended Handling and Storage Protocols

Proper handling and storage are the first lines of defense in maintaining the chemical integrity of Bromodichloromethane-¹³C.

Storage Conditions

• Temperature: Store refrigerated at +2°C to +8°C.[9]

• Light: Protect from light by using amber vials or storing in a dark location.[9]

• Container: Use tightly sealed, appropriate containers to prevent volatilization. For long-term storage of opened standards, micro reaction vessels with Mininert® valves or Certan® bottles are recommended.

• Inert Atmosphere: For highly sensitive applications, consider storage under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.

• Stabilizers: Some commercial preparations of Bromodichloromethane-¹³C are stabilized with potassium carbonate.[9][13] If preparing your own solutions, the addition of a suitable stabilizer may be considered depending on the application.

Handling Procedures

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.[14]

• Dispensing: When dispensing, allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture into the container.

• Inventory Management: Maintain a detailed inventory for each vial to track usage and ensure regulatory compliance for isotopically labeled compounds.[15]

Experimental Protocols for Stability Assessment

A self-validating system for protocols is one where the experimental design includes controls and measures that inherently confirm the reliability of the results. The following protocols are designed with this principle in mind.

Protocol for Assessing Thermal Stability

• Objective: To determine the rate of degradation of Bromodichloromethane-¹³C at various temperatures.

• Materials:

  • Bromodichloromethane-¹³C stock solution of known concentration in a suitable inert solvent (e.g., methanol).

  • Amber glass vials with PTFE-lined screw caps.

  • Incubators or ovens set to desired temperatures (e.g., 25°C, 40°C, 60°C).

  • A refrigerator for control samples (+4°C).

  • GC-MS or GC-ECD for analysis.

• Methodology:

  • Prepare a series of identical aliquots of the Bromodichloromethane-¹³C solution in the amber vials.

  • Tightly cap the vials.

  • Place a set of vials in each temperature-controlled environment. Keep one set in the refrigerator as a control.

  • At specified time points (e.g., 0, 1, 3, 7, 14, and 28 days), remove one vial from each temperature environment.

  • Allow the vial to cool to room temperature.

  • Analyze the sample immediately by GC-MS or GC-ECD to determine the concentration of Bromodichloromethane-¹³C.

  • Compare the concentration of the heated samples to the control sample to calculate the percentage of degradation.

• Data Analysis: Plot the concentration of Bromodichloromethane-¹³C versus time for each temperature. Determine the degradation rate constant and half-life at each temperature.

Protocol for Assessing Photostability

• Objective: To evaluate the effect of light exposure on the stability of Bromodichloromethane-¹³C.

• Materials:

  • Bromodichloromethane-¹³C stock solution.

  • Clear and amber glass vials with PTFE-lined screw caps.

  • A photostability chamber with a controlled light source (e.g., xenon lamp simulating sunlight) or a laboratory bench exposed to ambient light.

  • Aluminum foil.

  • GC-MS or GC-ECD.

• Methodology:

  • Aliquot the Bromodichloromethane-¹³C solution into both clear and amber vials.

  • Wrap a set of clear vials in aluminum foil to serve as dark controls.

  • Place the uncovered clear vials, the amber vials, and the foil-wrapped vials in the photostability chamber or on the lab bench.

  • At specified time points (e.g., 0, 24, 48, 72 hours), remove one of each type of vial.

  • Analyze the samples by GC-MS or GC-ECD.

  • Compare the concentration in the light-exposed samples to the dark controls and the samples in amber vials.

• Data Analysis: Calculate the percentage of degradation for each light condition relative to the dark controls.

Caption: Experimental workflow for assessing the photostability of Bromodichloromethane-¹³C.

Analytical Methodologies for Purity and Degradation Assessment

The accurate determination of Bromodichloromethane-¹³C purity and the quantification of its degradation products are crucial for stability studies.

Purity Determination

The purity of Bromodichloromethane-¹³C can be determined using a variety of analytical techniques.[]

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD), GC is a powerful tool for separating volatile compounds. The peak area of Bromodichloromethane-¹³C relative to the total peak area of all components provides a measure of its purity.[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for both identification and quantification. The mass spectrum provides a definitive identification of Bromodichloromethane-¹³C and any impurities or degradation products.[13][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C-NMR and ¹H-NMR can provide detailed structural information and can be used for quantitative analysis (qNMR) to determine purity against a certified reference standard.

Sample Preparation for Analysis

For aqueous samples, common preparation techniques include:

• Purge and Trap: This method is highly effective for volatile organic compounds like bromodichloromethane. An inert gas is bubbled through the sample, and the volatilized compounds are trapped on a sorbent material, then thermally desorbed onto the GC column.[17][18]

• Solvent Extraction: The sample is extracted with a water-immiscible organic solvent. The extract is then concentrated and injected into the GC.[18]

• Headspace Analysis: A sample is placed in a sealed vial and heated to allow volatile components to partition into the headspace. A sample of the headspace gas is then injected into the GC.[13]

Summary of Stability Data

The following table summarizes the known stability characteristics of bromodichloromethane. The behavior of Bromodichloromethane-¹³C is expected to be analogous.

Condition	Stability	Key Considerations	Source
Aqueous Solution (Neutral pH)	Very High	Half-life > 1,000 years.	[1][10]
Atmosphere	Moderate	Half-life of 2-3 months due to oxidative degradation.	[1][10][11][12]
Elevated Temperature	Low	Decomposes on hot surfaces.	[8]
Exposure to Light	High	Not a primary degradation pathway, but protection is advised.	[1][10]
Strong Bases/Oxidants	Low	Reacts with these chemicals.	[8]

Conclusion

The chemical stability of Bromodichloromethane-¹³C under typical laboratory conditions is generally high, making it a reliable tracer for a variety of research applications. However, its integrity can be compromised by exposure to high temperatures, strong reagents, and, to a lesser extent, light. By implementing the robust handling, storage, and stability testing protocols outlined in this guide, researchers can ensure the purity of their Bromodichloromethane-¹³C and, consequently, the accuracy and reproducibility of their experimental data. A thorough understanding of the factors influencing its stability is not merely a matter of good laboratory practice; it is a fundamental component of scientific integrity.

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An In-Depth Technical Guide to the Natural Abundance of Bromodichloromethane-¹³C

This guide provides a comprehensive technical overview of the natural abundance of Bromodichloromethane-¹³C (¹³CHBrCl₂), tailored for researchers, scientists, and professionals in drug development. We will explore the foundational principles of isotopic abundance, detail the analytical methodologies for detection and quantification, and discuss the applications of ¹³C-labeled bromodichloromethane in scientific research.

Introduction: Isotopes and Natural Abundance

Isotopes are variants of a particular chemical element which differ in neutron number, and consequently in nucleon number. While all isotopes of an element have the same number of protons, they have different numbers of neutrons. The stable isotopes of carbon are ¹²C and ¹³C. Carbon-13 (¹³C) is a natural, stable isotope containing six protons and seven neutrons.[1] It accounts for approximately 1.07% to 1.1% of all natural carbon on Earth.[1][2][3] This low natural abundance is a key determinant in the prevalence of ¹³C-containing molecules, known as isotopologues.

Bromodichloromethane (CHBrCl₂) is a trihalomethane that is primarily formed as a byproduct when chlorine is used to disinfect water.[4][5] It is also produced in small quantities by ocean algae.[4][6] Given that this compound contains a single carbon atom, the principles of natural isotopic abundance dictate that a small fraction of naturally occurring bromodichloromethane molecules will contain a ¹³C atom instead of the more common ¹²C.

Theoretical Natural Abundance of Bromodichloromethane-¹³C

The natural abundance of Bromodichloromethane-¹³C is directly proportional to the natural abundance of the ¹³C isotope. Since ¹³C constitutes about 1.1% of all carbon, it can be expected that approximately 1.1% of any given sample of naturally occurring bromodichloromethane will be Bromodichloromethane-¹³C.[1] This fundamental concept is the basis for various analytical techniques, particularly mass spectrometry, where the ¹³C isotopologue gives rise to a characteristic "M+1" peak in the mass spectrum.[1]

To fully characterize bromodichloromethane, it is essential to consider the isotopic abundances of all its constituent elements, as these will influence its mass spectrum.

Table 1: Natural Isotopic Abundances of Elements in Bromodichloromethane

Element	Isotope	Atomic Mass (Da)	Natural Abundance (%)
Carbon	¹²C	12.000000	~98.9%
¹³C	13.003355	~1.1%
Hydrogen	¹H	1.007825	99.985%
²H (D)	2.014102	0.015%
Chlorine	³⁵Cl	34.968853	75.77%
³⁷Cl	36.965903	24.23%
Bromine	⁷⁹Br	78.918337	50.69%
⁸¹Br	80.916291	49.31%

Data compiled from various authoritative sources.[7][8][9]

Analytical Methodologies for Isotopic Analysis

The determination of the natural abundance of Bromodichloromethane-¹³C, and its distinction from the more abundant ¹²C isotopologue, relies on sophisticated analytical techniques. The two primary methods employed are Mass Spectrometry and ¹³C Nuclear Magnetic Resonance Spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for isotopic analysis as it separates ions based on their mass-to-charge ratio (m/z). For bromodichloromethane, the presence of multiple isotopes of chlorine and bromine results in a complex but highly characteristic isotopic pattern for the molecular ion.

The molecular ion containing only the most abundant isotopes (¹²C, ¹H, ³⁵Cl, ⁷⁹Br) would have a nominal mass of 162 Da. The corresponding Bromodichloromethane-¹³C molecule would appear at M+1 (163 Da). However, the overlapping isotopic patterns of bromine and chlorine must be deconvoluted to accurately determine the contribution of ¹³C.

Table 2: Calculated Isotopic Distribution for Bromodichloromethane (CHBrCl₂) Molecular Ion

m/z (Nominal)	Major Contributing Isotopologues	Relative Intensity (%)
162	¹²C¹H⁷⁹Br³⁵Cl₂	100.0
163	¹³C ¹H⁷⁹Br³⁵Cl₂	1.1
164	¹²C¹H⁸¹Br³⁵Cl₂ , ¹²C¹H⁷⁹Br³⁵Cl³⁷Cl	161.8
165	¹³C ¹H⁸¹Br³⁵Cl₂ , ¹³C ¹H⁷⁹Br³⁵Cl³⁷Cl	1.8
166	¹²C¹H⁸¹Br³⁵Cl³⁷Cl , ¹²C¹H⁷⁹Br³⁷Cl₂	77.7
168	¹²C¹H⁸¹Br³⁷Cl₂	12.5

Note: Intensities are relative to the most abundant peak (m/z 162) and calculated using isotopic abundances. Online calculators can provide precise predictions.[7][10][11][12]

This protocol is based on established methods for trihalomethane analysis in water, such as those developed by the U.S. Environmental Protection Agency (EPA).[13][14][15]

• Sample Preparation (Purge and Trap - EPA Method 501.1):

  • Collect water samples in 40 mL screw-cap vials with Teflon-faced silicone septa.[15]

  • Add a reducing agent, if necessary, to quench any residual chlorine.

  • Spike the sample with an internal standard (e.g., fluorobenzene).

  • Place the sample in a purging device. An inert gas (e.g., helium) is bubbled through the sample for a specified time (e.g., 11 minutes).[16]

  • The volatile organic compounds, including bromodichloromethane, are swept from the sample onto a sorbent trap.

• Desorption and GC-MS Analysis:

  • The trap is rapidly heated, and the trapped analytes are backflushed with helium onto a gas chromatography (GC) column.

  • The GC column (e.g., 1% SP-1000 on Carbopack-B) separates the trihalomethanes.[15]

  • The separated compounds enter the mass spectrometer.

  • The mass spectrometer is operated in full-scan mode to acquire the complete mass spectrum, or in selected ion monitoring (SIM) mode for enhanced sensitivity.

• Data Analysis:

  • Identify the bromodichloromethane peak based on its retention time.

  • Examine the mass spectrum of the peak and compare the observed isotopic pattern with the theoretical pattern.

  • The relative intensity of the M+1 peak (accounting for contributions from other isotopes) to the M peak provides a measure of the ¹³C abundance.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is a definitive technique for studying carbon-containing compounds as it directly probes the ¹³C nucleus.[17][18] Due to the low natural abundance of ¹³C, signal acquisition typically requires a higher number of scans compared to ¹H NMR.[17][19]

In a ¹³C NMR spectrum of bromodichloromethane, a single signal would be expected for the carbon atom. The chemical shift of this signal is influenced by the electronegative bromine and chlorine atoms.[20][21] While standard ¹³C NMR does not directly provide abundance information in the same way as MS, specialized techniques and careful experimental design can be used for quantitative ¹³C analysis.

• Sample Preparation:

  • A concentrated solution of bromodichloromethane is prepared in a deuterated solvent (e.g., CDCl₃).

  • A known amount of an internal standard may be added for quantification purposes.

• Data Acquisition:

  • The sample is placed in a high-field NMR spectrometer.

  • A ¹³C NMR spectrum is acquired. Broadband proton decoupling is typically used to simplify the spectrum by removing ¹H-¹³C coupling, resulting in a single peak for the bromodichloromethane carbon.[20][21]

  • A large number of scans are accumulated to achieve an adequate signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum will show a singlet at a characteristic chemical shift for the carbon in bromodichloromethane.

  • The presence of this signal unequivocally confirms the existence of the ¹³C isotopologue in the sample.

Applications of Enriched Bromodichloromethane-¹³C

While the natural abundance of Bromodichloromethane-¹³C is low, compounds synthetically enriched with ¹³C are invaluable tools in research and development.[2][22] The synthesis of ¹³C-labeled bromodichloromethane typically starts from a ¹³C-enriched precursor.[23][24] These labeled compounds serve as powerful tracers in various studies.

Metabolic and Toxicological Studies

¹³C-labeled bromodichloromethane can be used to trace its metabolic fate within a biological system.[22] The primary metabolic pathway for bromodichloromethane is cytochrome P450 oxidation in the liver.[25][26] By administering ¹³C-bromodichloromethane to laboratory animals, researchers can use MS or NMR to track the incorporation of the ¹³C label into metabolites, helping to elucidate the toxicokinetics and mechanisms of toxicity.[27][28]

Environmental Fate and Transport

In environmental science, ¹³C-labeled compounds are used to study the degradation, transport, and fate of pollutants.[22][29] By introducing ¹³C-bromodichloromethane into a controlled environmental system (e.g., a soil microcosm or water sample), scientists can monitor its transformation into various degradation products, providing crucial data for environmental risk assessment.

Isotope Dilution Mass Spectrometry (IDMS)

¹³C-bromodichloromethane is an ideal internal standard for quantitative analysis using Isotope Dilution Mass Spectrometry (IDMS).[30] In this technique, a known amount of the ¹³C-labeled standard is added to a sample. Since the labeled standard is chemically identical to the native (¹²C) analyte, it behaves identically during sample extraction, cleanup, and analysis. The ratio of the native analyte to the labeled standard, as measured by MS, allows for highly accurate and precise quantification, correcting for any sample loss during the procedure.

Conclusion

The natural abundance of Bromodichloromethane-¹³C is a direct consequence of the ~1.1% natural abundance of the stable ¹³C isotope. This inherent presence can be reliably detected and quantified using advanced analytical techniques such as Mass Spectrometry and ¹³C NMR spectroscopy. While its natural occurrence is a scientific curiosity, the true value for researchers lies in the application of synthetically ¹³C-enriched bromodichloromethane. As a tracer in metabolic and environmental studies and as an internal standard in quantitative analysis, Bromodichloromethane-¹³C provides an unparalleled level of precision and insight, making it an essential tool for the scientific community.

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An In-Depth Technical Guide to the ¹³C NMR Spectral Data of Bromodichloromethane

Foreword: Unveiling the Spectroscopic Signature of a Key Halomethane

Bromodichloromethane (CHBrCl₂) is a trihalomethane of significant interest in environmental science, toxicology, and synthetic chemistry. As a disinfection byproduct in drinking water and a versatile chemical intermediate, a thorough understanding of its molecular structure and dynamics is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy provides an unparalleled window into the electronic environment of the carbon-13 nucleus, offering a wealth of information for researchers, scientists, and drug development professionals. This guide provides a comprehensive exploration of the ¹³C NMR spectral data of bromodichloromethane, moving beyond a simple recitation of parameters to a deeper understanding of the underlying principles and practical applications.

The Unique ¹³C NMR Spectroscopic Profile of Bromodichloromethane

The ¹³C NMR spectrum of bromodichloromethane is characterized by a single resonance, a consequence of the molecule's sole carbon atom. However, the precise chemical shift, coupling constants, and relaxation dynamics of this nucleus are rich with information, dictated by the competing electronic effects of the attached bromine and chlorine atoms.

Chemical Shift (δ): A Tale of Two Halogens

The ¹³C chemical shift of bromodichloromethane is a sensitive probe of its electronic environment. The experimentally observed chemical shift is approximately 66.5 ppm when measured in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard. This value is intermediate between that of chloroform (CHCl₃, ~77.7 ppm) and bromoform (CHBr₃, ~12.2 ppm).

This trend can be rationalized by considering two primary factors:

• Inductive Effect: Both chlorine and bromine are more electronegative than carbon, leading to a deshielding of the carbon nucleus and a downfield shift (higher ppm value) compared to methane. Chlorine is more electronegative than bromine, so it exerts a stronger deshielding effect.

• Heavy-Atom Effect: The presence of heavy atoms like bromine (and to a lesser extent, chlorine) introduces significant spin-orbit coupling. This effect leads to an upfield shift (lower ppm value) of the ¹³C resonance. The magnitude of this effect increases with the atomic number of the halogen.

In bromodichloromethane, the deshielding inductive effects of the two chlorine atoms and one bromine atom are counteracted by the shielding heavy-atom effect, primarily from the bromine atom. This interplay results in the observed chemical shift of ~66.5 ppm.

One-Bond Carbon-Proton Coupling Constant (¹JCH): A Measure of Hybridization and Substituent Effects

The magnitude of ¹JCH is influenced by:

• Hybridization: For sp³-hybridized carbons, typical ¹JCH values range from 115 to 140 Hz[1].

• Electronegativity of Substituents: The presence of electronegative substituents increases the s-character of the C-H bond, leading to a larger ¹JCH value.

Given that bromodichloromethane has two chlorine atoms and one bromine atom, all of which are highly electronegative, its ¹JCH value is expected to be significantly larger than that of a typical alkane and very similar to that of chloroform.

Relaxation Dynamics (T1 and T2): Probing Molecular Motion

The spin-lattice (T1) and spin-spin (T2) relaxation times of the ¹³C nucleus are crucial parameters for understanding the molecule's rotational dynamics in solution and for designing quantitative NMR experiments. Specific experimental T1 and T2 values for bromodichloromethane are not widely reported. However, studies on the relaxation of chloroform provide valuable insights[2].

• T1 (Spin-Lattice) Relaxation: This parameter describes the rate at which the nuclear spins return to thermal equilibrium with their surroundings (the "lattice"). For small molecules like bromodichloromethane, the primary relaxation mechanism is the dipole-dopole interaction with the directly attached proton. T1 values for small molecules are typically on the order of seconds.

• T2 (Spin-Spin) Relaxation: This parameter describes the decay of transverse magnetization due to interactions between neighboring spins. For small, non-viscous liquids, T2 is generally similar to T1.

Understanding these relaxation times is critical for setting the appropriate relaxation delay in quantitative ¹³C NMR experiments to ensure accurate signal integration.

Acquiring High-Quality ¹³C NMR Data for Bromodichloromethane: A Practical Guide

Obtaining reliable and reproducible ¹³C NMR data for a volatile compound like bromodichloromethane requires careful attention to sample preparation and experimental parameter selection.

Sample Preparation: Mitigating Volatility and Ensuring Homogeneity

Due to its volatile nature (boiling point: 90 °C), specific precautions must be taken when preparing a bromodichloromethane sample for NMR analysis.

Step-by-Step Protocol for Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice as it is chemically similar to the analyte, ensuring good solubility and minimizing solvent-induced shifts. It also provides a deuterium lock signal for the spectrometer[3].

• Concentration: For a standard ¹³C NMR experiment, a concentration of 5-10% (v/v) of bromodichloromethane in CDCl₃ is generally sufficient. For quantitative analysis, a higher, accurately known concentration is required.

• Handling Volatility:

  • Work in a well-ventilated fume hood.

  • Chill the deuterated solvent and the NMR tube on ice before preparing the solution to minimize evaporation.

  • Use a gas-tight syringe for transferring bromodichloromethane.

• Transfer and Sealing:

  • Add the deuterated solvent to the NMR tube first, followed by the bromodichloromethane.

  • Cap the NMR tube immediately and tightly. For long-term or variable-temperature experiments, flame-sealing the NMR tube is recommended.

  • Gently invert the tube several times to ensure a homogeneous solution. Avoid vigorous shaking, which can introduce air bubbles.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm). However, modern NMR spectrometers can use the residual solvent peak of CDCl₃ (77.16 ppm) for referencing[3].

Diagram 1: Workflow for preparing a volatile NMR sample.

Standard ¹³C NMR Acquisition Parameters

For routine qualitative analysis, a standard proton-decoupled ¹³C NMR experiment is sufficient.

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30 or similar	Standard 30° pulse with power-gated proton decoupling.
Relaxation Delay (d1)	2-5 seconds	Allows for sufficient, though not necessarily complete, T1 relaxation for qualitative analysis.
Acquisition Time (aq)	1-2 seconds	Provides adequate digital resolution for the sharp singlet.
Number of Scans (ns)	64-256	Depends on the sample concentration; more scans improve the signal-to-noise ratio.
Spectral Width (sw)	~250 ppm	Encompasses the full range of typical ¹³C chemical shifts.
Temperature	298 K (25 °C)	Standard operating temperature.

Quantitative ¹³C NMR: A Protocol for Accuracy

Quantitative ¹³C NMR requires suppression of the Nuclear Overhauser Effect (NOE) and complete spin-lattice relaxation to ensure that signal integrals are directly proportional to the number of nuclei.

Step-by-Step Protocol for Quantitative ¹³C NMR:

• Pulse Program: Utilize an inverse-gated decoupling pulse sequence (e.g., zgig). This decouples the protons only during the acquisition time, eliminating NOE enhancement[4].

• Relaxation Delay (d1): This is the most critical parameter. The relaxation delay should be at least 5 times the longest T1 relaxation time in the molecule. Since the T1 of the ¹³C in bromodichloromethane is not definitively known, a conservative delay of 30-60 seconds is recommended for high accuracy.

• Pulse Angle: A 90° pulse angle should be used to maximize the signal for each scan.

• Number of Scans (ns): A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio (S/N > 100:1 for good quantitative accuracy).

• Data Processing: Use a line broadening of 1-2 Hz to improve the signal-to-noise ratio without significantly distorting the peak shape. Carefully phase and baseline correct the spectrum before integration.

Diagram 2: Logic for quantitative ¹³C NMR parameter selection.

Interpreting the Spectrum: A Comparative Analysis

A deeper understanding of the ¹³C NMR spectrum of bromodichloromethane can be gained by comparing it with the spectra of related halomethanes.

Compound	Chemical Formula	¹³C Chemical Shift (ppm)	¹JCH (Hz)
Chloroform	CHCl₃	~77.7	~209
Bromodichloromethane	CHBrCl₂	~66.5	~209 (estimated)
Dibromochloromethane	CHBr₂Cl	~41.0	N/A
Bromoform	CHBr₃	~12.2	~206

Note: Chemical shifts are approximate and can vary slightly with solvent and temperature. The ¹JCH for bromoform is also an experimental value for comparison.

This data clearly illustrates the additive nature of substituent effects on the ¹³C chemical shift. Replacing a chlorine atom with a bromine atom results in a significant upfield shift due to the increased heavy-atom effect of bromine.

Conclusion: A Powerful Tool for a Multifaceted Molecule

The ¹³C NMR spectrum of bromodichloromethane, while simple in appearance, is a rich source of information about the molecule's electronic structure and dynamics. A thorough understanding of its chemical shift, coupling constants, and relaxation behavior, coupled with meticulous experimental technique, allows researchers to confidently identify and quantify this important compound. This guide has provided both the foundational knowledge and the practical protocols necessary to leverage the full power of ¹³C NMR in the study of bromodichloromethane and related halogenated compounds.

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• University of Ottawa NMR Facility Blog. How Can I Get a Quantitative 13C NMR Spectrum? [Link][11]

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• National Institutes of Health. 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. [Link][13]

• Magritek. Quantification of single components in complex mixtures by 13C NMR. [Link][14]

• Scribd. Coupling Constants For 1h and 13c NMR. [Link][15]

• RSC Publishing. Development of quantitative 13C NMR characterization and simulation of C, H, and O content for pyrolysis oils based on 13C NMR analysis. [Link][16]

• ResearchGate. (PDF) Relativistic heavy atom effect on 13 C NMR chemical shifts initiated by adjacent multiple chalcogens. [Link][17]

• Notes on NMR Solvents. [Link][3]

• PubMed. Heavy Halogen Atom Effect on (13)C NMR Chemical Shifts in Monohalo Derivatives of Cyclohexane and Pyran. Experimental and Theoretical Study. [Link][18]

• Coupling constants for 1H and 13C NMR. [Link][19]

• 13C-NMR. [Link]

• Chemistry LibreTexts. 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. [Link][20]

• Oregon State University. 13C NMR Chemical Shift. [Link][21]

• Chemistry Stack Exchange. Carbon-13 NMR for chloroform. [Link][22]

• CONTENTS 1. 13C NMR spectroscopy • Chemical shift. [Link][23]

• ResearchGate. Figure S1: ¹³C spectra of 26 in chloroform-d (top) and.... [Link][24]

• Agency for Toxic Substances and Disease Registry. TOXICOLOGICAL PROFILE FOR BROMOFORM AND DIBROMOCHLOROMETHANE. [Link][25]

• National Institutes of Health. Accurate determinations of one-bond 13 C– 13 C couplings in 13 C-labeled carbohydrates. [Link][26]

• Chemistry LibreTexts. 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link][27]

• University of Ottawa NMR Facility Blog. 12C/13C Isotope Effects on 1H T1 Relaxation Times. [Link][2]

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• University of Calgary. Ch 13 - Coupling. [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 5-HMR-3 Spin-Spin Splitting: J-Coupling. [Link][30]

• National Institutes of Health. Time-Domain NMR: Generating Unique Insights into the Characterization of Heterogeneous Catalysis in Liquid Phase. [Link][31]

• Eugene E. Kwan. Lecture 3: Coupling Constants Coupling Constants the chemical shift. [Link][32]

• ResearchGate. Raman spectroscopy and NMR investigation of hydrocarbon anti-relaxation coatings upon interaction with alkali metal vapor. [Link][33]

• Iowa State University. NMR Coupling Constants. [Link][34]

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A Researcher's Guide to High-Purity Bromodichloromethane-¹³C: From Sourcing to Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern scientific research, particularly within drug metabolism, pharmacokinetics, and environmental analysis, the use of stable isotope-labeled compounds is indispensable. Among these, high-purity Bromodichloromethane-¹³C (¹³C-BDCM) serves as a critical tool for achieving accuracy and precision in quantitative studies. This guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive overview of commercially available high-purity ¹³C-BDCM, focusing on supplier evaluation, quality control, and practical application.

The Role of High-Purity Bromodichloromethane-¹³C in Advanced Research

Bromodichloromethane (BDCM) is a trihalomethane that can be found as a disinfection byproduct in chlorinated drinking water.[1] Its isotopically labeled counterpart, Bromodichloromethane-¹³C, is a powerful tool in various research domains. The substitution of a carbon-12 atom with a carbon-13 isotope provides a distinct mass signature that allows for its differentiation from its naturally abundant analogue. This property is particularly valuable in studies requiring the spiking of a known standard into a complex matrix for quantification, such as in drug metabolism and pharmacokinetic studies, as well as in environmental monitoring.[2]

The high purity of ¹³C-BDCM is paramount for its effective use as an internal standard in mass spectrometry-based analyses. Both high chemical purity (typically >98%) and high isotopic enrichment (≥99% ¹³C) are crucial to prevent interference with the quantification of the target analyte and to ensure the accuracy of the results.

Commercial Suppliers of High-Purity Bromodichloromethane-¹³C

Several reputable suppliers specialize in the synthesis and provision of high-purity stable isotope-labeled compounds. For researchers seeking Bromodichloromethane-¹³C, the following companies are prominent sources:

Supplier	Product Name	Isotopic Purity	Chemical Purity	CAS Number
Cambridge Isotope Laboratories, Inc.	Bromodichloromethane (¹³C, 99%)	≥99%	≥98%	93952-10-4
Sigma-Aldrich (Merck)	Bromodichloromethane-¹³C solution	Not specified	Not specified	75-27-4 (unlabeled)
Toronto Research Chemicals (TRC)	Bromodichloromethane-¹³C	Not specified	Not specified	93952-10-4
LGC Standards	Bromodichloromethane	Not specified	Not specified	75-27-4

Note: While some suppliers list the unlabeled CAS number, they do provide the ¹³C-labeled compound. It is crucial to verify the specifications on the product page and the Certificate of Analysis.

Expert Insight: When selecting a supplier, it is imperative to look beyond the catalog information. Always request a copy of the Certificate of Analysis (CoA) for the specific lot you intend to purchase. The CoA provides critical data on the actual purity and isotopic enrichment of that batch, as determined by rigorous analytical testing.

The Cornerstone of Trust: Deconstructing the Certificate of Analysis

A Certificate of Analysis is a formal document that certifies the quality and purity of a chemical product. For a stable isotope-labeled compound like Bromodichloromethane-¹³C, the CoA is the primary document that validates its suitability for research applications.

A comprehensive CoA for high-purity ¹³C-BDCM should include the following information:

• Product Information: Product name, catalog number, CAS number, molecular formula, and molecular weight.

• Physical Properties: Appearance, and any other relevant physical data.

• Analytical Data:

  • Chemical Purity: Determined by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. The chromatogram or spectrum should indicate the percentage of the main compound and any impurities.

  • Isotopic Enrichment: Typically determined by Mass Spectrometry or ¹³C NMR. The data should clearly state the percentage of the ¹³C isotope at the labeled position.

  • Identity Confirmation: Confirmation of the chemical structure, usually through ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Trustworthiness through Self-Validation: The data provided in the CoA allows researchers to have confidence in the product. The detailed analytical results serve as a benchmark for in-house quality control checks upon receiving the compound.

Verifying Quality in Your Laboratory: Essential QC Protocols

Upon receiving a new batch of Bromodichloromethane-¹³C, it is a good practice to perform in-house quality control to verify the supplier's specifications. This not only ensures the integrity of your experiments but also helps in troubleshooting any unexpected results.

Confirmation of Identity and Purity by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for confirming the identity and assessing the chemical purity of volatile compounds like ¹³C-BDCM.

Experimental Protocol: GC-MS Analysis of Bromodichloromethane-¹³C

• Sample Preparation: Prepare a dilute solution of the Bromodichloromethane-¹³C standard in a high-purity solvent such as methanol or hexane (e.g., 1 µg/mL).

• GC-MS System: Use a GC-MS system equipped with a capillary column suitable for volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

• Injection: Inject 1 µL of the prepared sample into the GC inlet in splitless mode.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 35-200.

• Data Analysis:

  • Confirm the retention time of the ¹³C-BDCM peak by comparing it to a known standard or literature data.

  • Analyze the mass spectrum of the peak. The molecular ion ([M]⁺) for ¹³C-BDCM will have a characteristic isotopic pattern due to the presence of bromine and chlorine isotopes. The base peak is often observed at m/z 83/85, corresponding to the [CHBrCl]⁺ fragment. The presence of the ¹³C isotope will result in a mass shift of +1 compared to the unlabeled compound.

  • Assess chemical purity by integrating the peak area of ¹³C-BDCM and comparing it to the total area of all peaks in the chromatogram.

Determination of Isotopic Enrichment by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a definitive method for determining the isotopic enrichment of ¹³C-labeled compounds.

Experimental Protocol: ¹³C NMR Analysis of Bromodichloromethane-¹³C

• Sample Preparation: Dissolve an appropriate amount of Bromodichloromethane-¹³C in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• NMR Spectrometer: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • The ¹³C NMR spectrum of Bromodichloromethane-¹³C will show a single signal for the labeled carbon.

  • To determine the isotopic enrichment, one can compare the integral of the ¹³C signal to that of a known internal standard with a natural abundance of ¹³C. However, a more common and accurate method employed by suppliers is quantitative ¹³C NMR, which involves specific pulse sequences and processing parameters to ensure accurate integration. For end-users, confirming the presence of a single, strong signal at the expected chemical shift is a good qualitative check.

Application in Focus: Use of ¹³C-BDCM as an Internal Standard in a Pharmacokinetic Study

A primary application of high-purity Bromodichloromethane-¹³C is as an internal standard for the quantification of unlabeled BDCM in biological matrices during pharmacokinetic studies. The co-elution of the labeled and unlabeled compounds in chromatographic separations and their similar ionization behavior in the mass spectrometer allows for the correction of matrix effects and variations in sample preparation.

Workflow for a Pharmacokinetic Study Utilizing ¹³C-BDCM:

Caption: Workflow of a typical pharmacokinetic study using Bromodichloromethane-¹³C as an internal standard.

Detailed Protocol: Quantification of Bromodichloromethane in Blood using ¹³C-BDCM Internal Standard by GC-MS

• Preparation of Calibration Standards: Prepare a series of calibration standards by spiking blank blood with known concentrations of unlabeled BDCM and a fixed concentration of ¹³C-BDCM.

• Sample Preparation:

  • To 1 mL of whole blood (or plasma/serum) in a headspace vial, add the ¹³C-BDCM internal standard solution.

  • Seal the vial immediately.

• Headspace Extraction:

  • Incubate the vial at a controlled temperature (e.g., 60 °C) for a specific time to allow the volatile compounds to partition into the headspace.

  • Use a heated gas-tight syringe or a solid-phase microextraction (SPME) fiber to sample the headspace.

• GC-MS Analysis:

  • Inject the headspace sample into the GC-MS system.

  • Use the same GC-MS conditions as described in section 4.1.

  • Set the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both unlabeled BDCM and ¹³C-BDCM.

    • For BDCM: m/z 83, 85

    • For ¹³C-BDCM: m/z 84, 86

• Quantification:

  • Calculate the peak area ratio of the analyte (BDCM) to the internal standard (¹³C-BDCM).

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their corresponding concentrations.

  • Determine the concentration of BDCM in the unknown samples by interpolating their peak area ratios from the calibration curve.

Causality in Experimental Choices: The choice of ¹³C-BDCM as an internal standard is deliberate. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring that it behaves similarly during extraction and analysis. This minimizes variability and leads to more accurate and precise quantification. The use of a stable isotope-labeled standard is particularly crucial in complex matrices like blood, where matrix effects can significantly impact the analytical results.

Conclusion

High-purity Bromodichloromethane-¹³C is an essential tool for researchers in drug development and related fields. A thorough understanding of the available commercial sources, the ability to critically evaluate product quality through documents like the Certificate of Analysis, and the implementation of in-house quality control measures are fundamental to ensuring the reliability of experimental data. By following the principles and protocols outlined in this guide, researchers can confidently source and utilize high-purity ¹³C-BDCM to achieve their scientific objectives with the highest degree of accuracy and integrity.

References

• Bromodichloromethane - Wikipedia. [URL: https://en.wikipedia.org/wiki/Bromodichloromethane]
• Using Stable Isotopes to Evaluate Drug Metabolism Pathways. SciTechnol. [URL: https://www.scitechnol.
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• Sigma-Aldrich. Bromodichloromethane solution. [URL: https://www.sigmaaldrich.com/US/en/product/supelco/48856]
• Toronto Research Chemicals. Bromodichloromethane-¹³C. [URL: https://www.trc-canada.com/product-detail/?B689501]
• LGC Standards. Bromodichloromethane. [URL: https://www.lgcstandards.com/US/en/Bromodichloromethane/p/DRE-C10726700]
• Certificate of analysis explained - LGC Standards. [URL: https://www.lgcstandards.
• Volatile Organic Compounds in Whole Blood - CDC. [URL: https://www.cdc.gov/nceh/dls/voc_blood.html]
• NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2878175/]
• ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/22032998/]

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A Comprehensive Technical Guide to Bromodichloromethane-¹³C for Advanced Research Applications

This guide provides an in-depth overview of Bromodichloromethane-¹³C (¹³CHBrCl₂), a critical isotopically labeled internal standard for researchers, analytical scientists, and professionals in drug development. Its purpose is to move beyond basic data points, offering a deeper understanding of its synthesis, analytical validation, and application, grounded in established scientific principles.

Introduction: The Role of Isotopic Labeling in Quantitative Analysis

In modern analytical science, particularly in chromatography and mass spectrometry, the precise quantification of trace-level compounds is paramount. Bromodichloromethane is a trihalomethane (THM), a class of compounds formed as byproducts during the chlorination of drinking water.[1][2] Its presence and concentration are of significant environmental and toxicological concern, necessitating accurate monitoring.[3][4]

Bromodichloromethane-¹³C serves as an ideal internal standard for the quantitative analysis of its unlabeled counterpart. By incorporating a stable heavy isotope of carbon (¹³C), the molecule's mass is increased by one atomic mass unit. This mass difference allows it to be distinguished from the native (¹²C) compound by a mass spectrometer, yet it co-elutes and exhibits nearly identical chemical and physical behavior during sample extraction, cleanup, and chromatographic analysis. This co-behavior corrects for variations in sample preparation and instrument response, a cornerstone of achieving high accuracy and precision in analytical measurements.

Core Chemical and Physical Identifiers

For any analytical standard, a complete and verified set of chemical identifiers is the foundation of its utility and traceability. The properties of Bromodichloromethane-¹³C are summarized below.

Identifier	Value	Source(s)
CAS Number	93952-10-4	[5][6]
Molecular Formula	¹³CHBrCl₂	[5]
Molecular Weight	165.82 g/mol	[5]
IUPAC Name	bromo(dichloro)(¹³C)methane	[6]
Synonyms	Dichlorobromomethane-¹³C	[6]
InChI Key	FMWLUWPQPKEARP-OUBTZVSYSA-N	[6]
PubChem CID	11105706	[6]
Appearance	Colorless Liquid	[7][8]
Boiling Point	90 °C (for unlabeled)	[7][8]
Density	~1.98 g/cm³ (for unlabeled)	[8]
Solubility in Water	4.5 g/L at 20°C (for unlabeled)	[8]

Note: Physical properties such as boiling point and density are cited for the unlabeled analog, as the isotopic substitution results in negligible changes to these bulk properties.

Synthesis and Isotopic Enrichment: A Mechanistic Perspective

The synthesis of isotopically labeled halomethanes requires precise control to ensure high isotopic enrichment and chemical purity. While multiple synthetic routes exist, a common conceptual pathway involves halogen exchange reactions starting from a ¹³C-labeled precursor.

A plausible synthesis strategy is the catalyzed halogen exchange from a ¹³C-labeled chloroform (¹³CHCl₃). For example, reacting ¹³C-chloroform with a bromine source in the presence of a catalyst like aluminum chloride can facilitate the substitution of a chlorine atom with a bromine atom.[9] The choice of catalyst and reaction conditions (temperature, time) is critical to control the extent of the reaction and minimize the formation of other halogenated byproducts, such as chlorodibromomethane-¹³C.[9]

Post-synthesis, purification is essential. Fractional distillation is a primary method, separating compounds based on their boiling points.[9] The purity of the collected fractions must then be rigorously verified using analytical techniques as described in the following section.

Analytical Characterization and Quality Control: A Self-Validating Workflow

The utility of Bromodichloromethane-¹³C as an internal standard is entirely dependent on its verified identity, purity, and isotopic enrichment. Gas Chromatography-Mass Spectrometry (GC/MS) is the definitive technique for this validation.

Experimental Protocol: GC/MS Verification

• Standard Preparation: Prepare a dilute solution of the Bromodichloromethane-¹³C standard in a suitable solvent, such as methanol or hexane. A typical concentration for analysis is 1-10 µg/mL.

• GC Column Selection: A low-to-mid polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is ideal for separating volatile halocarbons.

• GC Parameters (Typical):

  • Injector: Split/splitless, 200 °C.

  • Oven Program: Initial temperature of 35 °C, hold for 2-5 minutes, then ramp at 10 °C/min to 200 °C.

  • Carrier Gas: Helium at a constant flow rate of ~1.0-1.2 mL/min.

• MS Parameters (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (e.g., m/z 40-200) to confirm identity and detect impurities, and Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitative analysis.

• Data Analysis & Validation:

  • Purity Assessment: In the full scan chromatogram, the primary peak should correspond to Bromodichloromethane-¹³C. The peak area percentage should be high (typically >99%) relative to any impurity peaks.

  • Identity Confirmation: The mass spectrum of the main peak should exhibit the characteristic fragmentation pattern. Key ion fragments for ¹³CHBrCl₂ include the molecular ion cluster and fragments corresponding to the loss of Br or Cl atoms. The presence of the ¹³C isotope will shift these fragments by +1 m/z compared to the unlabeled compound.

  • Isotopic Enrichment: Compare the signal intensity of the molecular ion for the ¹³C-labeled compound (e.g., m/z 84, [¹³CH³⁵Cl₂]⁺) with the corresponding ion for any residual unlabeled ¹²C compound (e.g., m/z 83, [¹²CH³⁵Cl₂]⁺). High isotopic enrichment is confirmed when the signal for the ¹²C species is at or near the natural abundance background level.

Workflow Diagram

The following diagram illustrates the logical flow for the analytical validation of Bromodichloromethane-¹³C.

Caption: Workflow for the analytical validation of Bromodichloromethane-¹³C.

Applications in Environmental and Toxicological Research

The primary application of Bromodichloromethane-¹³C is as an internal standard for quantitative analysis using methods like EPA Method 551.1 or 8260.[10] These methods are crucial for:

• Drinking Water Monitoring: Regulatory bodies set limits for total trihalomethanes (TTHMs) in drinking water.[3] Accurate quantification of bromodichloromethane, a major TTHM component, is essential for ensuring public health and compliance.[11][12]

• Environmental Fate Studies: Researchers use it to trace the transport and degradation of bromodichloromethane in soil and water systems, helping to model environmental exposure.[13][14]

• Toxicology and Metabolism Studies: In toxicological research, ¹³C-labeled compounds can be used to track the absorption, distribution, metabolism, and excretion (ADME) of the parent compound in animal models, providing insights into its potential health effects.[15][16]

Safety and Handling

Unlabeled bromodichloromethane is classified as a substance suspected of causing cancer and can cause skin, eye, and respiratory irritation.[6][7] It is harmful if swallowed.[6] While the ¹³C-labeled version is chemically identical in its reactivity, it is typically handled in much smaller, dilute quantities for analytical purposes.

• Handling: Always use in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, nitrile gloves, and a lab coat.[7][13]

• Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidants and bases.[7]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

References

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• International Labour Organization & World Health Organization. ICSC 0393 - BROMODICHLOROMETHANE. [Link]

• Cole-Parmer. Material Safety Data Sheet - Bromodichloromethane. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Bromodichloromethane. [Link]

• Vermeulen, H. L. (2016). The Synthesis of Deuterated Bromodichloromethane, Deuterated Chlorodibromomethane and Mixed Halogenated Acetic Acids. Carolina Digital Repository. [Link]

• U.S. Environmental Protection Agency. Toxicological Profile For Bromodichloromethane. [Link]

• Wikipedia. Bromodichloromethane. [Link]

• Virginia Department of Health. ATSDR Bromodichloromethane ToxFAQs. [Link]

• National Center for Biotechnology Information. Bromodichloromethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. [Link]

• National Toxicology Program. RoC Profile: Bromodichloromethane. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6359, Bromodichloromethane. [Link]

• Indiana Department of Environmental Management. BROMODICHLOROMETHANE (CHBrCl2) Chemical Abstracts Service (CAS) Number: 75-27-4. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Bromoform and Dibromochloromethane - Chapter 7: Analytical Methods. [Link]

• California Office of Environmental Health Hazard Assessment (OEHHA). Bromodichloromethane. [Link]

• Pharmaffiliates. CAS No : 75-27-4 | Chemical Name : Bromodichloromethane. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Bromodichloromethane (Update). [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Bromodichloromethane (1989). [Link]

• Agilent Technologies. Trihalomethanes (THMs) Analysis. [Link]

• National Center for Biotechnology Information. Investigating the Role of Biofilms in Trihalomethane Formation in Water Distribution Systems with a Multicomponent Model. [Link]

• Santa Clara Valley Water. Trihalomethanes (THMs). [Link]

• KnowYourH2O. Trihalomethanes: Drinking Water Disinfection By-products Contaminants Cancer Risk. [Link]

• World Health Organization (WHO). Trihalomethanes in Drinking-water. [Link]

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Protocols & Analytical Methods

Application Note: Enhancing Quantitative Accuracy in GC/MS Analysis of Volatile Organic Compounds Using Bromodichloromethane-¹³C as an Internal Standard

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Bromodichloromethane-¹³C as an internal standard for the quantitative analysis of volatile organic compounds (VOCs) by Gas Chromatography-Mass Spectrometry (GC/MS). We will delve into the fundamental principles of internal standardization, the superior advantages of stable isotope-labeled standards, and a detailed, field-proven protocol for the implementation of Bromodichloromethane-¹³C in your analytical workflow. The methodologies outlined herein are designed to enhance accuracy, precision, and overall data reliability in complex matrices.

The Foundational Role of Internal Standards in Quantitative GC/MS

In quantitative chromatography, the ultimate goal is to establish a precise and accurate relationship between the instrumental response and the concentration of an analyte.[1] However, the analytical process, from sample preparation to injection and analysis, is susceptible to various sources of error that can compromise this relationship. An internal standard (IS) is a compound of known concentration added to all samples, calibration standards, and quality controls to correct for these variations.[2]

The core principle of the internal standard method is that the IS and the analyte(s) of interest will be affected proportionally by any physical or chemical variations during the analysis.[2] By using the ratio of the analyte's response to the IS's response, we can effectively mitigate errors arising from:

• Injection Volume Variability: Minor inconsistencies in the injected volume are a common source of error.

• Sample Preparation Losses: Steps like liquid-liquid extraction, solid-phase extraction, or derivatization can lead to analyte loss.[3]

• Instrumental Drift: Fluctuations in detector sensitivity or other instrument parameters over time can affect results.[3]

The choice of an appropriate internal standard is paramount for the success of this technique. An ideal IS should possess the following characteristics:[4]

• Chemical Similarity: It should be chemically similar to the analyte(s) to ensure comparable behavior during sample processing and analysis.

• Chromatographic Resolution: It must be well-separated from all other components in the sample matrix.[2]

• Absence in Samples: The IS should not be naturally present in the samples being analyzed.[4]

• Purity and Stability: The IS must be of high purity and stable under the analytical conditions.

The Superiority of Stable Isotope-Labeled Internal Standards

While structurally similar compounds can serve as internal standards, stable isotope-labeled (SIL) internal standards are considered the "gold standard" in mass spectrometry-based quantification.[3][5] A SIL IS is a version of the analyte where one or more atoms have been replaced with a heavier stable isotope (e.g., ¹³C for ¹²C, ²H for ¹H, ¹⁵N for ¹⁴N).[6]

The key advantage of a SIL IS is its near-identical chemical and physical properties to the native analyte.[5][7] This leads to:

• Co-elution: The SIL IS and the analyte typically co-elute from the GC column, ensuring they experience the same chromatographic conditions and potential matrix effects at the same time.

• Similar Extraction and Derivatization Efficiency: Both compounds will have virtually identical recoveries during sample preparation.[7]

• Correction for Matrix Effects: In mass spectrometry, co-eluting matrix components can cause ion suppression or enhancement, altering the analyte's signal.[6][8] A co-eluting SIL IS experiences the same effect, allowing for accurate correction.[7][8]

Bromodichloromethane-¹³C (¹³CHBrCl₂) is an excellent SIL IS for the analysis of its unlabeled counterpart and other structurally related volatile halogenated hydrocarbons. Its molecular weight is increased by one mass unit due to the ¹³C atom, allowing for clear differentiation in the mass spectrometer while maintaining nearly identical chromatographic behavior.

Experimental Protocol: Quantitative Analysis of Bromodichloromethane using ¹³C-Labeled Internal Standard

This protocol provides a step-by-step methodology for the analysis of bromodichloromethane in a water matrix, a common application in environmental monitoring.[9][10][11][12]

Materials and Reagents

• Analytes and Standards:

  • Bromodichloromethane (CHBrCl₂), analytical standard grade

  • Bromodichloromethane-¹³C (¹³CHBrCl₂), as internal standard (IS)

• Solvents and Reagents:

  • Purge-and-trap grade Methanol

  • Reagent water (HPLC grade or equivalent, free of interferences)

Preparation of Standard Solutions

• Primary Stock Solutions (in Methanol):

  • Analyte Stock (1000 µg/mL): Accurately weigh approximately 10 mg of bromodichloromethane and dissolve in 10 mL of methanol.

  • Internal Standard Stock (1000 µg/mL): Accurately weigh approximately 10 mg of Bromodichloromethane-¹³C and dissolve in 10 mL of methanol.

• Working Standard Solutions:

  • Prepare a series of calibration standards by diluting the analyte stock solution with reagent water.

  • Spike each calibration standard and all samples with the Bromodichloromethane-¹³C internal standard stock solution to a constant final concentration (e.g., 10 µg/L).

Sample Preparation and Analysis

This protocol utilizes the purge-and-trap technique, a common method for extracting volatile organic compounds from water samples.[11]

• Sample Collection: Collect water samples in 40 mL vials with screw caps and PTFE-lined septa. Ensure no headspace is present.

• Internal Standard Spiking: Add a precise volume of the Bromodichloromethane-¹³C working solution to each 5 mL sample aliquot to achieve the target concentration.

• Purge-and-Trap GC/MS Analysis:

  • Utilize a purge-and-trap system connected to a GC/MS.

  • Purge the sample with an inert gas (e.g., helium or nitrogen) to transfer the volatile analytes onto a sorbent trap.

  • Rapidly heat the trap to desorb the analytes onto the GC column.

GC/MS Instrumental Parameters

Parameter	Recommended Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID x 1.4 µm film thickness, 5% phenyl-methylpolysiloxane (or similar)
Injection Mode	Splitless
Inlet Temperature	200 °C
Oven Program	35 °C (hold 5 min), ramp to 180 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Source Temperature	230 °C
Quadrupole Temperature	150 °C

Selected Ion Monitoring (SIM) Parameters

Compound	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Bromodichloromethane	83	85	129
Bromodichloromethane-¹³C	84	86	130

Rationale for Ion Selection: The most abundant ions in the mass spectrum of bromodichloromethane are selected for monitoring. The quantitation ion is typically the most intense and is used for calculating the peak area. Qualifier ions are used for confirmation of the analyte's identity by ensuring their ratios to the quantitation ion are within expected tolerances. The ¹³C-labeled standard will have ions that are one mass unit higher.

Data Analysis and Quality Control

Calibration Curve

• Analyze the series of calibration standards.

• For each standard, calculate the Response Ratio:

  • Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Plot the Response Ratio against the concentration of the analyte.

• Perform a linear regression to generate a calibration curve. The curve should have a correlation coefficient (r²) of ≥ 0.995.

Quantification of Unknown Samples

• Analyze the unknown sample that has been spiked with the internal standard.

• Calculate the Response Ratio for the unknown sample.

• Determine the concentration of the analyte in the unknown sample by using the linear regression equation from the calibration curve:

  • Concentration_analyte = (Response Ratio - y-intercept) / slope

Quality Control

• Method Blank: An aliquot of reagent water carried through the entire analytical process to check for contamination.

• Laboratory Fortified Blank (LFB): A reagent water sample spiked with a known concentration of the analyte to assess accuracy.

• Internal Standard Response: Monitor the absolute peak area of the internal standard in all samples. A significant deviation (e.g., > 30%) from the average response in the calibration standards may indicate a problem with the sample matrix or instrument performance.

Visualizing the Workflow

The following diagram illustrates the key steps in the analytical workflow, from sample preparation to data analysis.

Caption: Workflow for quantitative GC/MS analysis using an internal standard.

The logical relationship for quantification is based on the consistency of the response factor across standards and samples.

Caption: Principle of internal standard quantification logic.

Conclusion

The use of Bromodichloromethane-¹³C as an internal standard provides a robust and reliable method for the quantitative analysis of bromodichloromethane and related volatile organic compounds by GC/MS. Its properties as a stable isotope-labeled standard allow it to effectively compensate for a wide range of analytical errors, most notably variations in sample preparation and matrix-induced signal fluctuations. By implementing the detailed protocol and quality control measures described in this application note, laboratories can significantly improve the accuracy, precision, and defensibility of their quantitative results.

References

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• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? SCION Instruments. [Link]

• The Role of Internal Standards In Mass Spectrometry. SCION Instruments. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Semantic Scholar. [Link]

• Internal Standards for Protein Quantification by LC-MS/MS. (2025-01-17). PharmiWeb.com. [Link]

• Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. (2020-08-11). National Institutes of Health. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Quantitative and Qualitative GC and GC-MS. (2022-09-12). Chemistry LibreTexts. [Link]

• Determination of Volatile Organic Compounds (VOCs) in Air Collected in Specially Prepared Canisters and Analyzed by Gas Chromatography Mass Spectrometry (GC-MS). Lotus Consulting. [Link]

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• Analysis of Semi-Volatile Organic Compound by GC/MS. DRI STANDARD OPERATING PROCEDURE. [Link]

• How do I quantify volatile organic compounds using GC-MS? (2015-06-24). ResearchGate. [Link]

• Bromodichloromethane. Restek. [Link]

• APPENDIX C EPA Methods of Environmental Water Analysis. [Link]

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• EPA Methods. Chebios. [Link]

• Direct Interface GC/MS Method. EPA. [Link]

• Drinking Water Criteria Document for Brominated Trihalomethanes. (2005-11-15). Environmental Protection Agency (EPA). [Link]

• Toxicological Profile for bromodichloromethane. Agency for Toxic Substances and Disease Registry. [Link]

• Bromodichloromethane. PubChem. [Link]

• Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. ResearchGate. [Link]

• Bromodichloromethane. NCBI Bookshelf. [Link]

• Method 524.4: Measurement of Purgeable Organic Compounds in Water by Gas Chromatography/Mass Spectrometry Using Nitrogen Purge Gas. Shimadzu Scientific Instruments. [Link]

• ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? (2011-12-30). PubMed. [Link]

• 13C Isotope Labeled. Romer Labs. [Link]

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Application and Protocol for the Quantification of Bromodichloromethane in Water Samples by Isotope Dilution Mass Spectrometry Using Bromodichloromethane-¹³C

Introduction: The Imperative for Precision in Volatile Organic Compound (VOC) Analysis

The accurate quantification of volatile organic compounds (VOCs) in environmental matrices is a critical undertaking for ensuring public health and environmental safety. Among these, trihalomethanes (THMs) are a class of disinfection byproducts formed when chlorine, a common disinfectant, reacts with natural organic matter in water.[1][2] Bromodichloromethane (BDCM) is a frequently detected THM and is classified as a probable human carcinogen by the U.S. Environmental Protection Agency (EPA), necessitating sensitive and reliable analytical methods for its monitoring.[3]

Isotope Dilution Mass Spectrometry (IDMS) stands as a definitive measurement principle for high-accuracy quantification.[4][5][6] By introducing a known amount of a stable, isotopically labeled version of the analyte—in this case, Bromodichloromethane-¹³C—into the sample, IDMS corrects for sample preparation inefficiencies and instrumental variability.[][8][9] This application note provides a comprehensive, field-proven protocol for the determination of bromodichloromethane in water samples using gas chromatography-mass spectrometry (GC-MS) coupled with the isotope dilution technique, leveraging Bromodichloromethane-¹³C as an internal standard.

The Principle of Isotope Dilution Mass Spectrometry

IDMS is an analytical technique of the highest metrological standing that relies on altering the natural isotopic composition of the analyte in a sample.[4][5] A known quantity of an isotopically enriched standard (the "spike"), which is chemically identical to the analyte, is added to the sample. This spike, Bromodichloromethane-¹³C, contains a heavier isotope of carbon, differentiating it from the naturally occurring analyte by its mass-to-charge ratio (m/z) in the mass spectrometer.[10][11]

After allowing the sample and the spike to equilibrate, the mixture is processed and analyzed. The key principle is that any loss of the analyte during sample preparation or injection will be accompanied by a proportional loss of the isotopically labeled standard.[][12] By measuring the ratio of the signal from the native analyte to that of the labeled standard, an accurate and precise quantification can be achieved, independent of sample recovery.[4]

Diagram of the Isotope Dilution Mass Spectrometry Workflow

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Application Note: High-Throughput Quantification of Disinfection Byproducts in Water using Isotope Dilution GC/MS with Bromodichloromethane-¹³C

Introduction: The Imperative for Accurate Disinfection Byproduct Monitoring

Water disinfection is a cornerstone of public health, preventing the spread of waterborne diseases. However, the very disinfectants used to protect us, such as chlorine, can react with naturally occurring organic matter (NOM) and bromide in source water to form a class of compounds known as disinfection byproducts (DBPs).[1][2][3] Among the most prevalent and regulated DBPs are the trihalomethanes (THMs), which include chloroform, bromodichloromethane, dibromochloromethane, and bromoform.[4] Bromodichloromethane is frequently the second most detected THM in drinking water and is classified as a probable human carcinogen by the U.S. Environmental Protection Agency (EPA), underscoring the critical need for its accurate and precise quantification.[1]

Regulatory bodies worldwide, including the U.S. EPA under the Safe Drinking Water Act, have established maximum contaminant levels (MCLs) for total THMs.[4] This necessitates robust analytical methodologies that can provide reliable data for compliance monitoring and water treatment optimization. This application note details a highly accurate and precise method for the quantification of bromodichloromethane and other THMs in water, employing a purge and trap gas chromatography-mass spectrometry (P&T-GC/MS) system in conjunction with an isotope dilution strategy using Bromodichloromethane-¹³C as an internal standard.

The Scientific Rationale: Isotope Dilution for Unparalleled Accuracy

The complexity of water matrices can introduce significant analytical challenges, including signal suppression or enhancement, collectively known as matrix effects. Traditional internal standard methods using compounds of different chemical structures (e.g., fluorinated compounds) may not fully compensate for these effects as they can behave differently during sample preparation and analysis.

Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis as it provides the highest level of accuracy and precision.[5] By using a stable, isotopically labeled version of the analyte of interest, in this case, Bromodichloromethane-¹³C, as the internal standard, we introduce a compound that is chemically identical to the native analyte. This means it will behave identically during every step of the analytical process, from purging and trapping to chromatographic separation and ionization. Any loss of analyte during sample preparation or variations in instrument response will affect both the native and labeled compounds equally. Consequently, the ratio of the native analyte to its labeled counterpart remains constant, leading to a highly accurate and robust quantification that is largely immune to matrix effects.

Analytical Methodology: A Synergistic Approach

This method is based on the principles outlined in U.S. EPA Method 524.4, which allows for greater flexibility in optimizing analytical parameters to enhance performance.[6] The core of the methodology is the coupling of a purge and trap (P&T) system for efficient extraction and concentration of volatile DBPs from the water sample, with a gas chromatograph (GC) for separation and a mass spectrometer (MS) for detection and quantification.

The Causality Behind Experimental Choices:

• Purge and Trap (P&T): This dynamic headspace technique provides exhaustive extraction of volatile organic compounds (VOCs) from the water matrix, offering significantly higher sensitivity compared to static headspace analysis. Key parameters such as purge gas flow rate, purge time, and desorb temperature are optimized to ensure efficient transfer of THMs from the aqueous phase to the analytical trap while minimizing water vapor transfer to the GC/MS system.[7]

• Gas Chromatography (GC): A capillary column with a (6% cyanopropylphenyl)-dimethylpolysiloxane stationary phase (e.g., DB-624) is the recommended choice for this application. This mid-polarity phase provides excellent selectivity for the separation of the four common THMs, ensuring baseline resolution and preventing co-elution, which is critical for accurate quantification.[8][9][10][11]

• Mass Spectrometry (MS): Operating the mass spectrometer in Selected Ion Monitoring (SIM) mode enhances sensitivity and selectivity. By monitoring for specific ions characteristic of each analyte and its labeled internal standard, chemical noise is significantly reduced, leading to lower detection limits.

Experimental Workflow

Caption: Overall workflow for the quantification of disinfection byproducts.

Detailed Protocol

Reagents and Standards

• Reagent Water: Deionized water free of interfering contaminants.

• Methanol: Purge and trap grade.

• Native THM Standard: A certified reference standard containing chloroform, bromodichloromethane, dibromochloromethane, and bromoform in methanol.

• Bromodichloromethane-¹³C Internal Standard: A certified standard of Bromodichloromethane-¹³C in methanol.

• Ascorbic Acid: Reagent grade, for dechlorination of samples.

• Maleic Acid: Reagent grade, for sample preservation.

Preparation of Standards

• Stock Standard Solution: Prepare a stock standard solution of the native THMs and a separate stock solution of Bromodichloromethane-¹³C in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standards in methanol. These will be used to create the calibration curve.

• Internal Standard Spiking Solution: Prepare a spiking solution of Bromodichloromethane-¹³C in methanol at a concentration that will result in a final concentration of 10 µg/L in the water sample.

Sample Collection and Preservation

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa.

• Prior to sample collection, add approximately 25 mg of ascorbic acid to each vial to quench any residual chlorine.

• Fill the vials to overflowing, ensuring no headspace remains.

• Add a preservative, such as maleic acid, as specified in U.S. EPA Method 524.4.

• Store samples at 4°C until analysis.

Sample Preparation and Analysis

• Allow samples and standards to come to room temperature.

• For each sample, standard, and blank, transfer 5 mL to the purge and trap sparging vessel.

• Add a precise volume of the Bromodichloromethane-¹³C internal standard spiking solution to each vessel to achieve a final concentration of 10 µg/L.

• Analyze the samples using the optimized P&T-GC/MS conditions detailed in the tables below.

Instrumentation and Analytical Conditions

Table 1: Purge and Trap Parameters

Parameter	Setting	Rationale
Sample Volume	5 mL	Standard volume for EPA VOC methods.
Purge Gas	Helium or Nitrogen	Inert gas to strip volatiles from the sample.
Purge Flow	40 mL/min	Optimized for efficient purging of THMs.
Purge Time	11 min	Ensures complete transfer of analytes to the trap.
Desorb Temperature	250°C	Ensures rapid and complete desorption of THMs from the trap.
Bake Temperature	270°C	Cleans the trap between analyses to prevent carryover.

Table 2: GC/MS Parameters

Parameter	Setting	Rationale
GC Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film	Provides excellent separation of volatile compounds, including THMs.[8][9][10][11]
Carrier Gas	Helium	Provides good chromatographic efficiency.
Oven Program	35°C (1 min), ramp to 160°C at 10°C/min, hold for 2 min	Optimized for the separation of the four THMs.
Injector Temperature	200°C	Ensures rapid volatilization of analytes.
MS Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique for VOC analysis.
MS Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity for target analytes.

Table 3: Selected Ion Monitoring (SIM) Parameters

Analyte	Quantitation Ion (m/z)	Confirmation Ion (m/z)
Chloroform	83	85
Bromodichloromethane	83	129
Bromodichloromethane-¹³C	84	130
Dibromochloromethane	129	127
Bromoform	173	171

Note: The selection of ions is based on the characteristic isotopic patterns of chlorine and bromine-containing compounds. The ¹³C-labeled internal standard will have a mass shift of +1 for fragments containing the labeled carbon atom.

Data Analysis and Quality Control

A calibration curve is generated by plotting the ratio of the peak area of the native THM to the peak area of the Bromodichloromethane-¹³C internal standard against the concentration of the native THM. The concentration of THMs in the samples is then calculated from this curve.

Quality control measures should adhere to U.S. EPA Method 524.4 guidelines and include the analysis of laboratory reagent blanks, laboratory fortified blanks, and the determination of method detection limits (MDLs) and limits of quantification (LOQs).[6]

Expected Method Performance

The use of isotope dilution with Bromodichloromethane-¹³C provides excellent method performance, as demonstrated by the representative data below.

Table 4: Representative Method Validation Data

Parameter	Chloroform	Bromodichloromethane	Dibromochloromethane	Bromoform
Method Detection Limit (MDL) (µg/L)	0.05	0.04	0.06	0.10
Limit of Quantification (LOQ) (µg/L)	0.15	0.12	0.18	0.30
Precision (%RSD, n=7)	< 5%	< 5%	< 6%	< 8%
Accuracy (% Recovery)	95-105%	96-104%	94-106%	92-108%

Data are representative of what can be achieved with a properly optimized system and are based on typical performance characteristics reported for isotope dilution methods for THM analysis.[5][12][13]

Formation of Bromodichloromethane

The formation of bromodichloromethane is a complex process that depends on several factors, including the concentration of natural organic matter (NOM), bromide ions, chlorine dose, temperature, and pH.[1]

Caption: Simplified pathway for the formation of Bromodichloromethane.

Conclusion

The analytical method detailed in this application note, utilizing Bromodichloromethane-¹³C as an internal standard with P&T-GC/MS, provides a robust, accurate, and precise solution for the quantification of bromodichloromethane and other trihalomethanes in water. The inherent advantages of the isotope dilution technique effectively mitigate matrix interferences, ensuring high-quality data essential for regulatory compliance, public health protection, and the optimization of water treatment processes. This self-validating system offers the trustworthiness and scientific integrity required by researchers, scientists, and water quality professionals.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2019). Toxicological Profile for Bromodichloromethane. U.S. Department of Health and Human Services. [Link]

• Ho, S. Y., & Lim, T. P. (2022). Fast and accurate isotope dilution mass spectrometry method for the assignment of trihalomethanes in water in an uncommon accuracy-based proficiency testing programme in Singapore. Food and Drug Administration (Singapore) Journal, 27(4), 705–716. [Link]

• Culea, M., Cozar, O., & Ristoiu, D. (2006). Methods validation for the determination of trihalomethanes in drinking water. Journal of Mass Spectrometry, 41(12), 1594–1597. [Link]

• INFOSAN. (2018). Analysis of Trihalomethanes (THMs) in drinking water. [Link]

• U.S. Environmental Protection Agency. (2009). Method 524.4: Measurement of Purgeable Organic Compounds in Water by Gas Chromatography/Mass Spectrometry Using Nitrogen Purge Gas. [Link]

• World Health Organization. (1991). Bromodichloromethane in Drinking-water. In Bromodichloromethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52. [Link]

• Song, Y., et al. (2020). Formation of Bromate and Halogenated Disinfection Byproducts during Chlorination of Bromide-Containing Waters in the Presence of Dissolved Organic Matter and CuO. Environmental Science & Technology, 54(15), 9524–9534. [Link]

• Rodrigues, J., et al. (2018). Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples. Environmental Science and Pollution Research, 25(28), 28133–28142. [Link]

• Taylor & Francis Online. (2022). Bromodichloromethane – Knowledge and References. [Link]

• Richardson, S. D. (2002). The role of GC-MS and LC-MS in the discovery of drinking water disinfection by-products. Journal of Environmental Monitoring, 4(1), 1-9. [Link]

• Louati, K., Sayadi, M., & Safta, F. (2017). Development and Validation of a Separation and Quantification Method for Residual Solvents in Active Substances by Headspace Gas Chromatography. American Scientific Research Journal for Engineering, Technology, and Sciences (ASRJETS), 38(1), 57-71. [Link]

• PubChem. (n.d.). Bromodichloromethane. National Center for Biotechnology Information. [Link]

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• Wang, Z., & Gardinali, P. R. (2013). Exploiting Molecular Ions for Screening Hydrophobic Contaminants in Sediments Using Gas Chromatography-Atmospheric Pressure Chemical Ionization-Ion Mobility-Mass Spectrometry. Analytical Chemistry, 85(19), 9175–9183. [Link]

• Teledyne Tekmar. (2022). US EPA Method 524.4 Using the Tekmar Atomx XYZ with Thermo Scientific™ TRACE™ 1610 GC and ISQ™ 7610 MS System. [Link]

• Rodrigues, J., et al. (2018). Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples. Environmental Science and Pollution Research, 25(28), 28133-28142. [Link]

• Richardson, S. D. (2002). The role of GC-MS and LC-MS in the discovery of drinking water disinfection by-products. Journal of Environmental Monitoring, 4(1), 1-9. [Link]

• Chrom-Forum. (2010). DB-624 column can use in water analysis. [Link]

• Teledyne Tekmar. (2020). US EPA Method 524.4 with the Tekmar Atomx XYZ and the Thermo Scientific™ TRACE™ 1310 GC and ISQ™ 7000 MS System with an ExtractaBrite Source. [Link]

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Application Note: High-Precision Quantification of Trihalomethanes in Drinking Water Utilizing Bromodichloromethane-¹³C as an Internal Standard by GC-MS

Abstract

This application note presents a robust and highly accurate method for the determination of four regulated trihalomethanes (THMs) in drinking water: chloroform, bromodichloromethane, dibromochloromethane, and bromoform. The methodology is grounded in established U.S. Environmental Protection Agency (EPA) methods and employs Gas Chromatography-Mass Spectrometry (GC-MS) with a purge and trap system for sample introduction. To enhance precision and accuracy, this protocol incorporates Bromodichloromethane-¹³C as an internal standard. The use of a stable, isotopically labeled internal standard provides a self-validating system for quantification, effectively compensating for variations in sample matrix, extraction efficiency, and instrument response. This document provides a comprehensive, step-by-step protocol for researchers, environmental scientists, and water quality professionals.

Introduction: The Imperative for Accurate Trihalomethane Monitoring

Trihalomethanes (THMs) are a class of disinfection byproducts (DBPs) that form when chlorine, a widely used disinfectant, reacts with natural organic matter present in water sources.[1][2][3][4] The four primary THMs found in drinking water are chloroform, bromodichloromethane (BDCM), dibromochloromethane (DBCM), and bromoform.[1][2][4] Due to their potential adverse health effects, including an association with cancer, regulatory bodies worldwide, such as the U.S. EPA, have set maximum contaminant levels (MCLs) for total THMs (TTHMs) in public water systems.[1][5][6] The current U.S. EPA limit for TTHMs is 80 parts per billion (ppb) or 80 µg/L.[1]

Accurate and reliable quantification of THMs is therefore crucial for ensuring public health and regulatory compliance. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely accepted technique for the analysis of volatile organic compounds (VOCs) like THMs in environmental samples.[7][8][9] When coupled with a sample concentration technique such as purge and trap (P&T), GC-MS offers excellent sensitivity and selectivity for THM analysis.[1][10]

This application note details a method that leverages the precision of isotope dilution by using Bromodichloromethane-¹³C as an internal standard. This stable, isotopically labeled analog of one of the target analytes closely mimics the behavior of the native THMs during sample preparation and analysis, leading to more accurate and reproducible results.

Principle of the Method: Isotope Dilution GC-MS

The core of this analytical approach is the principle of isotope dilution mass spectrometry. A known quantity of Bromodichloromethane-¹³C is added to every sample, standard, and blank. This "internal standard" undergoes the same extraction and analysis process as the target THMs.

Causality of Using an Isotopically Labeled Internal Standard:

• Chemical and Physical Similarity: Bromodichloromethane-¹³C is chemically and physically almost identical to its unlabeled counterpart and, by extension, to the other THMs. This ensures that it behaves similarly during the purging, trapping, and chromatographic separation processes. Any loss of analyte during sample handling will be mirrored by a proportional loss of the internal standard.

• Mass Spectrometric Distinction: Despite their chemical similarities, the ¹³C-labeled internal standard is easily distinguished from the native analytes by the mass spectrometer due to its higher mass. This allows for independent measurement of both the native THM and the internal standard.

• Ratio-Based Quantification: Quantification is based on the ratio of the response of the native analyte to the response of the known concentration of the internal standard. This ratio remains constant even if there are variations in sample volume, injection volume, or instrument sensitivity, leading to a highly robust and self-validating system.

The overall workflow for this method is depicted in the diagram below.

Caption: Workflow for THM analysis using an internal standard.

Experimental Protocol

This protocol is based on the principles outlined in U.S. EPA Method 524.2.[11][12][13]

Reagents and Standards

• Reagent Water: Purified water, free of interfering organic compounds.

• Methanol: Purge and trap grade, for preparing standard solutions.

• Ascorbic Acid: Reagent grade, used as a dechlorinating agent.

• Hydrochloric Acid (HCl): Concentrated, for sample preservation.

• THM Stock Standard Solution: A certified standard mix containing chloroform, bromodichloromethane, dibromochloromethane, and bromoform in methanol at a concentration of, for example, 200 µg/mL.

• Bromodichloromethane-¹³C Internal Standard Stock Solution: A certified standard of Bromodichloromethane-¹³C in methanol at a concentration of, for example, 200 µg/mL.[14][15]

• Working Calibration Standards: Prepared by diluting the THM stock standard solution in methanol to achieve a range of concentrations (e.g., 1, 5, 10, 20, 50, 100 µg/L).

• Internal Standard Spiking Solution: Prepared by diluting the Bromodichloromethane-¹³C stock solution in methanol to a concentration that will result in a final concentration of 10 µg/L in the sample when a fixed volume is added.

Sample Collection and Preservation

• Collect water samples in 40 mL glass vials with PTFE-lined septa.[16][17]

• Each vial should contain approximately 25 mg of ascorbic acid to quench any residual chlorine.[18]

• Fill the vials to overflowing, ensuring no air bubbles are trapped (zero headspace).[16][17]

• Preserve the samples by adding 2-3 drops of concentrated HCl to lower the pH to <2.

• Store samples at 4°C and analyze within 14 days.[18]

Instrument and Operating Conditions

The following table outlines the recommended starting parameters for the GC-MS system. These may need to be optimized for your specific instrumentation.

Parameter	Condition
Purge and Trap System
Sample Volume	5 mL
Purge Gas	Helium at 40 mL/min
Purge Time	11 minutes
Desorb Time	2 minutes at 245°C
Bake Time	7 minutes at 260°C
Gas Chromatograph
Column	e.g., 30 m x 0.25 mm ID x 1.4 µm film thickness capillary column suitable for volatile compounds (e.g., DB-624)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	35°C (hold 5 min), ramp to 100°C at 10°C/min, then to 210°C at 20°C/min (hold 3 min)
Injector	Splitless, 200°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	35-300 amu
Scan Mode	Full Scan or Selected Ion Monitoring (SIM)
Source Temperature	230°C
Quadrupole Temperature	150°C

Calibration

• Prepare a series of calibration standards in reagent water, covering the expected concentration range of the samples (e.g., 1-100 µg/L).

• To each calibration standard, add a constant amount of the internal standard spiking solution (to achieve a final concentration of 10 µg/L).

• Analyze each calibration standard using the GC-MS method.

• For each analyte, create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• The calibration curve should have a correlation coefficient (r²) of ≥ 0.995.

Sample Analysis

• Allow samples to come to room temperature.

• Add a constant amount of the internal standard spiking solution to a 5 mL aliquot of the sample.

• Immediately analyze the spiked sample using the GC-MS method.

• A laboratory reagent blank (LRB) consisting of reagent water and the internal standard must be analyzed with each batch of samples to ensure no contamination is present.

Data Analysis and Quantification

The concentration of each THM in the sample is calculated using the response factor (RF) generated from the calibration curve.

Quantification Ions:

The following table lists the recommended ions for quantification and confirmation of the target analytes and the internal standard.

Compound	Quantification Ion (m/z)	Confirmation Ion(s) (m/z)
Chloroform	83	85, 47
Bromodichloromethane	83	85, 127, 129
Dibromochloromethane	129	127, 171, 173
Bromoform	173	171, 250, 252, 254
Bromodichloromethane-¹³C	84	86, 128, 130

Calculation:

The concentration of the analyte is calculated using the following formula:

Concentration (µg/L) = (Area_analyte / Area_IS) * (1 / Slope) - (Intercept / Slope)

Where:

• Area_analyte = Peak area of the quantification ion for the target THM.

• Area_IS = Peak area of the quantification ion for Bromodichloromethane-¹³C.

• Slope and Intercept are derived from the linear regression of the calibration curve.

The logical relationship for quantification is illustrated in the diagram below.

Caption: Data processing logic for internal standard quantification.

Conclusion

The method described in this application note provides a reliable, accurate, and robust protocol for the quantification of trihalomethanes in drinking water. The use of Bromodichloromethane-¹³C as an internal standard is a key element of this method, ensuring high-quality data by correcting for variations inherent in the analytical process. This self-validating system is essential for laboratories conducting regulatory compliance monitoring and for researchers investigating the formation and control of disinfection byproducts. Adherence to the detailed steps for sample collection, preparation, and instrumental analysis will ensure results that meet the stringent requirements for water quality assessment.

References

• Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants. (URL: [Link])

• EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. (URL: [Link])

• EPA - 500 Series - 501.1 - The Analysis Of Trihalomethanes In Drinking Water By The Purge And Trap Method. (URL: [Link])

• EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. (URL: [Link])

• EPA-OGWDW/TSC: 551.1: Chlorinated Compounds in Water Using GC-ECD. (URL: [Link])

• Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants. (URL: [Link])

• EPA Method 524.2: Water Analysis. (URL: [Link])

• Development of U.S. EPA Method 551.1. (URL: [Link])

• US EPA Method 524.2: Successful Measurement of Purgeable Organic Compounds in Drinking Water by Agilent 8860/5977B GC/MSD. (URL: [Link])

• Trihalomethanes (THMs) Analysis. (URL: [Link])

• EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, and Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction and Gas Chromatography With Electron-Capture Detection. (URL: [Link])

• EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Cholrinated Solvents, And Halogenated Pesticides/Herbic. (URL: [Link])

• Analysis of volatile organic compounds using gas chromatography. (URL: [Link])

• EPA Method 524.2 Volatile Organics in Drinking Water. (URL: [Link])

• Novel Gas Chromatography–Mass Spectrometry Methods for Characterization of Volatile Organic Compounds and Water in Fast Pyrolysis Liquids. (URL: [Link])

• EPA Method 551.1 Instrumentation Guide. (URL: [Link])

• Drinking Water Analysis by EPA 524.2. (URL: [Link])

• Trihalomethanes (THMs) in drinking water were rapidly sampled and concentrated using solid phase microextraction (SPME) followed. (URL: [Link])

• Determination of Trihalomethanes (THMs) in Water by GC/MS. (URL: [Link])

• Bromodichloromethane-13C | CHBrCl2 | CID 11105706. (URL: [Link])

• HS-SPME-GC/MS Method for the Simultaneous Determination of Trihalomethanes, Geosmin, and 2-Methylisoborneol in Water Samples. (URL: [Link])

• Measurement Of Trihalomethanes In Drinking Water With Gas Chromatography Mass Spectrometry And Selected Ion Monitoring Method 501 3. (URL: [Link])

• 121 DRINKING WATER POLLUTANTS ANALYSIS BY GC-MS*. (URL: [Link])

• HAA5 & THM - Sampling Instructions. (URL: [Link])

• A New Method for the Fast Analysis of Trihalomethanes in Tap and Recycled Waters Using Headspace Gas Chromatography with Micro-Electron Capture Detection. (URL: [Link])

• Total Trihalomethane (TTHM) Sampling Procedure. (URL: [Link])

• Bromodichloromethane - Wikipedia. (URL: [Link])

• GC Analysis of Trihalomethanes in Drinking Water — A Rapid and Direct Quantitative Method. (URL: [Link])

• DETERMINATION OF TRIHALOMETHANE CONTENT IN DRINKING WATER. (URL: [Link])

• Bromodichloromethane | CHBrCl2 | CID 6359. (URL: [Link])

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Application Note: Method Development for the Quantification of Bromodichloromethane-13C in Environmental Water Samples using Purge and Trap GC-MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of Bromodichloromethane (BDCM) in environmental water samples, utilizing its stable isotope-labeled analogue, Bromodichloromethane-¹³C (¹³C-BDCM), as an internal standard. BDCM is a regulated disinfection byproduct (DBP) formed during water chlorination, making its accurate monitoring crucial for public health and environmental safety.[1][2] This method employs a Purge and Trap (P&T) system for the extraction and concentration of volatile organic compounds (VOCs), followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). The use of ¹³C-BDCM as an internal standard provides a robust framework for quantification, effectively correcting for variations in sample preparation and instrument response. The protocols detailed herein are designed for researchers, environmental scientists, and analytical chemists, providing field-proven insights grounded in established regulatory methods such as U.S. EPA Methods 524.2 and 8260.[3][4][5]

Introduction and Principle

1.1. The Analyte: Bromodichloromethane (BDCM) Bromodichloromethane (CHBrCl₂) is a member of the trihalomethane (THM) family of compounds, which are common byproducts of disinfecting water with chlorine.[1] These compounds form when chlorine reacts with naturally occurring organic matter in the source water. Due to potential adverse health effects, regulatory bodies worldwide, including the U.S. Environmental Protection Agency (EPA), have set maximum contaminant levels for total THMs in drinking water.[1] Accurate and precise measurement of BDCM is therefore a critical component of water quality monitoring.

1.2. The Role of Bromodichloromethane-¹³C as an Internal Standard Quantitative accuracy in trace analysis can be compromised by sample matrix effects and variability during sample preparation and injection. The internal standard (IS) calibration method is the gold standard for mitigating these issues. An ideal internal standard behaves chemically and physically identically to the analyte of interest. Stable isotope-labeled (SIL) compounds are considered the most effective internal standards for mass spectrometry.[6]

Causality: Bromodichloromethane-¹³C is the ideal IS for BDCM analysis because it has the same chemical properties (volatility, solubility, reactivity) as the native compound. It will therefore exhibit identical behavior during the purging, trapping, and chromatographic separation steps.[7] However, due to the mass difference of the ¹³C isotope, it is easily distinguished from the native BDCM by the mass spectrometer. This co-eluting, mass-differentiated pairing allows for highly precise and accurate quantification, as any loss or enhancement experienced by the native analyte is mirrored by the internal standard.[7][8]

1.3. Method Principle: Purge and Trap GC-MS This method is based on U.S. EPA methodologies for volatile organic compound analysis, such as EPA 524.2 and 8260.[3][5][9][10] The core principle involves the extraction of volatile analytes from an aqueous matrix by bubbling an inert gas (the "purge" step). The purged analytes are then carried in the gas stream and concentrated onto an adsorbent trap (the "trap" step).[11][12][13] Following concentration, the trap is rapidly heated, and the analytes are desorbed into the carrier gas stream of a gas chromatograph (GC), which separates the compounds. The separated compounds then enter a mass spectrometer (MS) for detection and quantification.

Experimental Workflow Overview

The entire analytical process, from sample acquisition to data reporting, follows a systematic, multi-stage workflow designed to ensure data integrity and reproducibility.

Caption: High-level workflow for BDCM-¹³C analysis.

Apparatus, Reagents, and Standards

3.1. Apparatus

• Purge and Trap System: Capable of purging 5-25 mL samples with programmable parameters. (e.g., Teledyne Tekmar Atomx or equivalent).[14][15]

• Gas Chromatograph/Mass Spectrometer (GC/MS): Equipped with a capillary column and capable of Selected Ion Monitoring (SIM).

• Autosampler: For automated, reproducible sample introduction.

• VOA Vials: 40 mL, borosilicate glass with PTFE-lined septa.

• Microsyringes: Various sizes (10 µL, 25 µL, 100 µL, 500 µL) for standard preparation.

3.2. Reagents

• Reagent Water: Purified water demonstrated to be free of target analytes.

• Methanol: Purge and trap grade, for standard preparation.

• Hydrochloric Acid (HCl): 1:1 (v/v) solution for sample preservation.

• Ascorbic Acid/Sodium Thiosulfate: (Optional) For dechlorination if residual chlorine is present.

• Helium: Ultra-high purity (99.999%), as purge and carrier gas.

3.3. Standard Solutions

• BDCM Stock Standard: Certified standard, ~2000 µg/mL in methanol.

• ¹³C-BDCM Internal Standard Stock: Certified standard, ~2000 µg/mL in methanol.

• Working Calibration Standards: Prepared by diluting the BDCM stock standard in methanol to create a series of concentrations spanning the desired analytical range (e.g., 1.0 to 100 µg/L).

• Working Internal Standard Solution: Prepared by diluting the ¹³C-BDCM stock standard in methanol to a concentration that will yield a final concentration of 10 µg/L in each sample.

Detailed Protocols

4.1. Protocol 1: Sample Collection and Preservation

Trustworthiness: Proper sample collection is the foundation of reliable data. The goal is to collect a representative sample while preventing the loss of volatile analytes and inhibiting any further formation of DBPs.

• Dechlorination (if necessary): Before sample collection, add ~25 mg of ascorbic acid to each 40 mL VOA vial if the water source contains residual chlorine. This step is critical to prevent the ongoing formation of BDCM after sampling.

• Sample Collection: Open the tap and allow the system to flush for several minutes. Reduce the flow to minimize turbulence. Slowly fill the VOA vial until a positive meniscus (convex crown) forms at the top.[16]

• Preservation: Add 2-3 drops of 1:1 HCl to the vial to reduce the pH to <2.[16] This inhibits microbial degradation of the analytes.

• Sealing: Carefully place the PTFE-lined septum and cap on the vial. Invert the vial and tap it gently to check for air bubbles. If bubbles are present, discard the sample and collect a new one. An air bubble creates a headspace where volatile compounds can partition, leading to a low bias in results.

• Storage: Store samples at ≤4°C, protected from light, until analysis. The maximum holding time is 14 days.[16]

4.2. Protocol 2: Instrument Calibration and Analysis

Expertise: The internal standard calibration method relates the ratio of the analyte response to the IS response against the concentration of the analyte. This relationship is established by analyzing a series of calibration standards.

• Prepare Calibration Standards: For a 5 mL sample volume, inject a calculated volume of the working calibration standards and a fixed volume of the working internal standard solution into 5 mL of reagent water. This will create a calibration curve (e.g., 1, 5, 10, 20, 50, 100 µg/L). Each point on the curve contains the same concentration of the ¹³C-BDCM internal standard (e.g., 10 µg/L).

• Sample Preparation: Allow samples to come to room temperature. For each 5 mL sample (or blank/QC standard), spike with a fixed volume of the working internal standard solution to achieve a final concentration of 10 µg/L.

• Purge and Trap Analysis: Load the prepared standards and samples into the autosampler. Initiate the sequence using the optimized P&T and GC-MS conditions.

Table 1: Recommended Purge and Trap and GC-MS Parameters

Parameter	Setting	Rationale
Purge and Trap
Sample Volume	5 mL	Standard volume for EPA drinking water methods.[17]
Purge Gas	Helium	Inert gas for efficient purging of VOCs.[11]
Purge Flow	40 mL/min	Optimal flow for transferring analytes from water to gas phase.[17]
Purge Time	11 min	Standard duration to ensure complete purging of target analytes.[17]
Trap Type	VOCARB™ 3000 or equivalent	Multi-bed adsorbent trap effective for a wide range of VOCs.[13]
Desorb Time	2 min	Sufficient time to transfer analytes to the GC without excessive water.
Desorb Temperature	250°C	Ensures rapid and complete desorption of BDCM.[13]
GC-MS
GC Column	30 m x 0.25 mm ID, 1.4 µm film (e.g., DB-624)	Column chemistry provides good separation for volatile compounds.
Oven Program	40°C (hold 2 min), ramp to 220°C at 10°C/min	Provides separation of early eluting VOCs and ensures elution of all target compounds.
Carrier Gas	Helium, constant flow ~1.2 mL/min	Standard carrier gas for GC-MS.
MS Source Temp.	230°C	Standard source temperature for robust ionization.
MS Quad Temp.	150°C	Standard quadrupole temperature.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions.[18]

4.3. Protocol 3: Data Analysis and Quantification

• Ion Selection: Identify the characteristic ions for both native BDCM and ¹³C-BDCM from their mass spectra. The most abundant, unique ion is typically used for quantification (Quant Ion), while a second ion is used for confirmation (Qualifier Ion).

  • Expertise: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in a ~1:1 ratio. Chlorine has two isotopes, ³⁵Cl and ³⁷Cl, in a ~3:1 ratio. This results in a characteristic isotopic pattern for fragments containing these halogens, which is crucial for confident identification. The primary fragment for BDCM is the loss of a bromine atom, [CHCl₂]⁺.[19]

Table 2: Characteristic Ions for BDCM and ¹³C-BDCM

Compound	Role	m/z	Ion Fragment
Bromodichloromethane (BDCM)	Quant Ion	83	[CH³⁵Cl₂]⁺
Qualifier Ion	85	[CH³⁵Cl³⁷Cl]⁺
Bromodichloromethane-¹³C	Quant Ion	84	[¹³CH³⁵Cl₂]⁺
Qualifier Ion	86	[¹³CH³⁵Cl³⁷Cl]⁺

• Calibration Curve Generation: For each calibration standard, calculate the Response Factor (RF) using the following formula:

  • RF = (Areaanalyte / AreaIS) * (ConcIS / Concanalyte)

• System Validation: Calculate the average RF and the percent relative standard deviation (%RSD) for the calibration curve. Per EPA Method 8260C, the %RSD should be ≤ 20% for the curve to be considered linear and valid.[15]

• Sample Quantification: Calculate the concentration of BDCM in the unknown sample using the average RF from the calibration:

  • Concanalyte = (Areaanalyte * ConcIS) / (AreaIS * Avg RF)

Caption: Logic of internal standard quantification.

Method Validation and Quality Control (QC)

Trustworthiness: A robust analytical method must be self-validating. This is achieved through a series of QC checks that demonstrate the method is performing as expected.

5.1. Initial Demonstration of Capability

• Method Detection Limit (MDL): Analyze at least seven replicate samples of reagent water fortified with BDCM at a low concentration (typically 2-5 times the expected MDL). The MDL is calculated as the standard deviation of the replicate measurements multiplied by the Student's t-value for a 99% confidence level.

• Precision and Accuracy: Analyze four replicate Laboratory Fortified Blank (LFB) samples at a mid-range concentration. Calculate the average recovery and the relative standard deviation.

5.2. Ongoing Quality Control

• Laboratory Reagent Blank (LRB): An aliquot of reagent water analyzed with every batch to check for contamination.[20]

• Laboratory Fortified Blank (LFB): A reagent water sample spiked with all target analytes, used to monitor method performance.[20]

• Continuing Calibration Verification (CCV): A mid-point calibration standard analyzed every 12 hours to verify the stability of the calibration curve.[15]

Table 3: Example Quality Control Acceptance Criteria (based on EPA methods)

QC Parameter	Frequency	Acceptance Criteria
Method Detection Limit	Once, per instrument	Report to data user
Initial Precision/Accuracy	Before sample analysis	Recovery 80-120%, RSD < 20%
Laboratory Blank	1 per 20 samples	Below reporting limit
LFB / CCV	1 per 20 samples / 12 hrs	Recovery 80-120%
Internal Standard Area	Every sample	50-150% of calibration average

Conclusion

The method described provides a robust, sensitive, and accurate protocol for the quantification of bromodichloromethane in environmental water samples. The use of Purge and Trap GC-MS is a well-established technique for volatile organic analysis, offering excellent sensitivity.[3][11] The incorporation of Bromodichloromethane-¹³C as an internal standard is the key to achieving high-quality, defensible data by correcting for analytical variability. Adherence to the detailed sample handling, analysis, and quality control procedures outlined in this document will ensure trustworthy and reproducible results for researchers and professionals in the environmental and drug development fields.

References

• U.S. EPA. (1995). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

• U.S. EPA. (2006). Method 8260C: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• Shimadzu Corporation. (2014). Determination of Volatile Organic Compounds in Drinking Water by EPA Method with Static Headspace GC-MS. [Link]

• EST Analytical. What Is Purge And Trap. [Link]

• Björklund, J., et al. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses. Journal of Chromatography A. [Link]

• Paragon Laboratories. Drinking Water Analysis by EPA 524.2. [Link]

• Teledyne LABS. Purge and Trap Overview. [Link]

• NIST. Methane, bromodichloro-. NIST Chemistry WebBook. [Link]

• Wikipedia. Bromodichloromethane. [Link]

• Agilent Technologies. Trihalomethanes (THMs) Analysis. [Link]

• Rodrigues, J. A., et al. (2018). Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples. Environmental Science and Pollution Research. [Link]

• U.S. EPA. (2009). Method 524.3: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

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• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
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• 19. C2H4BrCl BrCH2CH2Cl mass spectrum of 1-bromo-2-chloroethane 1-bromo-1-chloroethane fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-chloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 20. epa.gov [epa.gov]

Application Note: High-Throughput Analysis of Volatile Organic Compounds in Aqueous Matrices Using Purge and Trap GC/MS with Bromodichloromethane-¹³C Internal Standard

Abstract

This application note presents a robust and validated method for the quantitative analysis of volatile organic compounds (VOCs) in aqueous samples using purge and trap gas chromatography-mass spectrometry (GC/MS). The protocol detailed herein is aligned with the principles of established regulatory methods, such as U.S. EPA Method 524.2, and emphasizes the use of Bromodichloromethane-¹³C as an internal standard to ensure the highest level of accuracy and precision.[1][2] This document is intended for researchers, scientists, and drug development professionals seeking a reliable and high-throughput approach for the determination of VOCs at trace levels.

Introduction: The Challenge of Volatile Organic Compound Analysis

Volatile organic compounds are a broad class of chemicals that are of significant interest in environmental monitoring, pharmaceutical manufacturing, and clinical diagnostics due to their potential health impacts and prevalence as contaminants. The analysis of VOCs in aqueous matrices presents a significant challenge due to their high volatility and often low concentration levels. Purge and trap GC/MS has emerged as the gold standard for this application, offering excellent sensitivity and selectivity.[2]

A critical aspect of quantitative analysis is the mitigation of variability that can be introduced during sample preparation and analysis. The use of an internal standard is a widely accepted practice to correct for these variations. This application note specifically details the use of a stable isotope-labeled internal standard, Bromodichloromethane-¹³C, to achieve superior analytical performance through isotope dilution mass spectrometry (IDMS).[3]

The Power of Purge and Trap with Isotope Dilution

Unraveling the Purge and Trap Mechanism

The purge and trap process is a dynamic headspace extraction technique designed to efficiently transfer volatile analytes from a liquid or solid matrix to a gas chromatograph.[2] The fundamental steps are as follows:

• Purge: An inert gas, typically helium or nitrogen, is bubbled through the aqueous sample.[4] This process facilitates the partitioning of volatile organic compounds from the liquid phase into the gas phase.

• Trap: The gas stream, now containing the purged VOCs, is passed through a trap containing one or more sorbent materials. These sorbents are selected to effectively retain the target analytes while allowing the purge gas and water vapor to pass through.

• Desorb: After the purging is complete, the trap is rapidly heated, and the flow of the carrier gas is reversed. This backflushing process desorbs the trapped VOCs from the sorbent material and transfers them as a concentrated band onto the GC column.

• GC/MS Analysis: The desorbed analytes are separated based on their boiling points and affinity for the GC column's stationary phase. The separated compounds then enter the mass spectrometer, where they are ionized and detected, allowing for both identification and quantification.

The Unparalleled Advantage of Bromodichloromethane-¹³C as an Internal Standard

The choice of an internal standard is paramount for accurate quantification. An ideal internal standard should mimic the chemical and physical properties of the target analytes as closely as possible. Stable isotope-labeled (SIL) internal standards, such as Bromodichloromethane-¹³C, are the superior choice for several key reasons:

• Identical Chemical Behavior: Bromodichloromethane-¹³C is chemically identical to its native counterpart. This ensures that it behaves in the same manner during the entire analytical process, from purging and trapping to chromatographic separation.[5][6] Any loss of analyte during sample handling or injection will be mirrored by a proportional loss of the internal standard.

• Co-elution: Due to its identical chemical properties, Bromodichloromethane-¹³C co-elutes with the unlabeled bromodichloromethane. This is a significant advantage as it ensures that both the analyte and the internal standard experience the same matrix effects at the same time in the mass spectrometer's ion source.[5]

• Correction for Matrix Effects: Matrix effects, which are the suppression or enhancement of ionization due to co-eluting compounds from the sample matrix, are a common source of inaccuracy in MS-based quantification. Since the SIL internal standard is affected by the matrix in the same way as the native analyte, the ratio of their signals remains constant, leading to more accurate results.[5][6]

• Improved Precision and Accuracy: By compensating for variations in extraction efficiency, injection volume, and instrument response, the use of Bromodichloromethane-¹³C significantly improves the precision and accuracy of the analytical method.[6]

Experimental Protocol

This section provides a detailed, step-by-step protocol for the analysis of VOCs in aqueous samples using purge and trap GC/MS with Bromodichloromethane-¹³C as an internal standard.

Materials and Reagents

• Reagents:

  • Purge-and-trap grade methanol

  • Reagent water (VOC-free)

  • Hydrochloric acid (HCl), 1:1 (v/v)

  • Ascorbic acid (for dechlorination, if necessary)

• Standards:

  • Certified VOC standard mix (e.g., EPA 524.2 standard)

  • Bromodichloromethane-¹³C (certified standard)

• Gases:

  • Helium (99.999% purity) or Nitrogen (99.999% purity) for purge and carrier gas

• Consumables:

  • 40 mL VOA vials with PTFE-lined silicone septa

  • Autosampler syringes

  • Purge and trap sparging vessels

Preparation of Standards

3.2.1. Stock Standard Solutions

• VOC Stock Standard: Prepare a stock solution of the target VOCs in methanol at a concentration of approximately 200 µg/mL.

• Bromodichloromethane-¹³C Internal Standard Stock Solution: Prepare a stock solution of Bromodichloromethane-¹³C in methanol at a concentration of 25 µg/mL.

3.2.2. Working Standard Solutions

• Calibration Standards: Prepare a series of calibration standards by diluting the VOC stock standard in reagent water. The concentration range should bracket the expected concentration of the samples. A typical calibration range is 0.5 µg/L to 50 µg/L.

• Internal Standard Spiking Solution: The Bromodichloromethane-¹³C stock solution can be used directly as the spiking solution.

Sample Preparation

• Sample Collection: Collect aqueous samples in 40 mL VOA vials. Ensure no headspace is present.

• Preservation: Acidify the samples to pH < 2 with 1:1 HCl to inhibit microbial degradation of the analytes.

• Dechlorination (if applicable): If the samples contain residual chlorine, add a small amount of ascorbic acid to the vials before sample collection.

• Spiking with Internal Standard: Prior to analysis, spike each sample, blank, and calibration standard with a known amount of the Bromodichloromethane-¹³C internal standard spiking solution. For a 5 mL sample, a 5 µL spike of a 25 µg/mL solution will result in a final concentration of 25 µg/L.

Purge and Trap GC/MS Instrumentation

The following table outlines typical instrument parameters. These should be optimized for the specific instrument and application.

Parameter	Setting	Rationale
Purge and Trap System
Purge Gas	Helium or Nitrogen	Inert gas to efficiently strip VOCs from the sample matrix.[4]
Purge Flow	40 mL/min	Optimal flow rate for efficient purging without excessive foaming.
Purge Time	11 min	Sufficient time to purge most volatile compounds from the sample.
Trap Type	Vocarb 3000 (or equivalent)	Multi-sorbent trap for a wide range of VOCs.[7]
Desorb Temperature	250 °C	Ensures complete desorption of trapped analytes.
Desorb Time	2 min	Sufficient time to transfer analytes to the GC column.
Bake Temperature	270 °C	Cleans the trap between analyses to prevent carryover.
Bake Time	8 min	Ensures the trap is free of residual compounds.
Gas Chromatograph
Column	DB-624 (or equivalent), 30 m x 0.25 mm ID, 1.4 µm film thickness	Provides good separation for a wide range of VOCs.
Carrier Gas	Helium	Provides good chromatographic efficiency.
Inlet Temperature	200 °C	Ensures rapid vaporization of the analytes.
Oven Program	35 °C (hold 5 min), ramp to 220 °C at 10 °C/min, hold 2 min	Temperature program optimized for the separation of target VOCs.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode for VOC analysis.
Mass Range	35-300 amu	Covers the mass range of most common VOCs.
Scan Mode	Full Scan	Allows for the identification of unknown compounds.
Source Temperature	230 °C	Optimal temperature for ionization.
Quadrupole Temperature	150 °C	Maintains stable mass analysis.

Data Analysis and Quantification

• Identification: Identify the target VOCs in the chromatogram by comparing their retention times and mass spectra to those of the authentic standards.

• Quantification: Calculate the concentration of each analyte using the internal standard method. The response factor (RF) for each analyte is determined from the analysis of the calibration standards using the following equation:

  RF = (Ax / Ais) * (Cis / Cx)

  Where:

  • Ax = Peak area of the analyte

  • Ais = Peak area of the internal standard (Bromodichloromethane-¹³C)

  • Cis = Concentration of the internal standard

  • Cx = Concentration of the analyte

  The concentration of the analyte in the sample is then calculated using the following equation:

  Cx = (Ax / Ais) * (Cis / RF)

Workflow and Data Visualization

The entire analytical workflow, from sample preparation to data analysis, is depicted in the following diagram:

Caption: Workflow for VOC analysis using Purge and Trap GC/MS.

Conclusion

The purge and trap GC/MS method detailed in this application note, incorporating Bromodichloromethane-¹³C as an internal standard, provides a highly reliable and accurate approach for the quantification of volatile organic compounds in aqueous matrices. The use of a stable isotope-labeled internal standard is a critical component of this method, effectively compensating for analytical variability and matrix effects, thereby ensuring data of the highest quality. This protocol is suitable for high-throughput laboratories in various fields, including environmental analysis, pharmaceutical quality control, and clinical research, that require robust and defensible results.

References

• U.S. Environmental Protection Agency. (1995). Method 1624, Revision C: Volatile Organic Compounds by Isotope Dilution GCMS. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Kiran, B., & Kumar, S. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Crawford Scientific. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. [Link]

• U.S. Environmental Protection Agency. (1995). Method 1624, Revision C: Volatile Organic Compounds by Isotope Dilution GCMS. [Link]

• Wikipedia. (n.d.). Isotope dilution. [Link]

• U.S. Environmental Protection Agency. (1995). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link]

• OI Analytical. (n.d.). Proper Trap Selection for the OI Analytical Model 4560 and 4660 Purge-and-Trap Sample Concentrators. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. [Link]

• National Institute of Standards and Technology. (2023). Isotope Dilution Mass Spectrometry as an Independent Assessment for Mass Measurements of Milligram Quantities of Aqueous Solution. [Link]

• U.S. Environmental Protection Agency. (1995). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

• edoc-Server. (2021). Quantification of volatile organic compounds by secondary electrospray ionization-high resolution mass spectrometry. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA - 500 Series - 501.1 - The Analysis Of Trihalomethanes In Drinking Water By The Purge And Trap Method. [Link]

• Agency for Toxic Substances and Disease Registry. (2020). Toxicological Profile for Bromodichloromethane. [Link]

• Food Risk Management. (n.d.). The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. [Link]

• U.S. Environmental Protection Agency. (1989). Toxicological Profile For Bromodichloromethane. [Link]

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• 5. waters.com [waters.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. m.youtube.com [m.youtube.com]

Application of Bromodichloromethane-¹³C in Environmental Forensics: A Technical Guide for Source Apportionment and Degradation Assessment

Introduction: Unmasking Contaminant Histories with Stable Isotopes

Environmental forensics endeavors to unravel the history of pollution events, identifying sources, and delineating the fate and transport of contaminants in the environment. Traditional analytical methods provide crucial data on contaminant concentrations, but often fall short in distinguishing between multiple sources or quantifying the extent of natural degradation. Compound-Specific Isotope Analysis (CSIA) has emerged as a powerful tool to address these challenges.[1][2] By measuring the ratios of stable isotopes within a contaminant molecule, CSIA provides a unique "fingerprint" that can elucidate its origin and transformation pathways.[3][4] This technical guide focuses on the application of Bromodichloromethane-¹³C (¹³C-BDCM), a stable isotope-labeled analogue of the common disinfection byproduct, bromodichloromethane, in advanced environmental forensic investigations.

Bromodichloromethane is a trihalomethane frequently detected in chlorinated drinking water and at sites impacted by industrial discharges.[5] Distinguishing between different sources of bromodichloromethane contamination, such as contributions from various industrial processes or leakage from different water distribution systems, can be critical for liability assessment and effective remediation. Furthermore, understanding the extent to which bromodichloromethane is degrading naturally in the subsurface is vital for evaluating the efficacy of monitored natural attenuation (MNA) strategies. This guide provides detailed application notes and protocols for researchers, scientists, and environmental professionals on the use of ¹³C-BDCM for both source apportionment and as a tool to probe degradation mechanisms.

Core Principles: The Power of the ¹³C Signature

The fundamental principle behind the use of ¹³C-BDCM in environmental forensics lies in the concept of isotopic fractionation. Chemical and biological processes can discriminate between molecules containing the heavier ¹³C isotope and the more abundant ¹²C isotope. This discrimination leads to a predictable shift in the ¹³C/¹²C ratio of the remaining contaminant pool, providing a measurable indicator of degradation.[1][2]

There are two primary ways in which ¹³C-BDCM is applied in environmental forensics:

• As an Internal/Surrogate Standard for Accurate Quantification: The use of isotopically labeled compounds as internal or surrogate standards is a well-established analytical practice that significantly improves the accuracy and precision of quantitative analysis, especially at trace levels.[6] By adding a known amount of ¹³C-BDCM to an environmental sample prior to extraction and analysis, any loss of the target analyte (bromodichloromethane) during sample preparation is corrected for, as the labeled and unlabeled compounds behave almost identically.

• For Isotope Dilution Mass Spectrometry (IDMS) and Source Tracking: While not a direct application for source tracking of unknown historical contamination, understanding the principles of how ¹³C-BDCM can be used in controlled release studies or as a spike in microcosm experiments is crucial. By introducing ¹³C-BDCM with a distinct and known isotopic signature, it can be used to trace its transport and transformation in complex environmental systems. This approach is invaluable for validating transport models and quantifying degradation rates under specific site conditions.

Application 1: Source Apportionment of Bromodichloromethane Contamination

Distinguishing between multiple sources of bromodichloromethane in the environment can be a complex forensic challenge. Different sources may have unique, albeit subtle, differences in their stable carbon isotope signatures (δ¹³C). These initial isotopic signatures are a function of the raw materials and manufacturing processes used.

While direct analysis of the δ¹³C of the contaminant itself is the primary tool for source apportionment, ¹³C-BDCM plays a critical role in ensuring the accuracy of these measurements.

Workflow for Source Apportionment

Sources

• 1. tersusenv.com [tersusenv.com]
• 2. Compound Specific Isotope Analysis (CSIA) - Enviro Wiki [enviro.wiki]
• 3. projects.itrcweb.org [projects.itrcweb.org]
• 4. Application of Compound-Specific Isotope Analysis in Environmental Forensic and Strategic Management Avenue for Pesticide Residues - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Systematic Quality Assurance/Quality Control Framework for a Volatile Organic Compound Real-Time Monitoring Instrument, Autonomous Rugged Optical Multigas Analyzer for VOCs - PMC [pmc.ncbi.nlm.nih.gov]

Tracing sources of water contamination with Bromodichloromethane-13C

Application Note & Protocol

Title: High-Fidelity Source Tracking in Water Systems Using Bromodichloromethane-¹³C as a Stable Isotope Tracer

Abstract

Tracing the origin and transport of contaminants in complex water systems is a critical challenge in environmental science and public health. This document provides a detailed methodology for using Bromodichloromethane-¹³C (¹³C-BDCM) as a stable isotope tracer to identify and quantify sources of water contamination. ¹³C-BDCM is an ideal tracer due to its volatility, moderate water solubility, and the ability to be detected at very low concentrations using standard analytical instrumentation like Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The carbon-13 label provides a distinct isotopic signature, allowing it to be differentiated from any naturally occurring or background levels of unlabeled bromodichloromethane, which is a common disinfection byproduct.[3][4] This application note details the principles of the method, comprehensive protocols for sample handling and analysis, data interpretation, and quality control measures, designed for researchers and environmental scientists.

Principle of the Method

Stable isotope tracing is a powerful technique used in hydrology to track the movement and origins of water and solutes.[5][6][7] By introducing a compound with a non-natural isotopic abundance, its pathway through a system can be monitored with high specificity. This method utilizes Bromodichloromethane-¹³C, where a stable, heavy isotope of carbon (¹³C) replaces the naturally abundant carbon-12 (¹²C).

The core principle involves:

• Introduction : A known quantity of ¹³C-BDCM is introduced into a suspected contamination source (e.g., an industrial effluent pipe, a leaky sewer line, or a specific point in an aquifer).

• Transport : The tracer moves with the water flow through the hydrological system.

• Detection : Water samples are collected at various downstream locations and analyzed for the presence and concentration of ¹³C-BDCM.

• Source Confirmation : The detection of ¹³C-BDCM at a monitoring point unequivocally confirms a hydraulic connection to the introduction point. The concentration can be used in models to quantify travel time and dilution, thereby assessing the contribution of the source to the overall contaminant load.

The primary analytical technique is Gas Chromatography-Mass Spectrometry (GC-MS), which separates the volatile ¹³C-BDCM from the water matrix and other compounds, and then uses the mass spectrometer to selectively identify and quantify it based on its unique mass-to-charge ratio (m/z), distinguishing it from its unlabeled (¹²C) counterpart.[8][9][10]

Caption: Conceptual workflow for stable isotope tracing using ¹³C-BDCM.

Materials and Reagents

Material/Reagent	Specifications	Supplier Example
Tracer Standard	Bromodichloromethane-¹³C, 99 atom % ¹³C	Cambridge Isotope Laboratories, Inc.[11]
Solvent	Purge-and-trap grade Methanol	Fisher Scientific or equivalent
Reagent Water	Organic-free, ASTM Type I	Millipore Milli-Q system or equivalent
Acids for Preservation	Hydrochloric Acid (HCl), 6N	VWR or equivalent
Sample Vials	40 mL borosilicate glass, pre-cleaned, with PTFE-lined silicone septa	Thermo Scientific or equivalent
Syringes	Gastight microsyringes (10 µL, 25 µL, 100 µL)	Hamilton or equivalent
Volumetric Flasks	Class A (various sizes: 1 mL, 5 mL, 10 mL)	Pyrex or equivalent
Gases for GC-MS	Helium (99.999% purity), Nitrogen (optional)	Airgas or equivalent
QC Standards	Unlabeled Bromodichloromethane, Certified Reference Material	Restek, Sigma-Aldrich

Instrumentation

A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is required for the analysis.[12][13] A purge-and-trap (P&T) system is the recommended sample introduction technique for achieving low detection limits for volatile organic compounds (VOCs) in water.[8][14]

• Purge and Trap (P&T) Concentrator: Equipped with a suitable trap (e.g., Tenax/silica gel/carbon).

• Gas Chromatograph (GC):

  • Injector: Split/splitless inlet.

  • Column: DB-624, DB-VRX, or equivalent capillary column (e.g., 30 m x 0.25 mm ID x 1.4 µm film thickness).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for maximum sensitivity and specificity.

Experimental Protocols

Preparation of ¹³C-BDCM Stock and Working Standards

Causality: Preparing accurate standards is fundamental for quantitative analysis. Using a water-miscible solvent like methanol allows for precise dilution and subsequent spiking into aqueous samples.[14]

• Primary Stock Standard (e.g., 1000 µg/mL): a. Allow the sealed ampule of neat ¹³C-BDCM to equilibrate to room temperature. b. In a fume hood, score and break open the ampule. c. Using a microsyringe, quickly transfer a known volume (e.g., 10 µL) into a tared 5 mL volumetric flask containing ~4 mL of methanol. d. Immediately stopper the flask, reweigh to determine the exact mass of ¹³C-BDCM added, and dilute to the mark with methanol. e. Calculate the exact concentration in µg/mL. Store at 4°C in an amber vial with a PTFE-lined cap.

• Working Standards (e.g., 1-100 µg/L range): a. Prepare a series of aqueous working standards by making serial dilutions of the stock standard in organic-free reagent water. b. For example, to make a 10 µg/L standard, add 10 µL of a 10 mg/L methanolic intermediate standard to a 10 mL volumetric flask and dilute to volume with reagent water. c. These aqueous standards should be prepared fresh daily.

Sample Collection and Preservation

Causality: Bromodichloromethane is a volatile organic compound (VOC).[15] Improper sample collection can lead to significant loss of the analyte, invalidating the results. The following steps are adapted from standard EPA methods for VOC sampling.[16][17]

• If sampling from a tap, remove any aerator and let the cold water run for 5-10 minutes to ensure the sample is representative of the source.[16]

• Reduce the water flow to a slow, steady stream (approx. the thickness of a pencil) to minimize turbulence.[17]

• Open the 40 mL sample vial, which should contain a preservative (e.g., HCl).

• Tilt the vial and allow the water to flow down the inside wall to prevent aeration.

• Fill the vial until a positive (convex) meniscus forms at the top. Do not overfill, as this can wash out the preservative.[16]

• Carefully screw the cap on.

• Invert the vial and tap it firmly. If any air bubbles are present, discard the sample and collect a new one. The absence of bubbles is critical.[16]

• Label the vial clearly and place it in a cooler on ice (~4°C) for transport to the laboratory.[17]

• Analyze samples as soon as possible, within 14 days of collection.[17]

Sample Preparation and GC-MS Analysis

Causality: Purge-and-trap is a highly efficient method for extracting and concentrating volatile compounds from a water matrix onto a sorbent trap, which is then rapidly heated to introduce the analytes into the GC-MS system.[14][18] This process provides the sensitivity needed to detect tracers at ppb or even ppt levels.[8]

Caption: Step-by-step experimental workflow from sample collection to data analysis.

GC-MS Method Parameters (Example):

Parameter	Setting	Rationale
P&T Purge Time	11 minutes at 40 mL/min	Ensures efficient transfer of VOCs from water to the vapor phase.
P&T Desorb Time	2 minutes at 250°C	Rapidly transfers analytes from the trap to the GC inlet.
GC Inlet Temp	200°C	Prevents condensation of analytes.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas for chromatographic separation.
Oven Program	40°C (hold 2 min), ramp to 220°C at 10°C/min	Provides thermal separation of compounds based on boiling point.
MS Source Temp	230°C	Maintains analytes in the gas phase for ionization.
MS Quad Temp	150°C	Ensures stable mass filtering.
Acquisition Mode	Selected Ion Monitoring (SIM)	Maximizes sensitivity by only monitoring specific ions of interest.

Data Analysis and Interpretation

Analysis relies on monitoring specific mass fragments for both the labeled tracer and its unlabeled analog. The molecular weight of ¹²C-BDCM is ~164 g/mol , while ¹³C-BDCM is ~165 g/mol .[1][19] The mass spectrometer can easily distinguish this 1-amu difference.

Table of Target Ions for SIM Analysis:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Bromodichloromethane (¹²C)	83	85	129
Bromodichloromethane-¹³C	84	86	130

Interpretation Steps:

• Identification: A positive detection requires that the analyte peak elutes at the expected retention time and that the abundance ratios of the qualifier ions to the quantifier ion are within ±20% of the ratios observed in a reference standard.

• Quantification: A calibration curve is generated by analyzing the working standards and plotting the peak area of the quantifier ion (m/z 84 for ¹³C-BDCM) against concentration. The concentration in unknown samples is calculated from this curve.

• Source Apportionment:

  • Qualitative: The presence of ¹³C-BDCM above the method detection limit (MDL) in a downstream sample confirms a hydraulic link to the seeded source.

  • Quantitative: If background ¹²C-BDCM is present, the ratio of ¹³C-BDCM to ¹²C-BDCM can be compared to the ratio at the source to model mixing and dilution, helping to quantify the source's contribution to the total trihalomethane load at that point.

Method Validation and Quality Control

To ensure data trustworthiness, a robust QC protocol is essential.

• Method Blank: An aliquot of reagent water carried through the entire analytical process. This checks for contamination in the lab.

• Laboratory Control Sample (LCS): A reagent water sample spiked with a known concentration of ¹³C-BDCM. The recovery must fall within established limits (e.g., 80-120%) to validate the analytical batch.[14]

• Matrix Spike / Matrix Spike Duplicate (MS/MSD): Two aliquots of a field sample are spiked with a known concentration of the tracer. This assesses potential matrix effects (interferences) from the sample itself.

• Calibration Verification: A mid-range standard is analyzed periodically to ensure the instrument's calibration remains stable.

Safety Precautions

• Bromodichloromethane is a suspected carcinogen and should be handled with appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a lab coat.[3][11]

• All work with neat standards and stock solutions should be performed in a certified chemical fume hood to avoid inhalation.

• Consult the Safety Data Sheet (SDS) for Bromodichloromethane-¹³C before use.[11]

References

• Isotope tracers in hydrology | Isotope Geochemistry Class Notes. (n.d.). Fiveable. (URL: )
• Isotope Tracers of Biogeochemical and Hydrologic Processes. (n.d.). USGS. (URL: )
• Tracer Hydrology: Techniques & Isotopes. (2024). StudySmarter. (URL: )
• Special Issue : Isotope Tracers in Watershed Hydrology. (n.d.). MDPI. (URL: )
• Sample preparation for the analysis of volatile organic compounds in air and water matrices. (2007).
• Isotope hydrology: an overview. (n.d.). IAEA. (URL: )
• General procedure for collecting water samples if testing for volatile organic chemicals. (2009). Illinois EPA. (URL: )
• Volatile Organic Compounds (VOCs) Sampling Instructions. (2014). Eurofins. (URL: )
• Method 5000: Sample Preparation for Volatile Organic Compounds. (n.d.). US EPA. (URL: )
• Volatile Organic Compound (VOC) Testing & Analysis in Water. (n.d.). Agilent Technologies. (URL: )
• Bromodichloromethane-13C. (n.d.). PubChem, NIH. (URL: )
• Direct Interface GC/MS Method. (n.d.). US EPA. (URL: )
• Bromodichloromethane (¹³C, 99%) stabilized with K₂CO₃. (n.d.).
• Bromodichloromethane - IARC Monographs Volume 52. (1991). NCBI Bookshelf. (URL: )
• GC and GC/MS for Drinking Water Analysis. (2019). SlideShare. (URL: )

• Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples. (2018). Environmental Science and Pollution Research International. (URL: [Link])

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• Trihalomethanes (THMs) Analysis. (n.d.). Agilent Technologies. (URL: )

• Bromodichloromethane. (n.d.). PubChem, NIH. (URL: [Link])

• Bromodichloromethane - IARC Publications. (n.d.). International Agency for Research on Cancer. (URL: [Link])

• Toxicological Profile for Bromodichloromethane. (2019). Agency for Toxic Substances and Disease Registry (ATSDR). (URL: [Link])

• Analytical Methods for Bromoform and Dibromochloromethane. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR). (URL: [Link])

• Bromodichloromethane and Groundwater. (n.d.). Minnesota Department of Health. (URL: )

• Toxicological Profile For Bromodichloromethane. (n.d.). US EPA. (URL: [Link])

• RoC Profile: Bromodichloromethane. (n.d.). National Toxicology Program. (URL: [Link])

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Application Notes and Protocols for the Quantification of Bromodichloromethane in Water Using Isotope Dilution GC/MS

Abstract

This document provides a comprehensive standard operating procedure (SOP) for the quantitative analysis of bromodichloromethane (BDCM) in water samples. Bromodichloromethane is a common disinfection byproduct (DBP) formed during water chlorination, and its monitoring is critical for regulatory compliance and public health.[1][2][3] This protocol employs the highly specific and sensitive method of Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC/MS), incorporating the use of Bromodichloromethane-13C as a stable isotope-labeled internal standard (SIL-IS) for robust and accurate quantification. The methodology detailed herein is grounded in the principles of established regulatory methods, such as U.S. EPA Method 524.2 and 8260, to ensure data of the highest quality and integrity.[4][5]

Principle and Applicability

The Challenge of DBP Analysis

Disinfection byproducts like the trihalomethane (THM) bromodichloromethane are formed when disinfectants such as chlorine react with natural organic matter in the source water.[3][6][7] Due to their potential carcinogenicity, regulatory bodies worldwide mandate their monitoring in drinking water.[1][8] Accurate quantification of these volatile organic compounds (VOCs) can be challenging due to potential losses during sample preparation and analysis.

The Isotope Dilution Advantage

To overcome these challenges, this method utilizes the principle of isotope dilution mass spectrometry. A known quantity of a stable, isotopically labeled analog of the target analyte, Bromodichloromethane-13C (¹³C-BDCM), is added to every sample, standard, and blank.[9] This internal standard (IS) has a molecular weight that is one mass unit higher than the native analyte due to the substitution of a ¹²C atom with a ¹³C atom.

Because the SIL-IS is chemically identical to its native counterpart, it behaves the same way during the entire analytical process—purging, trapping, desorption, and chromatographic separation.[10][11] Any analyte loss or variation in instrument response will affect both the native analyte and the internal standard equally. The mass spectrometer can distinguish between the two compounds based on their different masses. By measuring the ratio of the native analyte to the known concentration of the SIL-IS, highly accurate and precise quantification is achieved, effectively correcting for matrix effects and procedural errors.[11]

Purge and Trap GC/MS

The analytical workflow is based on Purge and Trap Gas Chromatography-Mass Spectrometry (P&T-GC/MS), a technique optimized for volatile compounds in aqueous matrices.[12][13]

• Purge: An inert gas (helium) is bubbled through the water sample, stripping the volatile BDCM and ¹³C-BDCM from the liquid phase.[4][14]

• Trap: The gas stream passes through a trap containing sorbent materials, which retain the VOCs while allowing the water vapor to pass through.[4][13]

• Desorb: The trap is rapidly heated, and the trapped compounds are backflushed with carrier gas into the gas chromatograph.[15]

• GC Separation: The compounds are separated on a capillary column based on their boiling points and affinity for the column's stationary phase.

• MS Detection: The separated compounds enter the mass spectrometer, where they are ionized and fragmented. The MS detects and quantifies the characteristic ions of both native BDCM and the ¹³C-BDCM internal standard.[4]

This method is applicable to the analysis of BDCM in various water matrices, including drinking water, groundwater, and surface water.[4]

Apparatus, Reagents, and Standards

Apparatus and Equipment

Equipment	Specifications & Notes
Purge and Trap (P&T) System	Commercial unit with an autosampler, purging device, analytical trap (e.g., Vocarb 3000 or equivalent), and desorber.[13]
Gas Chromatograph/Mass Spectrometer	GC capable of temperature programming, coupled to a Mass Spectrometer (MS) with electron ionization (EI) capability.
GC Column	A 30 m x 0.25 mm ID x 1.4 µm film thickness capillary column (e.g., DB-624, Rtx-VMS, or equivalent) is recommended for VOC analysis.
Sample Vials	40-mL screw-cap vials with PTFE-faced silicone septa.[14]
Volumetric Glassware	Class A volumetric flasks and pipettes for standard preparation.
Microsyringes	Various sizes (10 µL, 25 µL, 100 µL, 500 µL) for preparing and transferring standards.

Reagents and Gases

Reagent/Gas	Grade/Purity
Reagent Water	Organic-free, demonstrated to be free of any interfering compounds.
Methanol	Purge and trap grade, for standard preparation.
Hydrochloric Acid (HCl)	Reagent grade, 1:1 solution with reagent water for sample preservation.
Ascorbic Acid	Reagent grade, granular. Used as a dechlorinating agent.[16]
Helium	Carrier and purge gas, ultra-high purity (99.999%).
Bromodichloromethane	Neat standard, >98% purity, for calibration standards.
Bromodichloromethane-13C	Neat or certified solution, >99 atom % ¹³C.[9][17]
Surrogate Standards (Optional)	E.g., 4-Bromofluorobenzene (BFB), 1,2-Dichlorobenzene-d4. For monitoring instrument performance as per EPA method requirements.[18]

Standard Operating Procedure

Workflow Overview

Caption: Analytical workflow for BDCM analysis.

Sample Collection and Preservation

• Dechlorination: Before sample collection, add ~25 mg of ascorbic acid to each 40-mL vial to quench any residual chlorine.[16]

• Collection: Open the tap and allow the system to flush for several minutes. Reduce the flow to minimize turbulence and fill the vial just to overflowing.

• Preservation: Add 2-3 drops of 1:1 HCl to acidify the sample to pH < 2. This minimizes microbial degradation of the analyte.

• Sealing: Immediately seal the vial with a screw cap containing a PTFE-faced septum, ensuring no air bubbles (zero headspace) are trapped inside. Invert the vial and tap gently to confirm.

• Storage: Store samples at 4°C and protect them from light. The maximum holding time is 14 days.[16]

Preparation of Standards

• Primary Stock Standard (Native BDCM): Prepare a stock standard of native BDCM in methanol at a concentration of ~5 mg/mL. Store at 4°C.

• Internal Standard Stock (¹³C-BDCM): Prepare a stock standard of ¹³C-BDCM in methanol at a concentration of ~5 mg/mL. Store at 4°C.

• Secondary Dilution Standards: From the primary stock standards, prepare secondary dilutions in methanol to create appropriate concentrations for spiking into reagent water to make calibration standards.

• Internal Standard Spiking Solution: Dilute the ¹³C-BDCM stock standard with methanol to a concentration that, when a small volume (e.g., 5 µL) is added to the sample, results in a final concentration near the midpoint of the calibration range (e.g., 10 µg/L).

• Calibration Standards (CAL): Prepare a series of at least five calibration standards by spiking known amounts of the native BDCM secondary dilution standard into reagent water.[4] A typical range is 0.5 µg/L to 50 µg/L. Spike each calibration standard with the same amount of the Internal Standard Spiking Solution as will be used for the samples.

Instrument Setup and Calibration

• Instrument Conditions: Set up the P&T and GC/MS system according to the parameters in the table below. These are typical starting conditions and may require optimization.

Parameter	Typical Setting
Purge and Trap
Sample Volume	5 mL
Purge Gas	Helium
Purge Flow / Time	40 mL/min for 11 minutes
Desorb Time / Temperature	2 min at 250°C
Trap Bake Time / Temp	8 min at 270°C
Gas Chromatograph
Inlet Temperature	200°C
Column Flow	1.2 mL/min Helium (Constant Flow)
Oven Program	Initial 35°C, hold 5 min; ramp 16°C/min to 170°C; ramp 40°C/min to 220°C, hold 2 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ions (m/z)	Bromodichloromethane: 83, 85 Bromodichloromethane-13C: 84, 86
Dwell Time	100 ms per ion

• Instrument Calibration: Analyze each of the calibration standards using the established method. Generate a calibration curve by plotting the response ratio (Peak Area of Native BDCM / Peak Area of ¹³C-BDCM) against the concentration of the native BDCM. The calibration curve should have a correlation coefficient (r²) of ≥ 0.995.

Sample Analysis

• Bring samples and standards to room temperature before analysis.

• For each 5 mL sample (or blank/QC sample), add a constant volume (e.g., 5 µL) of the Internal Standard Spiking Solution.

• Load the vials into the autosampler.

• Initiate the analytical sequence, which should be structured to include blanks, calibration checks, and samples as described in the Quality Control section.

Data Analysis and Quality Control

Quantification

The concentration of BDCM in a sample is calculated by the instrument software using the response ratio from the sample analysis and the linear regression equation from the calibration curve.

Concentration = (Response Ratio - y-intercept) / slope

Where Response Ratio = (Peak Area of native BDCM ion 83) / (Peak Area of ¹³C-BDCM ion 84)

Quality Control Protocol

A rigorous QC protocol is essential for ensuring the defensibility of the data. The following checks must be performed and meet the specified criteria.

QC Check	Frequency	Acceptance Criteria
Method Blank	One per analytical batch (max 20 samples).	All target analytes must be below the Method Detection Limit (MDL). If not, the source of contamination must be identified and resolved before proceeding.[4]
Laboratory Control Sample (LCS)	One per analytical batch.	Recovery of the analyte from a spiked reagent water sample must be within laboratory-established control limits (e.g., 70-130%).[12]
Continuing Calibration Check (CCC)	After every 10 samples and at the end of the batch.	The calculated concentration of the standard must be within ±25% of its true value.
Internal Standard Response	Every sample, blank, and standard.	The peak area of the ¹³C-BDCM must be within 50% to 200% of the average area from the initial calibration. Drastic changes may indicate an injection or instrument problem.
Matrix Spike/Spike Duplicate (MS/MSD)	One pair per analytical batch or per matrix type.	Used to assess matrix interference. Recovery and Relative Percent Difference (RPD) should be within laboratory-established limits.

Conclusion

This application note details a robust and reliable method for the quantification of bromodichloromethane in water. By leveraging the precision of Purge and Trap GC/MS and the accuracy afforded by the stable isotope dilution technique with Bromodichloromethane-13C, laboratories can achieve high-quality, defensible data that meets stringent regulatory requirements. Adherence to the described protocols for sample handling, standard preparation, and quality control is paramount for successful implementation.

References

• U.S. EPA. (1995). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. National Exposure Research Laboratory, Office of Research and Development, U.S. Environmental Protection Agency. [Link]

• U.S. EPA. EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

• GL Sciences. (n.d.). Simultaneous Analysis of Volatile Organic Compounds in Water Using Purge and Trap Gas-Chromatography–Mass-Spectrometry. [Link]

• Teledyne Labs. (n.d.). EPA Method 524.2: Water Analysis. [Link]

• Yang, M., Zhang, X. (2019). Current methods for analyzing drinking water disinfection byproducts.

• Agilent Technologies. (n.d.). Purge and Trap, Volatile Organic Compounds Analysis. [Link]

• Agilent Technologies. (2020). US EPA Method 524.2: Successful Measurement of Purgeable Organic Compounds in Drinking Water by Agilent 8860/5977B GC/MSD. [Link]

• U.S. EPA. Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• SCION Instruments. (n.d.). EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. [Link]

• LabRulez GCMS. (n.d.). Determination of Volatile Organic Compounds in Water by Purge and Trap Gas Chromatography/Mass Spectrometry. [Link]

• U.S. EPA. (2024). Analytical Methods Approved for Drinking Water Compliance Monitoring under the Disinfection Byproduct Rules. [Link]

• Genium Publishing Corporation. (1996). EPA - 500 Series - 501.1 - The Analysis Of Trihalomethanes In Drinking Water By The Purge And Trap Method. [Link]

• U.S. EPA. (2006). EPA Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS). [Link]

• Agilent Technologies. (2021). Determination of Volatile Organic Compounds in Water by Purge and Trap Gas Chromatography/Mass Spectrometry. [Link]

• Weinberg, H. S., et al. (2009). Modern approaches to the analysis of disinfection by-products in drinking water. Philosophical Transactions of the Royal Society A. [Link]

• Shimadzu. (n.d.). EPA Method 524.2 Volatile Organics in Drinking Water. [Link]

• Teklab, Inc. (n.d.). EPA Method 8260 Testing. [Link]

• LCGC International. (n.d.). US EPA Method 8260 Performance Evaluation with the Stratum PTC and SOLATek 72 Multi-Matrix Autosampler. [Link]

• Paragon Laboratories. (n.d.). Drinking Water Analysis by EPA 524.2. [Link]

• H2O Testing. (n.d.). EPA 524.2 Trihalomethanes VOC Determination Test in Water. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane-13C. PubChem Compound Database. [Link]

• Agilent Technologies. (n.d.). Disinfection Byproducts (DBPs) Analysis in Water. [Link]

• Leavens, T. L., et al. (2007). Disposition of Bromodichloromethane in Humans Following Oral and Dermal Exposure. Toxicological Sciences. [Link]

• Wikipedia. (n.d.). Bromodichloromethane. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane. PubChem Compound Database. [Link]

• Georgia Department of Natural Resources. (2021). Standard Operating Procedure. [Link]

• Agency for Toxic Substances and Disease Registry. (2017). Toxicological Profile for Bromodichloromethane. [Link]

• International Agency for Research on Cancer. (1991). Bromodichloromethane. In Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52. [Link]

• Health Canada. (2006). Guidelines for Canadian Drinking Water Quality: Guideline Technical Document – Trihalomethanes. [Link]

• American Public Health Association. (n.d.). Standard Methods for the Examination of Water and Wastewater. [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for bromodichloromethane. [Link]

• Andersen, S., et al. (2011). C-13 Labelled Internal Standards - a Solution to Minimize Ion Suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Analyses of Drugs in Biological Samples. Journal of Chromatography A. [Link]

• Romer Labs. (n.d.). 13C Isotope Labeled - Internal Standards. [Link]

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Application Note: High-Precision Calibration of Analytical Instruments Using Bromodichloromethane-¹³C

Abstract

This technical guide provides a comprehensive framework for the use of Bromodichloromethane-¹³C (¹³C-BDCM) as an internal standard for the precise and accurate calibration of analytical instruments, particularly Gas Chromatography-Mass Spectrometry (GC-MS) systems. Designed for researchers, analytical chemists, and drug development professionals, this note details the underlying principles of isotope dilution, provides validated protocols for standard preparation and instrument calibration, and establishes clear acceptance criteria to ensure data integrity. By explaining the causality behind each step, this guide empowers users to not only execute the procedure but also to understand and troubleshoot the calibration process effectively.

Introduction: The Principle of Isotope Dilution Internal Standards

Quantitative analysis by mass spectrometry is susceptible to variations arising from sample preparation, chromatographic separation, and detection.[1] Factors such as analyte loss during extraction, injection volume inconsistencies, instrument drift, and matrix-induced ionization suppression or enhancement can significantly compromise data accuracy.[1][2] To mitigate these variables, the internal standard (IS) method is employed. An ideal internal standard is a compound that is chemically and physically almost identical to the analyte of interest but can be distinguished by the detector.[3]

Stable isotope-labeled (SIL) compounds are the gold standard for this purpose.[3][4] A SIL-IS, such as Bromodichloromethane-¹³C, contains a heavy isotope (e.g., ¹³C instead of ¹²C), which results in a distinct, higher mass-to-charge ratio (m/z) in the mass spectrometer.[3][5] Because it is chemically identical to the native analyte, the SIL-IS co-elutes and experiences the same experimental variations throughout the entire analytical workflow.[6] Quantification is therefore based on the ratio of the native analyte's signal to the constant, known concentration of the SIL-IS, effectively nullifying most sources of analytical error.[7][8] This approach is foundational to numerous regulatory methods, including the U.S. Environmental Protection Agency (EPA) methods for analyzing volatile organic compounds (VOCs) like trihalomethanes (THMs) in drinking water.[2][9]

Bromodichloromethane-¹³C: A Profile

Bromodichloromethane (BDCM) is a common disinfection byproduct formed when chlorine reacts with natural organic matter in water.[10][11] Its prevalence and potential health risks necessitate sensitive and accurate monitoring.[10] Bromodichloromethane-¹³C is its ideal internal standard for isotope dilution mass spectrometry (IDMS).

Table 1: Physicochemical Properties

Property	Bromodichloromethane (Native)	Bromodichloromethane-¹³C (Labeled IS)	Data Source(s)
Chemical Formula	CHBrCl₂	¹³CHBrCl₂	[12][13]
CAS Number	75-27-4	93952-10-4	[12]
Molecular Weight	163.83 g/mol	164.82 g/mol	[10][12]
Appearance	Clear, colorless liquid	Clear, colorless liquid	[13]
Boiling Point	~87-90 °C	~87-90 °C	[13]
Solubility in Water	4.7 g/L	~4.7 g/L (assumed identical)	[13]
Storage	Store refrigerated (+2°C to +8°C)	Store refrigerated (+2°C to +8°C)	[12]

Experimental Protocols

The following protocols are designed for calibrating a GC-MS system for the quantitative analysis of Bromodichloromethane, in alignment with principles outlined in EPA Method 524.2.[2][14]

Diagram 1: General Calibration Workflow

This diagram illustrates the overall process from standard preparation to data validation.

Caption: Workflow for instrument calibration using an internal standard.

Protocol 1: Preparation of Stock and Working Standards

Causality: Accurate standard preparation is the foundation of any quantitative method. Using high-purity neat materials or certified solutions and precise volumetric dilutions minimizes initial measurement error. A water-miscible solvent like methanol is used due to the poor water solubility of BDCM.[13]

Materials:

• Bromodichloromethane (Native), neat or certified solution (e.g., >98% purity)

• Bromodichloromethane-¹³C, neat or certified solution (e.g., >99% ¹³C), stabilized[12]

• Methanol, purge-and-trap grade

• Reagent-free water

• Class A volumetric flasks (10 mL, 50 mL, 100 mL)

• Gas-tight microliter syringes

Procedure:

• Analyte Stock Standard (SS) - ~2 mg/mL: a. Place ~9.8 mL of methanol in a tared 10 mL volumetric flask. b. Record the weight to the nearest 0.1 mg. c. Add 2-3 drops of neat Bromodichloromethane. d. Reweigh the flask and record the net weight of the analyte added. e. Dilute to the 10 mL mark with methanol, cap, and invert several times to mix. f. Calculate the exact concentration in µg/µL. Transfer to a sealed amber vial and store at 4°C.

• Internal Standard Stock (IS-SS) - ~2 mg/mL: a. Repeat steps 1a-1f using Bromodichloromethane-¹³C. This stock will be used to fortify all standards and samples.

• Primary Dilution Standard (PDS) - ~20 µg/mL: a. Dilute an appropriate volume of the Analyte Stock Standard (SS) with methanol. For example, add 1 mL of 2 mg/mL SS to a 100 mL volumetric flask and dilute to volume with methanol.

• Calibration (CAL) Standards: a. Prepare a series of at least five calibration standards bracketing the expected concentration range of samples.[2] b. For each CAL standard, add the required volume of PDS to a volumetric flask filled with reagent-free water. c. Crucially, add a constant amount of the IS-SS to every CAL standard. A typical final concentration for the internal standard is 5-10 µg/L. d. Example dilutions for a 50 mL final volume are shown in Table 2.

Table 2: Example Calibration Standard Preparation (50 mL final volume)

CAL Level	PDS Conc. (µg/mL)	Volume of PDS (µL)	IS-SS Conc. (µg/mL)	Volume of IS-SS (µL)	Final Analyte Conc. (µg/L)	Final IS Conc. (µg/L)
1	20	2.5	20	2.5	1.0	1.0
2	20	12.5	20	2.5	5.0	1.0
3	20	25	20	2.5	10.0	1.0
4	20	50	20	2.5	20.0	1.0
5	20	100	20	2.5	40.0	1.0

Protocol 2: GC-MS Initial Calibration (ICAL)

Causality: An initial multi-point calibration establishes the quantitative relationship between the concentration ratio (Analyte/IS) and the response ratio (Analyte Area/IS Area). This relationship is defined by the calibration curve. Using a sufficient number of points ensures the linearity and accuracy of this model over the desired analytical range.

Equipment:

• GC-MS system with a purge-and-trap concentrator

• Appropriate capillary column (e.g., DB-624 or equivalent)

Procedure:

• Instrument Setup: a. Tune the mass spectrometer according to the manufacturer's specifications. b. Set up the GC-MS acquisition method. Use Selected Ion Monitoring (SIM) for maximum sensitivity. Select appropriate quantifier and qualifier ions for both the native analyte and the ¹³C-labeled internal standard.[3][15][16]

  • Bromodichloromethane (m/z): Quantifier: 83; Qualifiers: 85, 129, 127

  • Bromodichloromethane-¹³C (m/z): Quantifier: 84; Qualifiers: 86, 130, 128

• Analysis Sequence: a. Analyze a method blank (reagent water with internal standard) to ensure the system is free from contamination. b. Analyze the CAL standards, proceeding from the lowest concentration to the highest.

• Data Processing: a. For each CAL standard, integrate the peak areas for the quantifier ion of the native analyte and the ¹³C-IS. b. Calculate the Response Factor (RF) for each analyte at each level: RF = (Area_analyte / Area_IS) * (Conc_IS / Conc_analyte) c. Construct a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the concentration ratio (Conc_analyte / Conc_IS). d. Perform a linear regression fit. Do not force the curve through the origin.

• Validation (ICAL Acceptance Criteria): a. The calibration is deemed acceptable if it meets the criteria outlined in Table 3. These criteria ensure linearity and minimize bias.[8] b. Immediately following an acceptable ICAL, analyze an Initial Calibration Verification (ICV) standard. This standard must be prepared from a second, independent source material to verify the accuracy of the primary standards.[4][17] The recovery should be within ±20% of the true value.

Table 3: Typical Acceptance Criteria for Initial Calibration (ICAL)

Parameter	Acceptance Limit	Rationale
Correlation Coefficient (r²)	≥ 0.995	Ensures a strong linear relationship between response and concentration.[8]
Relative Standard Deviation (%RSD) of RFs	≤ 15-20%	Measures the consistency of the response factor across the calibration range. A low %RSD indicates stable instrument response.
Calibration Point Accuracy	Each point within 70-130% of its true value	Verifies that no single point disproportionately influences the curve and ensures accuracy at each level.[8]

Protocol 3: Continuing Calibration Verification (CCV)

Causality: Instrument response can drift over time due to factors like source contamination or column degradation. The CCV is a periodic check to ensure the initial calibration remains valid. Analyzing a mid-level standard confirms that the instrument's sensitivity and response have not significantly changed.

Procedure:

• A CCV must be analyzed at the beginning of each analytical run (after the ICAL/ICV) and after every 10-12 samples thereafter.[17]

• Analyze a mid-range CAL standard (e.g., 10 or 20 µg/L from Table 2).

• Calculate the concentration of the CCV using the initial calibration curve.

• Determine the percent drift (%D) or percent difference from the true value: %Drift = [(Calculated Conc. - True Conc.) / True Conc.] * 100

• Validation (CCV Acceptance Criteria): a. The CCV is acceptable if the %Drift is within ±20-30% . b. If the CCV fails, it indicates an instrument problem. All samples analyzed after the last acceptable CCV must be re-analyzed after corrective action (e.g., inlet maintenance, source cleaning) and successful re-calibration.

Conclusion

The use of Bromodichloromethane-¹³C as an internal standard provides a robust and reliable method for calibrating analytical instruments for the trace-level quantification of its native counterpart. By correcting for inevitable variations in the analytical process, this isotope dilution technique ensures the highest level of data accuracy and precision. The detailed protocols and stringent, self-validating acceptance criteria outlined in this note provide a comprehensive system for achieving trustworthy and defensible scientific results.

References

• Benchchem. The Role of Internal Standards in Quantitative Mass Spectrometry: A Technical Guide.

• U.S. Environmental Protection Agency. EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. Available from: [Link]

• Chemistry For Everyone. What Is An Internal Standard And Why Is It Used In LC-MS?. Available from: [Link]

• Li, M., & Han, X. (2014). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PMC - PubMed Central. Available from: [Link]

• Restek Corporation. (2020). The New U.S. EPA Method TO-15A Blog Series - Part 6: Calibration Curve Fits. Available from: [Link]

• Paragon Laboratories. Drinking Water Analysis by EPA 524.2. Available from: [Link]

• Isenschmid, D. S., et al. (2013). Application of the Reference Method Isotope Dilution Gas Chromatography Mass Spectrometry (ID/GC/MS) to Establish Metrological Traceability for Calibration and Control of Blood Glucose Test Systems. Journal of Diabetes Science and Technology. Available from: [Link]

• Rivas, G., et al. (2014). GC Analysis of Trihalomethanes in Drinking Water — A Rapid and Direct Quantitative Method. Clinical Chemistry. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - Bromodichloromethane. Available from: [Link]

• U.S. Environmental Protection Agency. (2017). 2017 Methods Update Rule - Frequent Questions. Available from: [Link]

• The NELAC Institute. (2018). TNI Guidance on Instrument Calibration. Available from: [Link]

• PubChem. Bromodichloromethane. National Center for Biotechnology Information. Available from: [Link]

• U.S. Environmental Protection Agency. Method 5000: Sample Preparation for Volatile Organic Compounds. Available from: [Link]

• U.S. Environmental Protection Agency. Standard Operating Procedure HW-24: Validating Volatile Organic Compounds By Gas Chromatography/Mass Spectrometry SW-846 Method 8260B & 8260C. Available from: [Link]

• National Environmental Methods Index. EPA-NERL: 524.2: VOCs in Water Using GCMS. Available from: [Link]

• Schug, K. A. (2017). The LCGC Blog: Potential for use of Stable Isotope–Labeled Internal Standards in Gas Chromatography–Vacuum Ultraviolet Spectroscopy Methods. LCGC North America. Available from: [Link]

• LGC Standards. Use of Stable Isotope Internal Standards for Trace Organic Analysis. Available from: [Link]

• Chromatography Forum. GC-MS quantification question. Available from: [Link]

• CHROMacademy. GC-MS Ion Ratio Confirmation - Qualifier and Identifier Ion Techniques. Available from: [Link]

• Chemistry Stack Exchange. What are quantifier and qualifier ions in mass spectrometry data for GC-MS or LC-MS?. Available from: [Link]

• Impact Journals. (2017). A Review on GC-MS and Method Development and Validation. Available from: [Link]

• International Agency for Research on Cancer. (1991). Bromodichloromethane. NCBI Bookshelf. Available from: [Link]

• Vogon, A. D., & Jones, A. W. (2016). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Clinical Chemistry. Available from: [Link]

• Gschwend, P. M., MacFarlane, J. K., & Newman, K. A. (1985). Volatile halogenated organic compounds released to seawater from temperate marine macroalgae. Science. Available from: [Link]

• International Labour Organization & World Health Organization. ICSC 0393 - BROMODICHLOROMETHANE. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing GC/MS for Bromodichloromethane-13C Analysis

Welcome to the technical support center for the analysis of Bromodichloromethane-13C (BDCM-13C) by Gas Chromatography-Mass Spectrometry (GC/MS). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for common challenges encountered during this analysis. The information presented here is grounded in established scientific principles and methodologies, such as those outlined by the U.S. Environmental Protection Agency (EPA).[1][2][3][4][5]

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the GC/MS analysis of Bromodichloromethane-13C.

Q1: Why is Bromodichloromethane-13C used as an internal standard?

A1: Stable isotopically labeled (SIL) internal standards like Bromodichloromethane-13C are preferred in quantitative mass spectrometry for several reasons.[6][7][8][9] They are chemically almost identical to the analyte of interest (the unlabeled bromodichloromethane), meaning they exhibit similar behavior during sample preparation, injection, and chromatography.[6][7][8] This co-elution helps to compensate for variations in sample extraction, injection volume, and potential matrix effects that can suppress or enhance the ion signal.[9][10] By comparing the signal of the known concentration of the 13C-labeled standard to the unknown concentration of the native analyte, a more accurate and precise quantification can be achieved.

Q2: What are the key differences between split and splitless injection, and which is better for my analysis?

A2: The choice between split and splitless injection depends primarily on the concentration of your analyte.

• Split Injection: This technique is ideal for high-concentration samples.[11][12] A portion of the injected sample is vented, preventing the column from being overloaded.[11][13] This results in sharper, narrower peaks.[12][13]

• Splitless Injection: This method is used for trace-level analysis where maximizing sensitivity is crucial.[11][12] The entire sample is transferred to the column, which can sometimes lead to broader peaks, especially for volatile compounds.[12][14]

For most environmental analyses of bromodichloromethane, which often involve trace concentrations, splitless injection is the more common and appropriate choice.[11][14][15]

Q3: How do I select the appropriate GC column?

A3: The selection of a GC column is critical for achieving good separation. The key parameters to consider are the stationary phase, column dimensions (internal diameter, length), and film thickness.[16][17][18][19]

• Stationary Phase: For volatile organic compounds (VOCs) like bromodichloromethane, a non-polar stationary phase is generally recommended.[16][19] A common choice is a phase containing 5% phenyl and 95% dimethylpolysiloxane.

• Column Dimensions:

  • Internal Diameter (ID): A smaller ID (e.g., 0.25 mm) provides higher efficiency and better resolution.[16][19]

  • Length: A longer column (e.g., 30 meters) increases the interaction time between the analytes and the stationary phase, leading to better separation.[17]

• Film Thickness: For volatile compounds, a thicker film (e.g., 1.0-1.4 µm) can improve retention and resolution, potentially eliminating the need for sub-ambient oven temperatures.[16][17][19]

Q4: What are the optimal mass spectrometer settings for Bromodichloromethane-13C?

A4: When setting up the mass spectrometer, it's important to consider both the unlabeled bromodichloromethane and its 13C-labeled internal standard.

• Ionization Mode: Electron Ionization (EI) is the standard for this type of analysis.

• Selected Ion Monitoring (SIM): To enhance sensitivity, instead of scanning a full mass range, it is better to use Selected Ion Monitoring (SIM) mode. This involves monitoring specific ions for both the analyte and the internal standard. For bromodichloromethane, key ions to monitor would be m/z 83 and 85. For Bromodichloromethane-13C, the corresponding ions would be m/z 84 and 86.

• Dwell Time: A dwell time of around 100 milliseconds per ion is a good starting point to ensure a sufficient number of data points are collected across each chromatographic peak.

It is important to consider the natural isotopic abundance of elements when selecting the mass range for analysis.[20]

II. Troubleshooting Guide

This guide provides solutions to common problems encountered during the GC/MS analysis of Bromodichloromethane-13C.

Problem	Potential Causes	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the inlet liner or column: The analyte is interacting with active sites.[21][22] 2. Improper injection technique: The sample may not be vaporizing correctly. 3. Column contamination: The column may be contaminated with non-volatile residues.[21][22]	1. Inlet Maintenance: Deactivate or replace the inlet liner. Using a liner with glass wool can aid in vaporization. 2. Optimize Injection: Ensure the injection port temperature is appropriate for the solvent and analytes.[23] 3. Column Maintenance: Bake out the column at a high temperature to remove contaminants. If tailing persists, trim the first few centimeters of the column.
Low or No Signal for Analyte/Internal Standard	1. Leak in the system: A leak in the injector or column connections can lead to sample loss.[21] 2. Incorrect MS parameters: The wrong ions may be monitored in SIM mode. 3. Degradation of the analyte: The analyte may be degrading in the hot inlet.[23]	1. Leak Check: Use an electronic leak detector to check all fittings and connections. 2. Verify MS Method: Double-check the selected ions in your SIM method to ensure they correspond to the target analytes. 3. Lower Inlet Temperature: If thermal degradation is suspected, try reducing the inlet temperature.[23]
Poor Reproducibility	1. Inconsistent injection volume: The autosampler may not be functioning correctly. 2. Variable split ratio (if using split injection): Fluctuations in gas flow can alter the split ratio. 3. Matrix effects: Components in the sample matrix can interfere with the ionization of the analyte.[9][10]	1. Autosampler Maintenance: Check the syringe for bubbles and ensure it is properly installed. 2. Check Gas Flows: Verify that the carrier gas flow rates are stable. 3. Sample Preparation: Consider additional sample cleanup steps to remove interfering matrix components.
Internal Standard Response Varies Significantly	1. Inaccurate spiking: The internal standard may not be added consistently to all samples and standards. 2. Degradation or volatility of the internal standard: The 13C-labeled standard may be degrading or evaporating from the sample. 3. Co-eluting interference: A matrix component may be co-eluting with the internal standard and affecting its ionization.	1. Standard Addition: Ensure precise and consistent addition of the internal standard to every vial. 2. Sample Handling: Minimize sample exposure to heat and light. Ensure vials are properly sealed. 3. Chromatographic Optimization: Adjust the temperature program to separate the interference from the internal standard peak.

III. Experimental Protocols and Workflows

A. Recommended GC/MS Parameters

The following table provides a starting point for optimizing your GC/MS parameters for Bromodichloromethane-13C analysis. These are based on common practices and EPA methodologies.[2][3]

Parameter	Recommended Setting	Justification
GC Inlet	Splitless, 200 °C	Splitless injection maximizes sensitivity for trace analysis.[11][14][15] 200 °C is a good starting temperature for vaporizing the solvent and analytes without causing degradation.[23]
Liner	Deactivated, single taper with glass wool	A deactivated liner prevents analyte adsorption.[24] Glass wool aids in sample vaporization and traps non-volatile residues.
Carrier Gas	Helium, 1.0-1.5 mL/min (constant flow)	Helium is an inert carrier gas that provides good chromatographic efficiency. A constant flow ensures reproducible retention times.
GC Column	5% Phenyl-95% Dimethylpolysiloxane, 30 m x 0.25 mm ID, 1.0 µm film thickness	This is a standard non-polar column suitable for a wide range of volatile organic compounds.[16][19] The dimensions provide a good balance of resolution and analysis time.[17][19]
Oven Program	Initial: 35-40 °C, hold for 2-5 min; Ramp: 8-12 °C/min to 180-220 °C; Final hold: 2-5 min	A low initial temperature helps to focus volatile analytes at the head of the column.[25][26] The ramp rate is a good starting point for separating a range of VOCs.[25][27] The final hold ensures that all compounds have eluted.
MS Transfer Line	250-280 °C	This temperature prevents condensation of the analytes as they transfer from the GC to the MS.
MS Ion Source	230-250 °C	An appropriate ion source temperature is crucial for efficient ionization and can affect fragmentation patterns.
MS Quadrupole	150 °C	A stable quadrupole temperature ensures consistent mass filtering.
Ionization Mode	Electron Ionization (EI), 70 eV	70 eV is the standard energy for EI, which produces reproducible fragmentation patterns for library matching.
Acquisition Mode	Selected Ion Monitoring (SIM)	SIM mode significantly increases sensitivity compared to full scan mode by focusing on specific ions of interest.
Ions to Monitor	Bromodichloromethane: m/z 83, 85; Bromodichloromethane-13C: m/z 84, 86	These are characteristic and abundant ions for these compounds, providing good sensitivity and specificity.

B. Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of Bromodichloromethane-13C.

Caption: GC/MS analysis workflow for Bromodichloromethane-13C.

C. Temperature Program Optimization

The following diagram illustrates the logic for optimizing the GC oven temperature program.

Caption: Decision tree for optimizing the GC temperature program.

IV. References

• U.S. EPA. (2018). Method 8260D: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• SCION Instruments. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. Retrieved from [Link]

• Phenomenex. Split Vs. Splitless Injection in GC: Key Differences. Retrieved from [Link]

• Restek. (2016). Split vs splitless injection GC-MS: A head-to-head evaluation of calibration performance on a Rxi-5ms GC column using EPA Method 8270 semivolatile organic standards and calibration criteria. Retrieved from [Link]

• SCION Instruments. Split/Splitless Injector Gas Chromatography. Retrieved from [Link]

• U.S. EPA. Method 8260B: Volatile Organic Compounds by Gas Chromatography. Retrieved from [Link]

• LabRulez GCMS. EPA8260 : Analysis of Volatile Organic Compounds by GC-MS. Retrieved from [Link]

• LCGC International. (2023). Splitless Injections: Resolving Target Compounds from the Solvent. Retrieved from [Link]

• LCGC International. (2016). How to Optimize Key Variables in GC Analysis: Sample Introduction. Retrieved from [Link]

• Restek Corporation. (2020). Split vs. Splitless Injection. Retrieved from [Link]

• LCGC International. (2018). Optimizing Splitless GC Injections. Retrieved from [Link]

• Zamboni, N., & Sauer, U. (2009). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 20(5), 534-539.

• Wang, Y., et al. (2014). Optimization of programmed-temperature vaporization injection preparative capillary GC for compound specific radiocarbon analysis. Journal of Chromatography A, 1362, 243-250.

• Al-Qutayri, M. A., & Al-Hinai, A. S. (2018). A new method for analyzing trihalomethanes using a GC-FID device. International Journal of Environmental Analytical Chemistry, 98(12), 1141-1151.

• Yuan, M., et al. (2012). A versatile LC-MS/MS approach for comprehensive, quantitative analysis of central metabolic pathways. Metabolic Engineering, 14(5), 453-462.

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407.

• Agilent Technologies. Agilent J&W GC Column Selection Guide. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407.

• Agilent Technologies. GC Inlets An Introduction. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Semantic Scholar.

• Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review.

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Phenomenex. Temperature Programming for Better GC Results. Retrieved from [Link]

• Bueschl, C., et al. (2012). 13C Isotope-Labeled Metabolomes Allowing for Improved Compound Annotation and Relative Quantification in Liquid Chromatography-Mass Spectrometry-based Metabolomic Research. Analytical Chemistry, 84(12), 5201-5208.

• Edison, A. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in plant science, 6, 533.

• Li, B., et al. (2020). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 10(10), 398.

• Phenomenex. Guide to Choosing a GC Column. Retrieved from [Link]

• Fang, X. (2023). Examining the Effect of Ion Source Temperature on Electron Ionization Efficiency. Journal of Chemical Research, 2(1), 1-2.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6359, Bromodichloromethane. Retrieved from [Link].

• Chromatography Today. (2022). What is Temperature Programming in Gas Chromatography?. Retrieved from [Link]

• LCGC International. (2017). The Secrets of Successful Temperature Programming. Retrieved from [Link]

• Crawford Scientific. GC Temperature Programming—10 Things You Absolutely Need to Know. Retrieved from [Link]

• Restek. Troubleshooting Guide. Retrieved from [Link]

• Shimadzu Scientific Instruments. Method 524.4: Measurement of Purgeable Organic Compounds in Water by Gas Chromatography/Mass Spectrometry Using Nitrogen Purge G. Retrieved from [Link]

• Rodriguez, M. J., et al. (2007). Investigating Effects of Bromide Ions on Trihalomethanes and Developing Model for Predicting Bromodichloromethane in Drinking Water. Water research, 41(2), 449-459.

• U.S. EPA. Direct Interface GC/MS Method. Retrieved from [Link]

• International Agency for Research on Cancer. (1991). Bromodichloromethane. In Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52. Lyon, France: IARC.

• Agilent Technologies. Trihalomethanes (THMs) Analysis. Retrieved from [Link]

• Agilent Technologies. (2022). How to Troubleshoot and Improve your GC/MS. Retrieved from [Link]

• Drawell. 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Bromoform and Dibromochloromethane.

• Farkas, T., & Torkos, K. (2013). The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. Periodica Polytechnica Chemical Engineering, 57(1-2), 43-47.

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Troubleshooting peak tailing for Bromodichloromethane-13C in gas chromatography

Technical Support Center: Gas Chromatography

Topic: Troubleshooting Peak Tailing for Bromodichloromethane-13C

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting advice for a common and frustrating issue in gas chromatography (GC): peak tailing, with a specific focus on the analysis of Bromodichloromethane-13C. As an isotopically labeled internal standard or analyte, its chromatographic integrity is paramount for accurate quantitation. This guide is structured in a question-and-answer format to directly address the problems you may be facing in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing significant peak tailing for Bromodichloromethane-13C. What exactly is happening and why is it a concern?

A1: Peak tailing refers to the asymmetry in a chromatographic peak, where the latter half of the peak is drawn out, creating a "tail". A perfect Gaussian peak has a tailing factor or asymmetry factor (Tf or As) of 1.0. A value greater than 1.5 is a clear indicator of a problem that requires investigation.[1]

This issue is critical because it directly impacts the quality of your data. Tailing peaks lead to:

• Poor Resolution: Tailing can cause the peak of interest to merge with adjacent peaks, making accurate identification difficult.

• Inaccurate Integration: The instrument's data system struggles to correctly identify the true start and end of a tailing peak, leading to inconsistent and erroneous quantitative results.[1]

The underlying cause of peak tailing is typically a situation where a fraction of the analyte molecules are retained longer than the main population. This delay can be caused by physical obstructions in the flow path or unwanted chemical interactions within the GC system.[2][3]

Q2: All the peaks in my chromatogram, including Bromodichloromethane-13C, are tailing. Where should I start my troubleshooting?

A2: When all peaks exhibit tailing, the cause is almost always a physical or mechanical issue affecting the entire sample path, rather than a specific chemical interaction.[3][4] This is actually good news, as it often points to a straightforward fix related to system setup.

Caption: A logical workflow for troubleshooting GC peak tailing.

Step-by-Step Protocol for Correct Column Installation:

• Cool Down: Ensure all heated zones (inlet, oven, detector) are at a safe temperature.

• Remove Column: Carefully remove the column from both the inlet and detector. Discard the old ferrules.

• Inspect and Clean: Check the inlet and detector ports for any fragments of old ferrules or septum and clean them out. This is also an opportune time to perform basic inlet maintenance (see Q3).

• Cut the Column: Using a ceramic scoring wafer, make a clean, square (90-degree) cut.[1][5] A poor, jagged cut can create turbulence and dead volume, which are primary causes of tailing.[4] Inspect the cut with a magnifier to ensure it is perfect.

• Install Inlet Side: Slide a new nut and ferrule onto the column. Insert the column into the inlet to the precise depth recommended by your instrument manufacturer.[1][6] This is a critical step; incorrect positioning creates dead volume and peak distortion.[4]

• Purge and Check Flow: Turn on the carrier gas and allow it to purge through the column for 10-15 minutes to remove any air.[7] Confirm flow by submerging the detector end in a vial of methanol and observing a steady stream of bubbles.[7]

• Install Detector Side: Install the column into the detector, again adhering strictly to the manufacturer's recommended insertion depth.

• Leak Check: Heat the system to your method's operating temperatures and perform a thorough leak check at all connection points using an electronic leak detector.[5]

Often, simply reinstalling the column correctly will resolve indiscriminate peak tailing.

Q3: I've reinstalled my column perfectly, but Bromodichloromethane-13C is still tailing. Other non-polar compounds look fine. What's next?

A3: When only specific compounds, particularly those with some degree of polarity or activity, are tailing, the issue is likely chemical rather than physical.[3][4] This points toward "active sites" within the system that are interacting with your analyte. The GC inlet is the most common location for these issues.

Causality: The sample undergoes rapid vaporization in the hot inlet. Any contamination or active surfaces in the inlet liner can lead to reversible adsorption of analytes like Bromodichloromethane-13C. Silanol groups (Si-OH) on the glass liner surface are notoriously active and can interact with analytes.

Troubleshooting the GC Inlet:

• Inlet Contamination: Non-volatile matrix components from previous injections can accumulate in the liner, creating active sites.[8][9]

  • Solution: Replace the inlet liner. It is a consumable part and should be changed regularly. For dirty samples, consider using a liner with deactivated glass wool to help trap non-volatile residue.[10]

• Liner Deactivation: The liner's deactivation may have worn off due to aggressive samples or high temperatures.

  • Solution: Always use high-quality, deactivated liners. If you trim your own columns, ensure you are using deactivated glass wool if needed.[11]

• Inlet Temperature: An inlet temperature that is too low can cause slow or incomplete vaporization of your analyte, leading to broader, tailing peaks.[4][11]

  • Solution: Ensure the inlet temperature is appropriate for your analytes and solvent.

Parameter	Recommendation for Volatiles like Bromodichloromethane-13C	Rationale
Inlet Temperature	200 - 250 °C	Ensures rapid and complete vaporization without causing thermal degradation.
Liner Type	Deactivated, Splitless Liner (e.g., single taper with wool)	The taper helps focus the sample onto the column, and deactivated wool can trap non-volatiles while promoting vaporization.[10]
Septum	High-quality, low-bleed septum	Prevents contamination from septum bleed and ensures a good seal. Change regularly.
Gold Seal	Inspect and replace if dirty or damaged	A contaminated seal at the base of the inlet can be a source of activity.[8]

Table 1: Recommended GC Inlet Parameters

Q4: My inlet is pristine, but the peak tailing for Bromodichloromethane-13C persists. Could the column itself be the problem?

A4: Yes, absolutely. If the inlet is ruled out, the column is the next logical component to investigate. Column-related issues that cause tailing are typically due to contamination at the head of the column or degradation of the stationary phase.

Troubleshooting the GC Column:

• Front-End Contamination: Just as with the liner, non-volatile matrix material can build up on the first few centimeters of the column itself, creating active sites.

  • Solution: Column Trimming. This is a highly effective solution. Remove 10-20 cm from the inlet end of the column.[1] This removes the contaminated section and exposes a fresh, clean surface. Re-install the column as described in A2.

• Stationary Phase Degradation (Activity): The column's stationary phase can be damaged by prolonged exposure to oxygen at high temperatures (often from a slow leak) or by aggressive chemical matrices.[12] This damage exposes active sites within the column itself.

  • Solution: Column Conditioning. If the column is relatively new, re-conditioning it may resolve the issue. However, if the column is old or severely damaged, it will need to be replaced.[11]

Step	Temperature Program	Duration	Rationale
1. Initial Purge	Hold at 40-50 °C	15-30 minutes	Purges any residual air from the column before heating to prevent phase oxidation.[7][13]
2. Ramp and Hold	Ramp at 5-10 °C/min to the max isothermal temp	1-2 hours	Bakes off contaminants and re-establishes a stable stationary phase. Do not exceed the column's maximum isothermal temperature limit.[12]
3. Cool and Stabilize	Cool down to initial method temperature	Until baseline is stable	Prepares the column for analysis and allows you to check for a stable, low-bleed baseline.[13]

Table 2: General Protocol for GC Column Conditioning

Q5: I'm using a mass spectrometer (MS) detector. Are there any unique issues related to Bromodichloromethane-13C as a halogenated compound that could cause tailing in a GC-MS system?

A5: This is an excellent and advanced question. In my experience, this is an often-overlooked area that can be the root cause of persistent tailing for halogenated compounds. The issue may not be in the GC at all, but in the MS ion source itself.

Mechanism of MS Ion Source Activity: When halogenated compounds, or samples dissolved in halogenated solvents like dichloromethane (DCM), repeatedly enter a hot MS ion source, they can react with the stainless steel surfaces.[14] This reaction can form non-volatile metal halides, such as ferrous chloride (FeCl₂).[15][16] These deposits create highly active adsorption sites on the ion source surfaces.

Analytes eluting from the GC column can then undergo cycles of adsorption and slow desorption from these FeCl₂ sites, causing significant peak tailing that cannot be fixed by any amount of GC maintenance.[15][16]

Diagnosis and Solution:

• Diagnosis: You can sometimes diagnose this issue by scanning the MS background signal for the characteristic isotopic pattern of FeCl₂⁺.[15]

• Solution: The only effective solution is to vent the mass spectrometer and thoroughly clean the ion source according to the manufacturer's protocol. Once cleaned, re-assemble and bake out the system. To prevent recurrence, it is highly advisable to avoid using halogenated solvents for sample preparation if possible.[16]

Q6: Could my sample preparation or injection technique be the culprit?

A6: Yes, the way you prepare and introduce your sample can have a significant impact on peak shape, particularly when using splitless injection for trace analysis.

• Solvent Polarity Mismatch: Injecting a sample in a solvent that is not compatible with the column's stationary phase can cause poor peak shape. For example, injecting a polar solvent like methanol onto a non-polar DB-1 or DB-5 type column can lead to peak distortion.[8]

  • Solution: Match the solvent polarity to your stationary phase as closely as possible.

• Solvent Effect Violation (Splitless Injection): The "solvent effect" in splitless injection is crucial for good peak shape. It requires the initial oven temperature to be set approximately 20°C below the boiling point of the sample solvent.[1] This allows the solvent to condense at the head of the column, creating a thin film that traps and focuses the analytes into a very narrow band. If the initial oven temperature is too high, this focusing effect is lost, and broad or tailing peaks can result.[1][8]

Solvent	Boiling Point (°C)	Recommended Initial Oven Temp (°C)
Hexane	69	40 - 50
Dichloromethane	40	Not recommended for low temp starts; consider solvent choice.
Acetone	56	35 - 40
Methanol	65	40 - 45

Table 3: Solvent and Initial Oven Temperature Guidelines (Splitless Injection)

By systematically working through these physical, chemical, and methodological checkpoints, you can effectively diagnose and resolve the root cause of peak tailing for Bromodichloromethane-13C, ensuring the accuracy and reliability of your chromatographic data.

References

• Taylor, T. Troubleshooting GC peak shapes. Element Lab Solutions. [Link]

• SCION Instruments. Gas Chromatography GC Troubleshooting Guide. [Link]

• Phenomenex. TROUBLESHOOTING GUIDE. [Link]

• Broek, J. J., & George, S. C. (2013). Tailing of Chromatographic Peaks in GC-MS Caused by Interaction of Halogenated Solvents with the Ion Source. ResearchGate. [Link]

• Restek. How to Condition a New Capillary GC Column. [Link]

• Shimadzu UK. (2021). Gas Chromatography Troubleshooting Part I – Peak Shape Issues. [Link]

• Phenomenex. GC Tip on Column Installation. [Link]

• Analytics-Shop. How to install a GC column. [Link]

• LCGC International. (2016). GC Column Conditioning. [Link]

• Broek, J. J., & George, S. C. (2013). Tailing of Chromatographic Peaks in GC–MS Caused by Interaction of Halogenated Solvents with the Ion Source. Oxford Academic. [Link]

• Broek, J. J., & George, S. C. (2013). Tailing of Chromatographic Peaks in GC-MS Caused by Interaction of Halogenated Solvents with the Ion Source. SciSpace. [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. [Link]

• Taylor, T. GC Diagnostic Skills I | Peak Tailing. Element Lab Solutions. [Link]

• Restek. (2018). GC Troubleshooting—Tailing Peaks. YouTube. [Link]

• Scribd. Understanding The GC Inlet: Which One Is More Appropriate For Your Method? | PDF | Gas Chromatography. [Link]

• Agilent Technologies. (2022). How to Troubleshoot and Improve your GC/MS. YouTube. [Link]

• Restek. GC Troubleshooting—Tailing Peaks. [Link]

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• 16. academic.oup.com [academic.oup.com]

Technical Support Center: Troubleshooting Matrix Effects in the Analysis of Bromodichloromethane-13C in Wastewater

Welcome to the technical support guide for the analysis of Bromodichloromethane-13C (¹³C-BDCM) in wastewater. This resource is designed for researchers, scientists, and professionals in drug development who utilize stable isotope dilution methods for quantitative analysis of volatile organic compounds (VOCs). Wastewater is an inherently complex and variable matrix that presents significant analytical challenges.[1][2] This guide provides in-depth, field-proven insights into identifying, understanding, and mitigating matrix effects to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a major concern in wastewater analysis?

A1: A "matrix" refers to all components in a sample other than the analyte of interest.[1] In wastewater, this includes a complex mixture of salts, organic matter, surfactants, and other industrial or biological compounds.[3][4] Matrix effects occur when these co-existing components interfere with the analytical signal of your target analyte, in this case, Bromodichloromethane.[5][6][7] This interference can alter the ionization efficiency of the analyte in the mass spectrometer's ion source, leading to either an artificially low signal (ion suppression) or an artificially high signal (ion enhancement).[6][8]

Wastewater is particularly challenging because its composition is highly variable, not only from source to source but also over time from the same source. This variability makes it difficult to predict the extent of matrix effects, which can severely compromise the accuracy, precision, and reproducibility of quantitative results.[1][7] Failure to account for these effects can lead to false negative or false positive findings.[6]

Q2: How does using a ¹³C-labeled internal standard like Bromodichloromethane-¹³C help mitigate these matrix effects?

A2: This is the core principle of Isotope Dilution Mass Spectrometry (IDMS) , a powerful technique for overcoming matrix variability.[9] A stable isotope-labeled (SIL) internal standard, such as Bromodichloromethane-¹³C, is an ideal internal standard because it is chemically and physically almost identical to the native (unlabeled) analyte you are trying to measure.[10][11]

Here’s the causality:

• Co-extraction and Co-elution: You add a known amount of ¹³C-BDCM to your sample at the very beginning of the sample preparation process.[10][11] Because the SIL standard is chemically identical to the native analyte, it experiences the exact same losses during extraction, cleanup, and introduction into the GC/MS system. It will also chromatographically co-elute with the native analyte.[10]

• Compensation for Ionization Effects: Crucially, both the native analyte and the SIL standard will be affected by matrix interferences in the MS ion source in the same way. If the matrix suppresses the signal, it will suppress the signals of both compounds to the same degree.

• Ratio-Based Quantification: Instead of relying on the absolute signal of the native analyte (which is vulnerable to matrix effects), quantification is based on the ratio of the native analyte's signal to the SIL standard's signal.[11] Since both signals are affected proportionally, the ratio remains constant and accurate, effectively canceling out the matrix effect.[11] This provides a highly accurate and robust measurement even in complex matrices.[7]

The diagram below illustrates this principle.

Caption: Isotope dilution corrects for signal suppression.

Q3: What are the recommended sample preparation techniques for analyzing Bromodichloromethane in wastewater?

A3: The primary goal of sample preparation for volatile compounds like Bromodichloromethane is to efficiently extract them from the water matrix and introduce them into the GC/MS system while leaving interfering non-volatile matrix components behind.[12] The most common and recommended techniques are based on U.S. EPA Method 8260.[13][14]

Technique	Principle	Advantages	Disadvantages	Best For
Purge and Trap (P&T)	An inert gas is bubbled through the sample, stripping volatile analytes, which are then captured on an adsorbent trap. The trap is heated to release the analytes into the GC.[12][15]	Excellent sensitivity for trace-level detection; widely used and validated (EPA 8260).[16][17]	Can be prone to moisture issues which affect GC/MS performance; potential for carryover between samples.[16]	Standard for regulatory compliance and achieving low detection limits.
Headspace (HS)	The sample is heated in a sealed vial to allow volatile analytes to partition into the gas phase (headspace) above the sample. A portion of this gas is then injected into the GC.	Simpler, less prone to contamination and moisture issues than P&T.	Generally less sensitive than P&T; partitioning can be affected by matrix components (salting out effect can be used to advantage).	Higher concentration samples or when simplicity is prioritized over ultimate sensitivity.
Solid-Phase Microextraction (SPME)	A coated fiber is exposed to the sample (or its headspace), where analytes adsorb. The fiber is then transferred to the GC inlet for thermal desorption.[18][19]	Solvent-free, simple, and can be automated.[18] Can pre-concentrate analytes.	Fiber lifetime is limited; extraction efficiency can be influenced by matrix composition and requires careful optimization.[20]	Screening applications and methods where minimizing solvent use is critical.

For most quantitative, compliance-focused applications involving wastewater, Purge and Trap (P&T) GC/MS is the gold standard.[13][17]

Troubleshooting Guide

Problem 1: Poor or highly variable recovery of the ¹³C-BDCM internal standard.

Your ¹³C-BDCM internal standard (IS) response is unexpectedly low or inconsistent across a batch of samples. Since quantification relies on this standard, this issue must be resolved.

Causality Analysis & Troubleshooting Workflow:

This workflow helps isolate the problem, starting from the most common and easiest-to-check causes.

Caption: Workflow for troubleshooting poor IS recovery.

Step-by-Step Solutions:

• Verify Internal Standard Addition:

  • Action: Confirm that the SIL internal standard is added to every sample, blank, and standard at the very beginning of the process, prior to any extraction steps.[10][11]

  • Rationale: Adding the IS later would mean it doesn't experience the same sample processing losses as the native analyte, invalidating the entire principle of isotope dilution.

  • Verification: Prepare a clean reagent water sample, spike it with the ¹³C-BDCM standard, and analyze it. The response should be strong and within your expected QC limits. If not, check your standard's concentration and the calibration of your pipettes.

• Assess Instrument Performance:

  • Action: Run a system performance check using a known standard in clean water. Check for leaks in the purge and trap system, ensure the adsorbent trap is not compromised, and verify the GC/MS is properly tuned.

  • Rationale: Poor recovery in a clean matrix points to an instrument problem, not a matrix effect. Common issues include a failing trap that no longer quantitatively desorbs the analytes or a leak in the sample pathway.[21]

• Quantify the Matrix Effect:

  • Action: If the system performs well with clean water but shows low IS recovery in wastewater, this strongly indicates a matrix effect. To confirm, perform a simple dilution experiment. Analyze the wastewater sample neat and then diluted 1:5 and 1:10 with reagent water.

  • Rationale: Diluting the sample reduces the concentration of interfering matrix components.[7][8] If the ¹³C-BDCM signal intensity increases upon dilution (after correcting for the dilution factor), you have confirmed significant ion suppression. The complex matrix is quenching the ionization of your standard.[2]

Problem 2: The calibration curve fails linearity checks (e.g., r² < 0.995).

Your calibration curve, prepared in a clean solvent, looks good, but when you run matrix-spiked quality control (QC) samples, they consistently fail, indicating the calibration is not valid for the wastewater matrix.

Causality Analysis & Solutions:

• Cause: The calibration standards are prepared in a clean solvent (like methanol or reagent water), while your samples are in a complex wastewater matrix. The matrix affects the analyte and IS differently than the clean solvent does, causing a proportional bias across the concentration range. This is a classic example of why matrix-matched calibration is sometimes necessary.[1]

• Solution 1: Matrix-Matched Calibration:

  • Protocol: Collect a representative sample of blank wastewater (from a source known not to contain Bromodichloromethane). Use this "blank" matrix as the diluent for preparing your calibration standards instead of reagent water.

  • Rationale: This ensures that your calibrators and your samples have a similar matrix composition. Any consistent matrix effect (suppression or enhancement) will be present in both the standards and the samples, effectively canceling it out and restoring the accuracy of the calibration curve.[1]

• Solution 2: Standard Addition:

  • Protocol: This method is used on a per-sample basis for highly variable matrices. The sample is split into several aliquots. One is analyzed as is, and increasing, known amounts of the native analyte are spiked into the other aliquots. The results are plotted, and the x-intercept reveals the original concentration in the sample.

  • Rationale: Standard addition is the most accurate way to correct for matrix effects specific to a single, unique sample but is very labor-intensive and not practical for high-throughput labs.[7]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect

This protocol allows you to calculate the percentage of ion suppression or enhancement.

• Prepare Three Sets of Samples (n=3 for each):

  • Set A (Neat Solution): Spike the analyte and ¹³C-BDCM into a clean solvent (e.g., methanol).

  • Set B (Post-Extraction Spike): Take a blank wastewater sample extract (after P&T or other extraction) and spike the analyte and ¹³C-BDCM into this extracted matrix.

  • Set C (Pre-Extraction Spike): Spike the analyte and ¹³C-BDCM into a blank wastewater sample before extraction.

• Analyze all Samples: Use your standard GC/MS method.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Interpretation:

    • ME = 100%: No matrix effect.

    • ME < 100%: Ion suppression.

    • ME > 100%: Ion enhancement.

• Calculate Recovery (RE):

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Interpretation: This value reflects the efficiency of your sample preparation process.

Protocol 2: Purge and Trap (P&T) GC/MS Analysis (Based on EPA Method 8260)

This is a generalized workflow. Always refer to the specific parameters in the official EPA method and your instrument manufacturer's guidelines.[13][17]

• Sample Collection: Collect samples in 40 mL VOA vials with zero headspace. Preserve with HCl to pH <2.

• Internal Standard Spiking: Add a precise volume of your ¹³C-BDCM stock solution to a 5 mL aliquot of the sample just before analysis.[15]

• Purge: Place the 5 mL sample in the purging vessel. Purge with inert gas (e.g., helium) at a specified flow rate (e.g., 40 mL/min) for a set time (e.g., 11 minutes). Analytes are stripped from the water and carried to the trap.

• Trap: The analytes are adsorbed onto a multi-sorbent trap (e.g., containing Tenax/silica gel/charcoal).

• Desorb: After purging, the trap is rapidly heated (e.g., to 250°C), and the carrier gas flow is reversed to backflush the analytes from the trap onto the GC column.

• GC Separation: Analytes are separated on a capillary column (e.g., a 60m DB-624). Use a temperature program to separate the volatile compounds.

• MS Detection: The mass spectrometer is operated in Scan or Selected Ion Monitoring (SIM) mode to detect and quantify Bromodichloromethane and its ¹³C-labeled internal standard.

References

• Welch Materials, Inc. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. [Link]

• Longdom Publishing. (n.d.). Matrix Effects and Ion Suppression in LC-MS: A Practical Guide for Researchers. [Link]

• Li, W., et al. (2018). Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis Online. [Link]

• Selvaraj, S. (2011). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Gosetti, F., et al. (2016). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• U.S. EPA. (n.d.). EPA-RCA: 8260B: Volatile Organic Compounds by GC/MS. [Link]

• Points, J. (n.d.). Use of Stable Isotope Internal Standards for Trace Organic Analysis. Food Forensics. [Link]

• Al-Kirshi, A. G., et al. (2022). Green Approaches to Sample Preparation Based on Extraction Techniques. PMC - NIH. [Link]

• PerkinElmer, Inc. (2023). When Productivity Meets Challenging Matrices: Tips and Tricks for GC/MS and Purge and Trap for EPA 8260 Compliance. LCGC International. [Link]

• ResearchGate. (n.d.). Sample Preparation Methods for Determination of Pollutants in Solid and Complex Environmental Matrices: Mass Spectrometry Based Approaches. [Link]

• Dolan, J. W. (2014). When Should an Internal Standard be Used?. LCGC International. [Link]

• U.S. Geological Survey. (1995). Compositing water samples for analysis of volatile organic compounds. [Link]

• SCION Instruments. (n.d.). EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. [Link]

• Water Online. (n.d.). Separating VOCs From The Sample Matrix. [Link]

• Demeestere, K., et al. (2007). Sample preparation for the analysis of volatile organic compounds in air and water matrices. Journal of Chromatography A. [Link]

• Florida Department of Environmental Protection. (n.d.). Method 8260C: Volatile Organic Compounds By Gas Chromatography/Mass Spectrometry(GC/MS). [Link]

• U.S. EPA. (1996). Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• Agilent. (n.d.). Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS Application. [Link]

• Borecka, M., et al. (2013). The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples. ResearchGate. [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. [Link]

• Haimhoffer, A., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites. [Link]

• MDPI. (2024). Headspace SPME GC–MS Analysis of Urinary Volatile Organic Compounds (VOCs) for Classification Under Sample-Limited Conditions. [Link]

• Agency for Toxic Substances and Disease Registry. (2021). Toxicological Profile for Bromodichloromethane. [Link]

• IARC Publications. (1991). Bromodichloromethane. [Link]

• State of Michigan. (n.d.). Method 1624 Revision B—Volatile Organic Compounds by Isotope Dilution GC/MS. [Link]

• Wikipedia. (n.d.). Isotope dilution. [Link]

• U.S. EPA. (n.d.). EPA 551.1 Bromodichloromethane Determination Test in Water. [Link]

• National Institutes of Health (NIH). (n.d.). Bromodichloromethane. PubChem. [Link]

• Richardson, S. D., & Ternes, T. A. (2014). Water Analysis: Emerging Contaminants and Current Issues. Analytical Chemistry. [Link]

• Chowdhury, S. (2008). Modeling trihalomethane formation in drinking water with application to risk-based decision-making. QSpace. [Link]

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Understanding Bromodichloromethane-13C: Key Physicochemical Properties

Answering the call for a dedicated resource, this Technical Support Center provides in-depth guidance for researchers, scientists, and professionals in drug development on optimizing the recovery of Bromodichloromethane-13C from soil samples. As a Senior Application Scientist, my goal is to blend established analytical principles with practical, field-tested advice to help you navigate the complexities of volatile organic compound (VOC) analysis. This guide is structured to move from foundational knowledge to specific troubleshooting scenarios, ensuring you can pinpoint and resolve issues in your experimental workflow.

The successful extraction and analysis of any compound begin with a firm grasp of its physical and chemical characteristics. For Bromodichloromethane-13C, these properties dictate its behavior in the soil matrix and during the analytical process. The isotopic label (¹³C) does not significantly alter these macroscopic properties compared to the unlabeled compound.

Property	Value	Significance for Soil Analysis
Molecular Formula	¹³CHBrCl₂	The mass difference from the unlabeled analog allows for its use as an internal standard or tracer.
Molecular Weight	~164.8 g/mol	Influences diffusion and volatility.
Boiling Point	90 °C (194 °F)[1]	Indicates the compound is volatile and susceptible to loss at ambient temperatures.
Vapor Pressure	50 mm Hg at 20°C[2][3]	High vapor pressure confirms its volatile nature, making it suitable for Purge & Trap or Headspace analysis but also prone to loss during sample handling.[4]
Water Solubility	3.03 - 4.5 g/L at 20-30°C[1][2][3]	Slight solubility in water means it can be purged efficiently from an aqueous slurry, a key principle in EPA Method 5035A.[5]
Log Kow (Octanol-Water Partition Coefficient)	2.00[2][3]	A moderate Log Kow suggests it will preferentially partition into organic matter in the soil, potentially making extraction more challenging in high-organic content soils.
Henry's Law Constant	2.12 x 10⁻³ atm·m³/mol at 25°C[3]	This value indicates a strong tendency to partition from water into the air, which is the fundamental principle exploited by Purge and Trap and Headspace techniques.[4]

Core Principles of Analysis: A Standard Workflow

The analysis of Bromodichloromethane-13C from soil follows a meticulous workflow designed to minimize analyte loss and ensure accurate quantification. The diagram below outlines the critical stages from sample collection to final data analysis, based on widely accepted protocols such as those from the U.S. Environmental Protection Agency (EPA).

Caption: Standard workflow for VOC analysis in soil.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the analysis of Bromodichloromethane-13C in soil.

Q1: Why is Bromodichloromethane-13C specifically used in environmental and soil studies?

Stable isotope-labeled compounds like Bromodichloromethane-13C are invaluable tools in analytical chemistry.[6][7] They are primarily used as surrogates or internal standards . Because their chemical and physical properties are nearly identical to their unlabeled counterparts, they behave similarly during extraction and analysis. By adding a known amount of the labeled compound to the sample at the beginning of the process, you can accurately quantify the recovery of the native (unlabeled) analyte and correct for any losses that occur during sample preparation and analysis.[6] They can also be used in tracer studies to track the fate and transport of contaminants in the environment.[8]

Q2: What are the standard regulatory methods for analyzing volatile organic compounds (VOCs) like this in soil?

The U.S. EPA has established several key methods that are the industry standard. The most relevant are:

• EPA Method 5035A: This method details the closed-system purge-and-trap extraction for VOCs in solid materials like soil.[5][9] It is designed to minimize analyte loss from volatilization during sample collection and preparation.[10][11]

• EPA Method 5021A: This method describes the use of headspace analysis for VOCs in solid and aqueous samples.[12]

• EPA Method 8260C: This is the determinative method that follows extraction. It uses Gas Chromatography/Mass Spectrometry (GC/MS) to separate, identify, and quantify the target VOCs.[12]

Q3: What are the primary challenges in achieving high recovery of Bromodichloromethane-13C from soil?

The main challenges stem from three areas:

• Analyte Volatility: Bromodichloromethane is highly volatile.[13] Any exposure of the soil sample to the atmosphere during collection, transport, or preparation can lead to significant losses.[11][13]

• Soil Matrix Effects: The composition of the soil can greatly impact recovery. Soils with high organic carbon content can strongly adsorb the compound, making it difficult to purge.[14] Clay content and soil structure can also trap the analyte within micropores.[14]

• Potential for Degradation: While generally stable, microbial activity in unpreserved soil samples can potentially lead to biodegradation of the analyte, especially under anaerobic conditions.[4][15][16]

Q4: What is the fundamental difference between Purge and Trap (P&T) and Headspace (HS) analysis for this compound?

Both are techniques to introduce volatile compounds into a GC/MS system, but they operate differently:

• Purge and Trap (P&T): In this dynamic method, an inert gas (like helium) is bubbled through a soil/water slurry.[17] The gas strips the volatile analytes from the matrix, which are then captured and concentrated on an adsorbent trap.[17] The trap is then rapidly heated to desorb the analytes into the GC/MS. P&T is generally more sensitive because it concentrates the analytes from the entire sample.[18]

• Headspace (HS): In this static method, a soil sample is sealed in a vial and heated to a specific temperature, allowing the volatile compounds to partition into the gas phase (the "headspace") above the sample.[17][19] A portion of this headspace gas is then injected into the GC/MS.[18] Headspace analysis is often simpler and faster but may be less sensitive than P&T.[18]

Troubleshooting Guide: Addressing Common Recovery Issues

This guide is formatted to directly address specific problems you may encounter in the lab.

Problem: Consistently Low Recovery (<70%)

Question: My recovery of Bromodichloromethane-13C is consistently below the acceptable range. What are the likely causes and how can I improve it?

Answer: Consistently low recovery is one of the most common issues and typically points to a systematic problem in the sample handling or extraction phase.

• Potential Cause 1: Analyte Loss Prior to Extraction

  • The Science: Due to its high vapor pressure, Bromodichloromethane-13C will rapidly escape from a soil sample upon exposure to air.[13] Traditional sample handling methods, such as collecting soil in jars and sub-sampling in the lab, are known to cause significant underestimation of actual concentrations.[11]

  • Troubleshooting & Solutions:

    • Implement Strict Sampling Protocols: Adhere rigorously to EPA Method 5035A for sample collection.[9] Use a coring tool to obtain an intact soil plug.[13]

    • Ensure Immediate Preservation: The soil core must be immediately transferred to a pre-weighed vial containing a preservative. Do not leave the core exposed to the atmosphere for more than a few seconds.[13]

    • Verify Preservation Method:

      • Low-Level Analysis (<200 µg/kg): Use vials containing sodium bisulfate (NaHSO₄) to lower the sample pH to ≤2, which inhibits microbial degradation.[9] Alternatively, vials with water can be used if they are frozen within 48 hours.[9]

      • High-Level Analysis (>200 µg/kg): Use vials containing a known volume of methanol. Methanol acts as both a preservative and an extraction solvent.[9]

• Potential Cause 2: Inefficient Extraction from the Soil Matrix

  • The Science: The compound can be strongly bound to soil particles, particularly in soils with high organic matter or clay content.[14] The extraction method must provide enough energy to overcome these adsorptive forces and move the analyte into the gas phase.

  • Troubleshooting & Solutions:

    • Optimize Purge and Trap (P&T) Parameters (Method 5035A):

      • Heating: Ensure the sample vial is heated to 40°C during the purge cycle as specified in the method.[5][10] This increases the vapor pressure of the analyte, enhancing its transfer to the gas phase.

      • Agitation: The method requires agitation or stirring of the soil slurry during purging.[10] This ensures efficient mass transfer from the liquid/solid phase to the purge gas.

      • Purge Time/Flow Rate: Verify that the purge time and gas flow rate match the method specifications. Insufficient purge volume will result in incomplete extraction.

    • Consider an Alternative Extraction for Difficult Matrices: For aged samples or soils with very high organic content, standard P&T may be inefficient.[14] A study on aged soils showed that hot solvent extraction could be much more effective than P&T.[14] While more complex, a methanol extraction followed by analysis of the methanol extract via P&T (as per the high-concentration protocol) may yield better recovery.[20]

    • Optimize Headspace (HS) Parameters (Method 5021A):

      • Matrix Modification: Add a salt, such as sodium chloride, to saturate the aqueous phase of the soil slurry.[19] This "salting out" effect reduces the solubility of Bromodichloromethane-13C in the water and increases its partitioning into the headspace, improving sensitivity.

      • Equilibration Time and Temperature: Ensure the sample has sufficient time at the set temperature to reach equilibrium between the soil/water and the headspace. Higher temperatures increase volatility but must be balanced to avoid pressure buildup and potential degradation.

Problem: High Variability in Recovery Between Replicates

Question: I am observing a high relative standard deviation (%RSD) in the recovery of Bromodichloromethane-13C across my replicate samples. What is causing this inconsistency?

Answer: High variability often points to a lack of consistency in sample composition or handling procedures.

• Potential Cause 1: Soil Heterogeneity

  • The Science: Soil is a naturally heterogeneous matrix. The distribution of contaminants and organic matter can vary significantly even over small distances. Taking sub-samples that are not representative of the whole can lead to wide variations in results.

  • Troubleshooting & Solutions:

    • Standardize Field Sub-sampling: When collecting multiple samples from a single soil core, follow a consistent procedure for selecting the portion of the core to be sampled.

    • Use Appropriate Coring Tools: Devices like the EnCore® sampler are designed to collect a consistent volume and mass of soil directly in the field, which can reduce variability introduced by manual sub-sampling.[9]

    • Avoid Lab Homogenization for VOCs: While homogenization is common for other analytes, attempting to mix a bulk soil sample for VOC analysis in the lab will lead to massive and unquantifiable analyte loss. All sub-sampling for VOCs should be done in the field from an intact core.

• Potential Cause 2: Inconsistent Sample Mass and Moisture Content

  • The Science: The efficiency of P&T and HS methods is dependent on the sample mass and its water content. If the amount of soil in each vial varies, or if the moisture content is different, the recovery will also vary.

  • Troubleshooting & Solutions:

    • Accurate Mass Measurement: For low-level analysis, use a consistent coring device to ensure a reproducible sample mass (e.g., ~5 grams). For high-level methanol preservation, accurately weigh the sample in the field.

    • Determine Moisture Content: The moisture content of the soil must be determined from a separate, dedicated sub-sample that is not used for VOC analysis. All final VOC concentrations must be reported on a dry-weight basis. This normalization is critical for comparing results between samples.

    • Consistent Water Addition (P&T): Ensure the automated P&T system adds the same, precise amount of reagent water to each vial before purging. Inconsistent slurry volumes will alter the purging dynamics.

Problem: Suspected Analyte Degradation

Question: I am concerned my Bromodichloromethane-13C may be degrading in the sample vial before or during analysis. How can I confirm and prevent this?

Answer: Analyte degradation is a real possibility if samples are not handled and preserved correctly.

• Potential Cause 1: Microbial Degradation

  • The Science: Soil contains a vast population of microorganisms. In an unpreserved sample, these microbes can metabolize organic compounds. Studies suggest that Bromodichloromethane can be biodegraded, particularly under anaerobic (oxygen-depleted) conditions which can exist within soil aggregates.[4][15][16]

  • Troubleshooting & Solutions:

    • Verify Chemical Preservation: The most effective control is chemical preservation at the time of collection. For low-level analysis, using sodium bisulfate to reduce the pH to ≤2 effectively halts most microbial activity.[9]

    • Adhere to Holding Times: Even with preservation, there are maximum holding times (e.g., 14 days for chemically preserved samples). Analyze samples as soon as possible after collection.

    • Use Freezing as an Alternative: If chemical preservation is not possible, freezing the sample immediately after collection and keeping it frozen until analysis is an accepted alternative under Method 5035A, as it also stops microbial action.[9]

• Potential Cause 2: Abiotic (Chemical) Degradation

  • The Science: In highly reducing soil environments, chemical processes like reductive dehalogenation can occur.[21] However, for Bromodichloromethane, this is generally a slower process compared to losses from volatilization or microbial action.

  • Troubleshooting & Solutions:

    • Prioritize Proper Preservation: The preservation methods used to prevent microbial activity (acidification or freezing) are also effective at slowing down most chemical degradation pathways.

    • Holding Time Study: If you consistently suspect degradation in a specific soil type, you can perform a simple holding time study. Spike a series of replicate samples and analyze them at different time points (e.g., Day 0, Day 3, Day 7, Day 14) to see if there is a time-dependent loss of the analyte.

Detailed Experimental Protocol: EPA Method 5035A (Low-Level Soil)

This protocol outlines the key steps for the collection and analysis of Bromodichloromethane-13C in soil for concentrations in the 0.5 to 200 µg/kg range.

Objective: To accurately quantify Bromodichloromethane-13C in a soil sample while minimizing analyte loss.

Materials:

• Soil coring device (e.g., EnCore® Sampler, disposable plastic corer)

• Pre-weighed 40-mL VOA vials with PTFE-lined septa, containing 10 mL of reagent water and a magnetic stir bar (for P&T analysis)

• Pre-weighed 40-mL VOA vials with ~1g of sodium bisulfate preservative

• Field balance (if required)

• Purge and Trap Concentrator coupled to a GC/MS system

Procedure:

• Sample Collection:

  • Expose a fresh surface of the soil core.

  • Immediately collect a 5-gram (or other specified mass) plug of soil using a coring device. Do not handle the soil directly.

  • Carefully extrude the soil plug directly into the appropriate VOA vial (either with preservative or for freezing).

• Sample Preservation:

  • Option 1 (Chemical Preservation): Extrude the soil plug into the vial containing sodium bisulfate. Immediately wipe the vial threads clean and securely cap the vial. Shake vigorously for 1-2 minutes to mix the preservative with the soil.

  • Option 2 (Freezing): Extrude the soil plug into a vial containing only reagent water. Cap securely. These samples must be placed on ice immediately and frozen to <-10°C within 48 hours of collection.

  • Collect a separate, non-preserved soil sample for moisture content determination.

• Sample Storage and Shipping:

  • Store all samples at 4°C (± 2°C) away from light.

  • Ship to the laboratory on ice, ensuring they arrive well within the method-specified holding time (14 days for preserved samples).

• Laboratory Analysis (Purge and Trap):

  • If frozen, allow the sample to thaw unassisted at room temperature.

  • Place the entire vial directly into the autosampler of the P&T system. The seal of the vial should not be broken before analysis.

  • The P&T system will automatically perform the following steps:

    • Spike the sample with any necessary internal/surrogate standards.

    • Heat the vial to 40°C.

    • Agitate the sample while purging with inert gas for the specified time (e.g., 11 minutes).

    • Trap the purged VOCs on an analytical trap.

  • Desorption and Analysis:

    • The trap is rapidly heated, and the analytes are backflushed with GC carrier gas into the GC/MS system.

    • The GC separates the analytes, and the MS detects and quantifies Bromodichloromethane-13C based on its characteristic mass-to-charge ratio and retention time.

• Data Calculation:

  • Quantify the concentration of Bromodichloromethane-13C using the calibration curve established for your instrument.

  • Determine the moisture content of the soil from the separate sample.

  • Report the final concentration on a dry-weight basis (e.g., in µg/kg).

Troubleshooting Logic Diagram

When faced with poor recovery, a systematic approach is key. Use this flowchart to guide your troubleshooting process, starting with the most common and easily rectified issues.

Sources

• 1. Bromodichloromethane - Wikipedia [en.wikipedia.org]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Table 4-2, Physical and Chemical Properties of Bromodichloromethane - Toxicological Profile for Bromodichloromethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. epa.gov [epa.gov]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. moravek.com [moravek.com]
• 9. eurofinsus.com [eurofinsus.com]
• 10. epa.gov [epa.gov]
• 11. envirofieldschool.com [envirofieldschool.com]
• 12. agilent.com [agilent.com]
• 13. Soil Sampling For VOCs Best Practices [wateronline.com]
• 14. Effectiveness of Purge-and-Trap for Measurement of Volatile Organic Compounds in Aged Soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Bromodichloromethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]
• 18. Volatile Organic Compounds (VOC) in Soil : Shimadzu (Europe) [shimadzu.eu]
• 19. apps.nelac-institute.org [apps.nelac-institute.org]
• 20. researchgate.net [researchgate.net]
• 21. epa.gov [epa.gov]

Technical Support Center: Minimizing Ion Suppression of Bromodichloromethane-13C in LC-MS/MS

Welcome to the technical support center for the analysis of Bromodichloromethane-13C by LC-MS/MS. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimental workflows. As Senior Application Scientists, we have curated this guide to ensure scientific integrity and provide practical, field-proven insights.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analysis of Bromodichloromethane-13C and the phenomenon of ion suppression.

Q1: What is Bromodichloromethane-13C and why is its accurate quantification by LC-MS/MS important?

Bromodichloromethane-13C is a stable isotope-labeled (SIL) form of bromodichloromethane, a trihalomethane. In analytical chemistry, SIL-IS are considered the gold standard for quantitative LC-MS/MS analysis.[1][2][3] They are crucial for correcting variations in the analytical process, including extraction efficiency, matrix effects, and instrument response.[4][5] Accurate quantification of Bromodichloromethane-13C as an internal standard is paramount for the reliable determination of the corresponding unlabeled analyte in complex matrices.

Q2: What is ion suppression and why is it a significant concern for a small, volatile molecule like Bromodichloromethane-13C?

Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte is reduced due to the presence of co-eluting compounds from the sample matrix.[6] This phenomenon leads to a decreased analyte signal, which can compromise the accuracy, precision, and sensitivity of the quantitative analysis.[7][8] For a small and volatile molecule like Bromodichloromethane-13C, ion suppression can be particularly challenging due to its early elution from the LC column, a region often crowded with matrix components.[9]

Q3: What are the primary causes of ion suppression in an LC-MS/MS analysis?

Ion suppression primarily arises from competition between the analyte and co-eluting matrix components for the available charge in the ion source. Common sources of ion suppression include:

• Endogenous matrix components: These include phospholipids, salts, proteins, and other small molecules naturally present in biological samples.[9]

• Exogenous substances: Contaminants introduced during sample collection, storage, or preparation, such as plasticizers or detergents, can also cause ion suppression.[6][10]

• Mobile phase additives: High concentrations of non-volatile additives like trifluoroacetic acid (TFA) can lead to ion pairing and suppress the analyte signal.[10][11]

Q4: How can I determine if ion suppression is affecting my Bromodichloromethane-13C signal?

A common method to assess ion suppression is the post-column infusion experiment.[6][9] In this technique, a constant flow of a standard solution containing Bromodichloromethane-13C is introduced into the LC eluent after the analytical column. A blank matrix sample is then injected. A dip in the baseline signal at the retention time of interfering components indicates the presence of ion suppression.[6]

II. Troubleshooting Guide: A Symptom-Based Approach

This guide provides a structured approach to troubleshooting common issues related to ion suppression of Bromodichloromethane-13C.

Symptom 1: Poor Sensitivity and Low Signal Intensity

A weak or absent signal for Bromodichloromethane-13C, even at expected concentrations, is a primary indicator of significant ion suppression.

Underlying Causes & Corrective Actions

1. Co-elution with Highly Abundant Matrix Components:

• Explanation: Phospholipids are notorious for causing ion suppression in biological samples and often elute in the same region as small, volatile compounds.[12]

• Troubleshooting Workflow:

  Caption: Workflow for addressing poor sensitivity.

• Detailed Protocols:

  • Protocol 1: Implement Phospholipid Removal

    • Technique: Utilize a targeted phospholipid removal product, such as HybridSPE®-Phospholipid plates.

    • Procedure: Follow the manufacturer's protocol for protein precipitation followed by passing the supernatant through the phospholipid removal plate.

    • Rationale: This method selectively removes phospholipids, a major source of ion suppression, leading to a cleaner extract and improved analyte response.[12]

  • Protocol 2: Optimize Chromatographic Separation

    • Action: Modify the mobile phase gradient to increase the separation between Bromodichloromethane-13C and the early eluting matrix components.

    • Example: Implement a shallower gradient at the beginning of the run or introduce an isocratic hold to allow for better separation of polar interferences.

    • Rationale: Increasing the chromatographic resolution will minimize the co-elution of interfering compounds with the analyte, thereby reducing ion suppression.[13]

2. Inefficient Ionization:

• Explanation: The choice of ionization source and its parameters significantly impact the ionization efficiency of an analyte. Electrospray Ionization (ESI) is susceptible to ion suppression, especially for less polar compounds.[14]

• Troubleshooting Steps:

  • Evaluate Atmospheric Pressure Chemical Ionization (APCI):

    • Rationale: APCI is a gas-phase ionization technique that is generally less prone to matrix effects than ESI and is well-suited for volatile and less polar compounds like Bromodichloromethane.[15][16][17][18]

    • Action: If available, switch to an APCI source and optimize the source parameters (e.g., vaporizer temperature, corona discharge current).

  • Optimize ESI Source Parameters:

    • Action: Systematically optimize key ESI parameters, including sprayer voltage, nebulizing gas pressure, and drying gas temperature and flow rate.[7][11][19]

    • Rationale: Proper optimization of these parameters can enhance the ionization of Bromodichloromethane-13C and reduce the impact of competing ions.[19]

Symptom 2: High Variability and Poor Reproducibility

Inconsistent peak areas for Bromodichloromethane-13C across multiple injections of the same sample or in different matrix lots indicate variable ion suppression.

Underlying Causes & Corrective Actions

1. Inconsistent Sample Cleanup:

• Explanation: Variability in sample preparation can lead to inconsistent removal of matrix components, resulting in fluctuating levels of ion suppression.[20]

• Troubleshooting Workflow:

  Caption: Workflow for addressing high variability.

• Detailed Protocols:

  • Protocol 3: Standardize and Automate Sample Preparation

    • Action: Ensure that all steps of the sample preparation protocol, such as vortexing times, centrifugation speeds, and solvent volumes, are strictly controlled.

    • Recommendation: Utilize automated liquid handling systems to minimize human error and improve consistency.

    • Rationale: Standardization and automation reduce the variability in the sample preparation process, leading to more consistent removal of matrix components and less variable ion suppression.

  • Protocol 4: Transition to a More Robust Sample Preparation Technique

    • Technique: Move from a simple protein precipitation method to a more selective technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[6][21]

    • Rationale: SPE and LLE offer better removal of interfering matrix components compared to protein precipitation, resulting in cleaner extracts and more reproducible results.[20][21] Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, can be particularly effective.[21]

2. Matrix Effects Varying Between Samples:

• Explanation: The composition of biological matrices can vary significantly between individuals or lots, leading to different degrees of ion suppression for the same analyte.[4]

• Troubleshooting Steps:

  • Utilize a 13C-labeled Internal Standard:

    • Rationale: Bromodichloromethane-13C itself is a stable isotope-labeled internal standard. Its purpose is to co-elute with the unlabeled analyte and experience the same degree of ion suppression, thus providing a consistent response ratio for accurate quantification.[22]

    • Action: Ensure that the concentration of Bromodichloromethane-13C is appropriate and that it is added to all samples, calibrators, and quality controls at the earliest stage of the sample preparation process.

  • Matrix-Matched Calibration Curves:

    • Action: Prepare calibration standards in the same biological matrix as the unknown samples.

    • Rationale: This approach helps to compensate for matrix-induced changes in ionization efficiency, leading to more accurate quantification.

Symptom 3: Failed System Suitability (Peak Shape, Retention Time Shift)

Poor peak shape (e.g., tailing, fronting) or shifts in retention time for Bromodichloromethane-13C can be indicative of issues that may also contribute to ion suppression.

Underlying Causes & Corrective Actions

1. Column Contamination and Overloading:

• Explanation: Buildup of matrix components, particularly phospholipids, on the analytical column can degrade its performance, leading to poor peak shape and retention time shifts. This can also lead to the slow release of interfering compounds, causing ion suppression.

• Troubleshooting Steps:

  • Implement a Column Wash Step:

    • Action: Include a high-organic wash at the end of each chromatographic run to elute strongly retained matrix components.

    • Recommendation: Periodically flush the column with a strong solvent series (e.g., water, methanol, acetonitrile, isopropanol) to remove accumulated contaminants.

  • Use a Guard Column:

    • Action: Install a guard column before the analytical column to trap strongly retained and particulate matter.

    • Rationale: The guard column protects the analytical column from contamination, extending its lifetime and maintaining chromatographic performance.

2. Inappropriate Mobile Phase Conditions:

• Explanation: The pH and composition of the mobile phase can affect the retention and peak shape of the analyte and co-eluting matrix components.

• Troubleshooting Steps:

  • Optimize Mobile Phase pH:

    • Action: Evaluate the effect of mobile phase pH on the chromatography.

    • Rationale: Adjusting the pH can alter the retention of ionizable matrix components, potentially moving them away from the elution window of Bromodichloromethane-13C.[21]

  • Consider Mobile Phase Additives:

    • Action: Use volatile mobile phase additives like formic acid or ammonium formate at low concentrations (e.g., 0.1%) to improve peak shape and ionization efficiency.

    • Caution: Avoid non-volatile additives that can cause ion suppression and contaminate the mass spectrometer.[11]

III. Data Summary and Key Parameters

The following table summarizes key experimental parameters and their impact on minimizing ion suppression for Bromodichloromethane-13C analysis.

Parameter	Recommendation for Minimizing Ion Suppression	Rationale
Sample Preparation	Solid-Phase Extraction (Mixed-Mode) or Phospholipid Removal Plates	Provides the cleanest extracts by effectively removing a broad range of matrix interferences, especially phospholipids.[21]
Internal Standard	Bromodichloromethane-13C (ensure consistent addition)	Co-elutes with the analyte and experiences similar ion suppression, enabling accurate correction.[22]
LC Column	UPLC column with sub-2 µm particles	Offers higher resolution, better separating the analyte from interfering matrix components.[13][21]
Mobile Phase	Gradient elution with volatile buffers (e.g., 0.1% formic acid)	Ensures good peak shape and efficient ionization while avoiding MS contamination.[11]
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI)	Less susceptible to matrix effects and more suitable for volatile, less polar compounds.[14][18]
MS Source Parameters	Optimized for Bromodichloromethane-13C (e.g., vaporizer temp, corona current)	Maximizes analyte signal and minimizes the influence of co-eluting compounds.[7][19]

IV. References

• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Techniques.

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace.

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC - NIH.

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Semantic Scholar.

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.

• Overcoming the Matrix Effect in LC/MS of Serum or Plasma Samples Using Two Distinct Sample Prep Approaches. SelectScience.

• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Waters.

• Atmospheric Pressure Chemical Ionization. Creative Proteomics.

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Waters.

• Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses. Labsci @ Pittcon.

• 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions.

• Atmospheric Pressure Chemical Ionization (APCI). National MagLab.

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.

• Ion suppression (mass spectrometry). Wikipedia.

• Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. MetwareBio.

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. NIH.

• Atmospheric-pressure chemical ionization. Wikipedia.

• ATMOSPHERIC PRESSURE CHEMICAL IONIZATION (MPHARM,BPHARM ,MSC,BSC,P.ANALYSIS). Slideshare.

• The Secrets of Electrospray Ionization: Why Less is More. LCGC International.

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. LCGC International.

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. PMC - NIH.

• Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling. LCGC International.

• Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta.

• LCMS-guided detection of halogenated natural compounds. ResearchGate.

• Developments in the analysis of volatile halogenated compounds. ResearchGate.

• ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. PubMed.

• Ion suppression correction and normalization for non-targeted metabolomics. PMC.

• LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials. National Agricultural Library.

• LC-MS/MS Based Volatile Organic Compound Biomarkers Analysis for Early Detection of Lung Cancer. PMC - NIH.

• Strategies for organic pollutants analysis: a global overview to start your LC method development. ChemRxiv.

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• 4. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
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• 16. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 17. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]
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Technical Support Center: Addressing Analytical Interferences in Bromodichloromethane-13C Quantification

Welcome to the technical support center for the accurate quantification of Bromodichloromethane-13C (¹³C-BDCM). This resource is designed for researchers, scientists, and drug development professionals who utilize ¹³C-BDCM as an internal standard or in isotopic tracer studies. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common analytical interferences and ensure the integrity of your experimental data.

Introduction to Isotope Dilution Mass Spectrometry (IDMS)

The quantification of bromodichloromethane (BDCM) often relies on isotope dilution mass spectrometry (IDMS), a powerful technique that utilizes a stable, isotopically labeled version of the analyte, such as ¹³C-BDCM, as an internal standard (IS).[][2][3] The core principle of IDMS is the addition of a known amount of the labeled standard to a sample before any processing steps.[2][4] Because the labeled standard is chemically identical to the native analyte, it experiences the same variations in extraction efficiency, sample handling, and instrument response.[5][6] By measuring the ratio of the native analyte to the labeled internal standard, accurate and precise quantification can be achieved, even in complex matrices where matrix effects are significant.[7][8][9]

However, achieving this level of accuracy requires careful attention to potential analytical interferences. This guide will walk you through the most common challenges and provide actionable solutions grounded in established scientific principles.

Troubleshooting Guide: From Sample to Signal

This section is structured to follow the typical analytical workflow, helping you pinpoint and resolve issues at each stage of your experiment.

Problem 1: Inconsistent or Low Recovery of ¹³C-BDCM

Symptoms:

• Low signal intensity for ¹³C-BDCM across all samples, including quality controls (QCs).

• High variability in ¹³C-BDCM peak area between replicate injections of the same sample.

• Inaccurate quantification of the target analyte (unlabeled BDCM).

Potential Causes & Solutions:

• Cause A: Inefficient Purge and Trap Extraction. Bromodichloromethane is a volatile organic compound (VOC) commonly analyzed by purge and trap gas chromatography-mass spectrometry (GC-MS), as outlined in methods like US EPA Method 524.2.[10][11][12][13] Inefficient purging can lead to incomplete transfer of ¹³C-BDCM from the sample matrix to the analytical trap.

  • Solution:

    • Optimize Purge Parameters: Ensure the purge gas flow rate and duration are sufficient for your sample volume and matrix. For aqueous samples, a purge time of 11 minutes at 40 mL/min is a common starting point.[14]

    • Check for Leaks: Leaks in the purge and trap system are a common source of variability. Systematically check all fittings and connections with an electronic leak detector.

    • Verify Trap Integrity: The sorbent material in the trap can degrade over time. If you observe broad or tailing peaks for ¹³C-BDCM, consider repacking or replacing the trap.

• Cause B: Sample Matrix Effects. Complex matrices, such as biological fluids or environmental samples, can contain non-volatile components that coat the sparging vessel or interfere with the purging process, reducing the extraction efficiency of ¹³C-BDCM.[7][15]

  • Solution:

    • Matrix Modification: For highly complex samples, consider sample dilution or matrix modification protocols. For example, in biological samples, protein precipitation may be necessary prior to analysis.

    • Standard Addition: In cases of severe and unpredictable matrix effects, the method of standard addition can be employed to achieve accurate quantification.[16]

Problem 2: Chromatographic Issues - Peak Tailing, Fronting, or Splitting

Symptoms:

• Asymmetrical peak shape for ¹³C-BDCM.

• The ¹³C-BDCM peak is split into two or more smaller peaks.

• Poor resolution between ¹³C-BDCM and other sample components.

Potential Causes & Solutions:

• Cause A: Active Sites in the GC System. Active sites in the injector liner, column, or transfer line can cause peak tailing, particularly for halogenated compounds.

  • Solution:

    • Inert Flow Path: Use deactivated injector liners and an inert GC column specifically designed for volatile organic compound analysis.

    • System Conditioning: Regularly bake out the GC column according to the manufacturer's instructions to remove contaminants.

    • Column Maintenance: If peak shape degrades, cutting the first few centimeters off the front of the column can often restore performance.[17]

• Cause B: Improper Injection Technique. Overloading the column or using an inappropriate injection solvent can lead to peak fronting or splitting.

  • Solution:

    • Optimize Injection Volume: Reduce the injection volume to avoid overloading the column.

    • Solvent Matching: Ensure the solvent used to prepare your standards and samples is compatible with the initial mobile phase conditions.[18]

Problem 3: Mass Spectrometric Interferences

Symptoms:

• The signal for ¹³C-BDCM is present in blank samples.

• Inaccurate quantification due to overlapping signals from co-eluting compounds.

• Unstable ion ratios for the quantifier and qualifier ions of ¹³C-BDCM.

Potential Causes & Solutions:

• Cause A: System Contamination. Carryover from previous injections or contamination of the purge and trap system can lead to background signals of ¹³C-BDCM.

  • Solution:

    • Thorough System Cleaning: Run several blank samples after high-concentration samples to ensure the system is clean.

    • Check for Contamination Sources: Impurities in the purge gas or outgassing from system components can introduce contaminants.[12]

• Cause B: Co-elution with Isobaric Interferences. A co-eluting compound with a fragment ion of the same mass-to-charge ratio (m/z) as the monitored ion for ¹³C-BDCM can lead to artificially high results.[19]

  • Solution:

    • Chromatographic Optimization: Adjust the GC temperature program to improve the separation between ¹³C-BDCM and the interfering compound.[19]

    • Selectivity of Mass Spectrometry: Monitor multiple fragment ions for ¹³C-BDCM. A stable ratio between the quantifier and qualifier ions provides confidence in the peak identity. The mass spectrum of bromodichloromethane shows characteristic ions that can be used for monitoring.[20]

    • High-Resolution Mass Spectrometry (HRMS): In cases of severe isobaric interference, HRMS can be used to differentiate between ¹³C-BDCM and the interfering compound based on their exact masses.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a stable isotope-labeled internal standard like ¹³C-BDCM?

A1: An ideal stable isotope-labeled internal standard should possess the following characteristics:

• High Isotopic Purity: The internal standard should have a high degree of isotopic enrichment to minimize the contribution of the unlabeled analyte.

• Stable Isotope Label: The isotope label should be in a position that is not susceptible to chemical exchange during sample preparation or analysis.[21][22] ¹³C labels are generally preferred over deuterium labels due to their greater stability.[22]

• Sufficient Mass Difference: The mass difference between the labeled and unlabeled analyte should be large enough to prevent spectral overlap, typically at least 3 mass units.

• Co-elution with the Analyte: The internal standard should co-elute with the native analyte to ensure it experiences the same matrix effects.

Q2: How can I assess the impact of matrix effects on my ¹³C-BDCM quantification?

A2: A post-extraction spike experiment can be used to evaluate matrix effects. This involves comparing the response of ¹³C-BDCM in a neat solution to its response when spiked into a sample extract from which the native analyte has been removed. A significant difference in response indicates the presence of ion suppression or enhancement.[15] The use of a globally ¹³C-labeled biological extract as an internal standard can also help to assess and compensate for matrix effects.[23]

Q3: What are the key instrument parameters to optimize for ¹³C-BDCM analysis by GC-MS?

A3: Key parameters to optimize include:

• GC Inlet Temperature: Set to ensure efficient volatilization of ¹³C-BDCM without causing thermal degradation.

• GC Temperature Program: Develop a temperature ramp that provides good separation of ¹³C-BDCM from other volatile compounds in your sample.

• MS Ion Source Temperature and Electron Energy: Optimize for maximum sensitivity and appropriate fragmentation of ¹³C-BDCM.

• Selected Ion Monitoring (SIM) Parameters: Choose appropriate quantifier and qualifier ions for ¹³C-BDCM and set the dwell times to ensure an adequate number of data points across the chromatographic peak.

Q4: Can I use a structurally similar compound as an internal standard instead of ¹³C-BDCM?

A4: While using a structurally similar compound (an analogue) is possible, it is not ideal.[5] Analogues may have different extraction efficiencies, chromatographic retention times, and ionization efficiencies compared to the analyte, which can lead to inaccurate results.[5] A stable isotope-labeled internal standard like ¹³C-BDCM is the preferred choice as it most closely mimics the behavior of the native analyte.[5]

Experimental Protocols & Visualizations

Protocol 1: Evaluation of Matrix Effects using a Post-Extraction Spike Experiment

Objective: To determine if the sample matrix is causing ion suppression or enhancement of the ¹³C-BDCM signal.

Materials:

• Blank matrix samples (e.g., control plasma, reagent water)

• ¹³C-BDCM standard solution of known concentration

• Appropriate solvents for extraction and dilution

Procedure:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike a known amount of ¹³C-BDCM into the final extraction solvent.

  • Set B (Post-Extraction Spike): Process a blank matrix sample through the entire extraction procedure. In the final step, spike the same known amount of ¹³C-BDCM into the extracted sample.

• Analyze both sets of samples by GC-MS.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Interpretation:

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting analytical interferences in ¹³C-BDCM quantification.

Caption: A decision tree for troubleshooting ¹³C-BDCM quantification issues.

References

• U.S. Environmental Protection Agency. (1988). Method 524.2: Measurement of purgeable organic compounds in water by capillary column gas chromatography/mass spectrometry. Revision 3.0.
• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-152.

• Shimadzu. (n.d.). EPA Method 524.2 Volatile Organics in Drinking Water. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• Points, J. (n.d.). Use of Stable Isotope Internal Standards for Trace Organic Analysis. Romer Labs. [Link]

• Höhne, M., Le-Vân, P., & Neumann, S. (2019). Enhanced Metabolome Coverage and Evaluation of Matrix Effects by the Use of Experimental-Condition-Matched 13C-Labeled Biological Samples in Isotope-Assisted LC-HRMS Metabolomics. Metabolites, 9(10), 221.

• U.S. Environmental Protection Agency. (1995). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. Revision 4.1. [Link]

• Aemas. (n.d.). Exploring US EPA Method 524 Purge and Trap Variables: Water Vapor Reduction and Minimizing Cycle Time. [Link]

• Li, L., & Li, L. (2018). Overcoming Sample Matrix Effect in Quantitative Blood Metabolomics Using Chemical Isotope Labeling Liquid Chromatography Mass Spectrometry. Analytical Chemistry, 90(15), 9408-9415.
• Kuklenyik, Z., Calafat, A. M., & Barr, J. R. (2009). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of Analytical Toxicology, 33(9), 569-577.

• U.S. Environmental Protection Agency. (1992). Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. Revision 4.0. [Link]

• Previs, S. F., & Herath, K. (2012). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 4(16), 2035-2048.

• Magritek. (n.d.). Quantification of single components in complex mixtures by 13C NMR. [Link]

• Schneider, M. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC North America, 35(7), 448-455.

• Agilent Technologies. (n.d.). Troubleshooting Guide. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6359, Bromodichloromethane. [Link]

• Leavens, T. L., et al. (2002). Disposition of Bromodichloromethane in Humans Following Oral and Dermal Exposure. Toxicological Sciences, 69(2), 241-252.

• Chemistry For Everyone. (2025, July 11). What Is Isotope Dilution Mass Spectrometry? [Video]. YouTube. [Link]

• Wikipedia. (n.d.). Isotope dilution. [Link]

• Gaffney, A. (2017). Guideline on Isotope Dilution Mass Spectrometry. Lawrence Livermore National Laboratory. [Link]

• International Agency for Research on Cancer. (1991). Bromodichloromethane. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 52. [Link]

• Dolan, J. W. (2013). When Should an Internal Standard be Used?. LCGC North America, 31(11), 942-946.
• Wiechert, W., & Nöh, K. (2013). Quantitative metabolomics using ID-MS. Methods in Molecular Biology, 965, 239-255.
• Wang, Y. (2005). [Determination of bromodichloromethane and dibromochloromethane in tap water using headspace gas chromatography with standard addition method]. Se Pu, 23(2), 215.

• Office of Environmental Health Hazard Assessment. (2007). Bromodichloromethane. [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• Restek. (n.d.). Bromodichloromethane. [Link]

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Bromoform and Dibromochloromethane. [Link]

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Stability of Bromodichloromethane-13C in standard solutions and environmental matrices

Welcome to the technical support guide for Bromodichloromethane-¹³C. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of this isotopically labeled compound in standard solutions and environmental matrices. Here, you will find not just procedural steps, but the scientific reasoning behind them, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and stability of Bromodichloromethane-¹³C.

Q1: What is the primary route of degradation for Bromodichloromethane-¹³C in aqueous solutions?

A: The primary routes of loss for bromodichloromethane in aqueous solutions are volatilization and slow hydrolysis.[1][2] Due to its relatively high vapor pressure (50 mmHg at 20°C) and a Henry's Law constant of 2.12x10⁻³ atm-m³/mole, volatilization is a significant factor, especially in open systems or with agitation.[2][3] Hydrolysis is a much slower process, with a reported half-life of over 1,000 years at a neutral pH.[2]

Q2: How should I store my Bromodichloromethane-¹³C standard solution?

A: For optimal stability, neat Bromodichloromethane-¹³C should be stored refrigerated at +2°C to +8°C and protected from light.[4] Standard solutions, typically prepared in a solvent like methanol, should also be stored under these conditions in tightly sealed containers to minimize evaporative losses.[5] For aqueous solutions, refrigeration is also recommended to reduce volatilization.

Q3: Can I use Bromodichloromethane-¹³C in studies involving live cells or microbial cultures?

A: Yes, but with caution. While hydrolysis is slow, biodegradation can be a more significant degradation pathway in the presence of microorganisms.[2] Some studies have shown that microbial populations, particularly those adapted from sewage, can degrade bromodichloromethane.[2] It is crucial to run sterile controls to differentiate between biotic and abiotic degradation in your experiments.

Q4: What impact does pH have on the stability of Bromodichloromethane-¹³C in water?

A: While the hydrolysis rate at neutral pH is very slow, changes in pH can influence the formation and potentially the stability of trihalomethanes like bromodichloromethane in water treatment scenarios.[1][6] Extreme pH values may accelerate hydrolysis, though this is not the primary degradation pathway under typical environmental conditions.

Q5: Is Bromodichloromethane-¹³C susceptible to photodegradation?

A: Direct photodegradation is not considered a significant environmental fate process for bromodichloromethane because it does not absorb light at wavelengths greater than 290 nm.[2][7] However, in the atmosphere, it can be slowly degraded by oxidative pathways involving hydroxyl radicals.[2][7] For laboratory purposes, storing solutions protected from light is a standard precautionary measure.[4]

Troubleshooting Guides

This section provides structured guidance for identifying and resolving common issues encountered during experimental work with Bromodichloromethane-¹³C.

Issue: Inconsistent or Decreasing Concentrations in Standard Solutions

Possible Cause 1: Volatilization

• Why it happens: Bromodichloromethane is a volatile organic compound (VOC).[3] Improperly sealed vials, frequent opening, and storage at room temperature can lead to significant evaporative losses.

• Troubleshooting Steps:

  • Verify Seal Integrity: Use vials with PTFE-lined septa and ensure a tight seal. Crimp-top vials are generally preferred over screw-top vials for long-term storage of volatile standards.

  • Minimize Headspace: Prepare working standards in vials with minimal headspace to reduce the amount of compound that can partition into the gas phase.

  • Temperature Control: Always store standard solutions refrigerated (+2°C to +8°C) and allow them to equilibrate to room temperature before opening to prevent pressure changes that can force vapor out.[4][5]

  • Working Aliquots: Prepare smaller, daily-use aliquots from a concentrated stock solution to minimize the number of times the primary stock is opened.

Possible Cause 2: Adsorption to Container Surfaces

• Why it happens: While less common for a compound like bromodichloromethane, interactions with container surfaces can occur, especially with certain plastics.

• Troubleshooting Steps:

  • Use Appropriate Containers: Always use amber glass vials for storing both neat material and solutions to prevent photodegradation and minimize adsorption.

  • Solvent Choice: Ensure the solvent used (e.g., methanol) is of high purity and compatible with your analytical method.

Issue: Poor Recovery from Environmental Matrices (Water, Soil)

Possible Cause 1: Inefficient Extraction

• Why it happens: The physical and chemical properties of the matrix (e.g., high organic content in soil, presence of interfering compounds) can hinder the efficient extraction of Bromodichloromethane-¹³C.

• Troubleshooting Steps:

  • Optimize Extraction Method: For water samples, purge-and-trap or liquid-liquid extraction are common methods.[1] For soil and sediment, solvent extraction (e.g., with methanol) followed by purge-and-trap is often used.[1] Solid-phase microextraction (SPME) is another effective technique for water samples.[8]

  • Matrix Spike Analysis: Perform a matrix spike experiment by adding a known amount of Bromodichloromethane-¹³C to a blank matrix sample and processing it alongside your experimental samples. This will help determine the extraction efficiency.

  • Isotope Dilution: The use of a ¹³C-labeled standard is advantageous as it can serve as an internal standard to correct for extraction inefficiencies and matrix effects during analysis by mass spectrometry.[9][10]

Possible Cause 2: Biotic or Abiotic Degradation in the Matrix

• Why it happens: Environmental matrices can contain microorganisms or reactive chemical species that degrade the analyte.[2]

• Troubleshooting Steps:

  • Sample Preservation: For water samples, adjust the pH and add a dechlorinating agent if residual chlorine is present. Store samples at 4°C and analyze them within the recommended holding time. For soil samples, freezing may be necessary to halt biological activity if immediate extraction is not possible.

  • Sterile Controls: In laboratory-based matrix stability studies, prepare sterilized matrix samples (e.g., by autoclaving or gamma irradiation) and spike them with Bromodichloromethane-¹³C. Compare the recovery from sterile and non-sterile samples over time to assess the impact of biodegradation.

Experimental Protocols & Methodologies

This section provides detailed, step-by-step protocols for key experiments related to the stability of Bromodichloromethane-¹³C.

Protocol: Preparation and Verification of a Standard Stock Solution

• Materials:

  • Bromodichloromethane-¹³C (neat)

  • Methanol (purge-and-trap grade)

  • Class A volumetric flasks

  • Gas-tight syringe

  • Analytical balance

• Procedure:

  • Allow the sealed vial of neat Bromodichloromethane-¹³C to equilibrate to room temperature.

  • Tare a 10 mL volumetric flask containing approximately 5 mL of methanol on an analytical balance.

  • Using a gas-tight syringe, quickly add a known volume (e.g., 10 µL) of the neat standard directly into the methanol, ensuring the syringe tip is submerged.

  • Immediately re-weigh the flask to determine the exact mass of the standard added.

  • Fill the flask to the 10 mL mark with methanol, cap securely, and invert several times to ensure thorough mixing.

  • Calculate the final concentration in µg/µL.

  • Transfer the stock solution to an amber glass vial with a PTFE-lined septum cap and store at +2°C to +8°C.[4]

• Verification:

  • Immediately analyze the freshly prepared stock solution using a calibrated Gas Chromatography-Mass Spectrometry (GC-MS) system. This initial analysis will serve as the baseline (T=0) for future stability assessments.

Protocol: Aqueous Stability Study (Volatilization and Hydrolysis)

• Materials:

  • Prepared Bromodichloromethane-¹³C stock solution

  • Reagent-grade water (pH adjusted as needed)

  • Headspace vials (e.g., 20 mL) with PTFE-lined septa

  • Incubator or water bath

• Procedure:

  • Prepare a series of aqueous solutions by spiking a known volume of the stock solution into reagent water in headspace vials. Aim for a final concentration relevant to your experimental range.

  • Prepare two sets of vials: one with minimal headspace (filled to the brim) to assess hydrolysis, and another with significant headspace (e.g., 50%) to assess volatilization.

  • Prepare triplicate vials for each time point (e.g., 0, 24, 48, 72 hours, 1 week).

  • Incubate the vials at a controlled temperature (e.g., 25°C).

  • At each time point, sacrifice three vials from each set for analysis.

  • Analyze the concentration of Bromodichloromethane-¹³C using a suitable method like purge-and-trap GC-MS.

• Data Analysis:

  • Plot the concentration versus time for both sets of vials. A significant decrease in the high-headspace vials compared to the low-headspace vials indicates loss due to volatilization. The slow decrease in the low-headspace vials represents hydrolysis.

Data Summary & Visualization

Stability Influencing Factors

Factor	Influence on Stability	Mitigation Strategy
Temperature	Increased temperature enhances volatilization and can slightly increase hydrolysis rates.[1][2]	Store solutions at +2°C to +8°C.[4] Allow to equilibrate to ambient temperature before opening.
Volatilization	A primary cause of concentration loss, especially in open or agitated systems.[2][11]	Use tightly sealed vials with minimal headspace. Prepare fresh working solutions.
pH	Minimal effect on hydrolysis under typical environmental conditions (pH 6-8).[1][2]	For most applications, pH adjustment is not necessary for stability.
Matrix (Organic Content)	High organic content can lead to lower extraction efficiency.	Use matrix-matched standards or isotope dilution for quantification.
Biological Activity	Biodegradation can be a significant degradation pathway in non-sterile environmental matrices.[2]	Use sterile controls, preserve samples appropriately (e.g., refrigeration, freezing), and analyze within holding times.
Light	Direct photolysis is not a major degradation pathway, but protection from light is a standard precaution.[2][4][7]	Store standards and solutions in amber glass vials.

Visual Workflows

Caption: Logical workflow for the preparation, use, and troubleshooting of Bromodichloromethane-¹³C standards.

References

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. NCBI Bookshelf. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2019). Toxicological Profile for Bromodichloromethane. U.S. Department of Health and Human Services. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane. PubChem. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2019). Toxicological Profile for bromodichloromethane. Retrieved from [Link]

• National Toxicology Program. (2021). 15th Report on Carcinogens: Bromodichloromethane. National Institutes of Health. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Bromodichloromethane. NCBI Bookshelf. Retrieved from [Link]

• Al-Otoum, F., Al-Ghouti, M., Ahmed, T., & Al-Kaabi, M. (2015). Effect of bromide and other factors on brominated trihalomethanes formation in treated water supply in Jordan. Desalination and Water Treatment, 57(21), 9638-9650. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Bromoform and Dibromochloromethane. NCBI Bookshelf. Retrieved from [Link]

• Eurofins. (2022). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Wikipedia. (n.d.). Bromodichloromethane. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2005). TOXICOLOGICAL PROFILE FOR BROMOFORM AND DIBROMOCHLOROMETHANE. U.S. Department of Health and Human Services. Retrieved from [Link]

• Eurofins. (n.d.). Analytical Method Summaries. Retrieved from [Link]

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Overcoming challenges in the analysis of polar metabolites with Bromodichloromethane-13C

Welcome to the technical support center for polar metabolomics. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of analyzing highly polar metabolites. The inherent physicochemical properties of these molecules—such as high water solubility and charge—present unique challenges that can impact data quality and reproducibility. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimental workflows, with a special focus on the utility of stable isotope labeling for achieving accurate quantification.

Introduction: The Challenge of the Polar Metabolome

The polar metabolome, encompassing crucial biomolecules like amino acids, organic acids, sugars, and nucleotides, is central to understanding cellular physiology and disease states. However, the very properties that make these molecules biologically active also make them analytically challenging. Unlike lipids, which are readily extracted into organic solvents and separated on reversed-phase columns, polar metabolites are difficult to extract from aqueous biological matrices and often exhibit poor retention on standard chromatographic systems.[1][2][3] This leads to a host of potential issues, including signal suppression from matrix components, low sensitivity, and inaccurate quantification.

This guide provides practical, field-proven solutions to these common problems, emphasizing the principles behind each technique to empower you to make informed decisions in your own experimental design.

Frequently Asked Questions (FAQs)

Q1: Why is analyzing polar metabolites so difficult? A: The primary challenge lies in their high polarity and water solubility.[1][2] This makes it difficult to:

• Extract them efficiently from complex aqueous samples like plasma or cell culture media while leaving behind interfering salts and proteins.[1][4]

• Retain them on traditional reversed-phase (RP) liquid chromatography columns , which are designed for less polar, hydrophobic compounds.[5][6]

• Analyze them with Gas Chromatography (GC) without chemical modification , as they are typically non-volatile and thermally unstable.[7][8]

Q2: What is the best analytical platform for polar metabolomics: LC-MS or GC-MS? A: The choice depends on the specific goals of your study. Neither platform can cover the entire metabolome alone.[9]

• LC-MS is highly versatile and the most common platform, particularly when using Hydrophilic Interaction Liquid Chromatography (HILIC), which is designed to retain polar compounds.[5][10] It generally requires less sample preparation as derivatization is not always necessary.[7]

• GC-MS offers excellent chromatographic resolution and extensive, standardized spectral libraries (like NIST) for confident compound identification.[5][8] However, it mandatorily requires chemical derivatization to make polar metabolites volatile and thermally stable, which adds extra steps to the workflow.[7][8]

Q3: What are "matrix effects" and why are they a major problem for polar metabolites? A: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix (e.g., salts, phospholipids).[11][12] This can cause ion suppression (decreased signal) or enhancement (increased signal), leading to inaccurate quantification.[11] Polar metabolites are particularly susceptible because the extraction methods used often co-extract high amounts of salts and other polar matrix components that can interfere with the ionization process in the mass spectrometer's source.[4][11]

Q4: What is the role of a compound like Bromodichloromethane-13C in this type of analysis? A: While Bromodichloromethane-13C is not a conventional reagent in mainstream metabolomics, its structure suggests a potential role as a specialized 13C-labeled internal standard or derivatizing agent. The core principle is Stable Isotope Labeling (SIL) . By introducing a known quantity of a heavy-isotope-labeled version of a target analyte (or a chemically similar standard) early in the workflow, you can correct for sample loss during preparation and for matrix effects.[13][14] The mass spectrometer can distinguish between the "light" endogenous metabolite and the "heavy" labeled standard. Since both are affected by extraction inefficiencies and ion suppression/enhancement nearly identically, the ratio of their signals remains constant, allowing for highly accurate quantification.[13][15]

Troubleshooting Guide: From Sample to Signal

This section addresses specific experimental problems in a question-and-answer format, organized by workflow stage.

Stage 1: Sample Preparation & Extraction

Problem: I see very low signal or have lost many of my expected polar metabolites after extraction.

• Potential Cause 1: Inefficient Extraction. Your solvent system may not be optimal for your specific metabolites or sample type. A common method using chloroform:methanol can result in polar metabolites being lost in the interphase or organic phase if separation is incomplete.[16]

• Solution: For broad profiling of polar metabolites, an 80% methanol extraction is a robust starting point.[6] This method effectively precipitates proteins while keeping polar metabolites solubilized in the aqueous/methanol supernatant. Ensure the extraction is performed at cold temperatures (-20°C to -80°C) and includes vigorous vortexing to disrupt cells and facilitate extraction.[6][17]

• Potential Cause 2: Metabolite Degradation. Enzymatic activity may not have been quenched (stopped) quickly enough, or harsh drying conditions may have degraded sensitive metabolites.[6]

• Solution: Quench metabolic activity instantly by adding a cold solvent like liquid nitrogen or a pre-chilled extraction solution directly to the cells or tissue.[6] When drying the extracts, use a gentle method like a vacuum concentrator (e.g., SpeedVac) with a cold trap or a lyophilizer. Avoid high heat, which can cause degradation or volatilization of certain compounds.[16]

• Potential Cause 3: Salt Contamination. High salt concentrations from buffers (like PBS) or culture media can severely suppress the MS signal.[4]

• Solution: Before extraction, wash cell pellets with an ice-cold, isotonic solution that is free of non-volatile salts, such as 0.9% NaCl.[4] Ensure you aspirate the wash solution completely before adding the extraction solvent.

Workflow Diagram: Polar Metabolite Extraction

Below is a generalized workflow for extracting polar metabolites from cultured cells.

Caption: A typical workflow for extracting polar metabolites from biological samples.

Stage 2: Chromatographic Separation

Problem: My polar analytes are not retained on the column and elute in the void volume.

• Cause: You are likely using a standard reversed-phase (RP) C18 column. These columns separate compounds based on hydrophobicity and are not designed to retain highly polar, water-soluble molecules.[6]

• Solution: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column. HILIC chromatography utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a mobile phase with a high percentage of organic solvent (typically acetonitrile).[5] This creates a water-rich layer on the surface of the stationary phase into which polar analytes can partition, thus enabling their retention and separation.[5][10]

Problem: I am using a HILIC column, but my peak shapes are poor (e.g., broad or tailing).

• Potential Cause 1: Mismatched Injection Solvent. Injecting your sample in a solvent that is much stronger (i.e., has a higher water content) than the initial mobile phase can cause peak distortion.

• Solution: Reconstitute your dried extracts in a solvent that matches the initial mobile phase conditions as closely as possible, typically a high-organic mixture (e.g., 90% acetonitrile).

• Potential Cause 2: Secondary Interactions with the Stationary Phase. Highly charged analytes like sugar phosphates can interact strongly and undesirably with the silica backbone of some HILIC columns, leading to poor peak shape.

• Solution:

  • Adjust Mobile Phase pH: Modify the pH of your aqueous mobile phase to suppress the ionization of your analytes or the stationary phase.

  • Increase Buffer Concentration: A higher buffer concentration in the mobile phase can help shield ionic interactions and improve peak shape.

  • Try a Different HILIC Chemistry: Consider a zwitterionic or amide-based HILIC column, which may offer different selectivity and reduced secondary interactions compared to bare silica columns.

Troubleshooting Diagram: Poor Peak Shape in HILIC

Caption: How a stable isotope-labeled internal standard corrects for matrix effects.

Problem: I can't identify a key metabolite of interest.

• Cause: Metabolite identification is a major bottleneck in metabolomics. [5][18]Unlike GC-MS, standardized, universal spectral libraries for LC-MS/MS are less mature. Identification relies on matching the accurate mass, retention time, and fragmentation pattern (MS/MS spectrum) to a known standard or database.

• Solutions:

  • High-Resolution MS: Use a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) to obtain a highly accurate mass measurement. This allows you to predict a molecular formula and significantly narrow down the potential candidates in databases like HMDB or METLIN. [10] 2. MS/MS Fragmentation: Acquire an MS/MS spectrum of your unknown peak. This fragmentation pattern is a structural fingerprint. Compare it against online spectral libraries (e.g., mzCloud, MassBank) or the spectrum of a purchased chemical standard.

  • Global Isotope Labeling: For cell culture or microbial experiments, grow your system in media containing a uniformly 13C-labeled nutrient, like 13C-glucose. [19][20]Metabolites derived from this source will become fully labeled. This allows you to confirm the number of carbon atoms in your unknown metabolite by observing the mass shift between the labeled and unlabeled versions, which is a powerful constraint for identification. [21]

Key Experimental Protocols

Protocol 1: Polar Metabolite Extraction from Adherent Cells

This protocol is a robust starting point for untargeted analysis of polar metabolites.

• Preparation: Pre-chill a 0.9% NaCl solution and the extraction solvent (80% LC-MS grade methanol / 20% LC-MS grade water) to -80°C.

• Cell Washing: Aspirate the culture medium from the plate. Gently wash the cells twice with 1-2 mL of the ice-cold 0.9% NaCl solution. Aspirate completely after the final wash. This step is critical to remove salts. [4]3. Metabolism Quenching & Extraction: Immediately add 1 mL of the cold 80% methanol extraction solution to each well. If you are using an internal standard, it should be pre-mixed into this solution.

• Cell Lysis: Place the plate on dry ice for 10 minutes to ensure all enzymatic activity is stopped. Then, use a cell scraper to thoroughly scrape the cells into the extraction solvent.

• Collection & Clarification: Transfer the cell lysate/solvent mixture to a pre-chilled microcentrifuge tube. Vortex for 10 minutes at 4°C.

• Debris Removal: Centrifuge at 16,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris. [4]7. Supernatant Transfer: Carefully transfer the supernatant, which contains the polar metabolites, to a new clean tube.

• Drying: Dry the extracts completely using a vacuum concentrator. Do not use high heat.

• Storage: Store the dried extracts at -80°C until you are ready for LC-MS analysis. [17]

Protocol 2: Two-Step Derivatization for GC-MS Analysis

This protocol makes polar metabolites (with hydroxyl, carboxyl, or keto groups) volatile for GC-MS.

• Methoximation (Protects Carbonyls):

  • Add 20 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried metabolite extract.

  • Vortex thoroughly to ensure the pellet is dissolved.

  • Incubate at 37°C for 90 minutes with shaking. [22]This step converts aldehydes and ketones to their methoxime derivatives, preventing the formation of multiple derivatives from different tautomers. [22][23]2. Silylation (Increases Volatility):

  • Add 80 µL of a silylating agent, such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS, to the vial.

  • Vortex briefly.

  • Incubate at 37°C for 30 minutes with shaking. [22]This step replaces active hydrogens on hydroxyl, carboxyl, and amine groups with a trimethylsilyl (TMS) group, which dramatically increases volatility and thermal stability. [7][8]3. Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

Data Summary Table: Analytical Platform Comparison

Feature	LC-MS (HILIC)	GC-MS
Analyte Polarity	Ideal for highly polar and ionic compounds [5]	Suitable for small, less polar compounds; requires derivatization for polar ones [7]
Derivatization	Not usually required [10]	Mandatory for polar metabolites [8]
Throughput	Generally higher due to fewer prep steps	Lower due to multi-step derivatization
Compound ID	Relies on accurate mass, RT, and MS/MS matching; libraries are developing [10]	Excellent; relies on robust, standardized EI spectral libraries (NIST, Wiley) [5]
Key Challenge	Matrix effects, chromatographic retention [6][11]	Thermal degradation of analytes, incomplete derivatization

References

• Drouin, N., Rudaz, S., & Schappler, J. (n.d.). Sample preparation for polar metabolites in bioanalysis. Analyst (RSC Publishing).
• Drouin, N., Rudaz, S., & Schappler, J. (n.d.). Sample preparation for polar metabolites in bioanalysis. SciSpace.
• (n.d.). Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples. PMC - PubMed Central.
• (n.d.). sample preparation guideline for extraction of polar metabolites from adherent or.
• (n.d.). Challenges and Opportunities of Metabolomics. PMC - PubMed Central.
• (n.d.). Sample preparation for polar metabolites in bioanalysis | Request PDF. ResearchGate.
• (n.d.). Sample preparation methods for LC-MS-based global aqueous metabolite profiling.
• (n.d.). Application Note: Derivatization Techniques for the GC-MS Analysis of Polar Cathinones. Benchchem.
• (n.d.). Advanced Mass Spectrometry-based Analytical Separation Techniques for Probing the Polar Metabolome ebook by. Rakuten Kobo.
• (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. NIH.
• (n.d.). Quantitative Analysis of Polar Metabolites with Comprehensive Plasma and Cell Targeted Metabolomics Workflow | LabRulez LCMS.
• (n.d.). A guide to implementing targeted and standardized clinical metabolomics using stable isotope-labeled standards and triple quadrupole mass spectrometry. Thermo Fisher Scientific.
• (2021, July 13). Advanced Mass Spectrometry-based Analytical Separation Techniques for Probing the Polar Metabolome. Books.
• (2025, March 9). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation.
• (n.d.). GC-MS Metabolomics Analysis. Thermo Fisher Scientific - US.
• (n.d.). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. PMC - PubMed Central.
• (n.d.). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - NIH.
• (n.d.). Metabolomics and isotope tracing. PMC - PubMed Central.
• (n.d.). Challenges in Identifying the Dark Molecules of Life. PMC - PubMed Central.
• (n.d.). Practical Guide to Metabolomics. Agilent.
• (2025, December 18). Absolute quantification of polar metabolites using matrix-free calibration curves and post-column infusion of standards in HILIC-MS based metabolomics | Request PDF. ResearchGate.
• (n.d.). Stable Isotope-Assisted Metabolomics for Network-Wide Metabolic Pathway Elucidation. Analytical Chemistry - ACS Publications.
• (n.d.). Low metabolite recovery after extraction. Peeref.
• (2018, February 5). Extraction and Analysis of Pan-metabolome Polar Metabolites by Ultra Performance Liquid Chromatography–Tandem Mass Spectrometry (UPLC-MS/MS). PMC - NIH.
• (n.d.). LC-MS Metabolomics Analysis. Thermo Fisher Scientific - UK.
• (n.d.). An overview of methods using 13C for improved compound identification in metabolomics and natural products. PMC - NIH.
• Giavalisco, P., Köhl, K., Hummel, J., Seiwert, B., & Willmitzer, L. (2009, August 1). 13C isotope-labeled metabolomes allowing for improved compound annotation and relative quantification in liquid chromatography-mass spectrometry-based metabolomic research. PubMed.

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• 6. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Sensitivity of Bromodichloromethane-13C Detection in Air Samples

Welcome to the technical support center for the sensitive detection of Bromodichloromethane-13C (¹³C-BDCM) in air samples. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies for this specific application. Our approach is rooted in extensive field experience and a deep understanding of the analytical challenges involved.

Introduction: The Importance of Sensitive ¹³C-BDCM Detection

Bromodichloromethane (BDCM) is a trihalomethane commonly found as a disinfection byproduct in chlorinated water and can be present in ambient and indoor air.[1] The use of a stable isotope-labeled internal standard, such as Bromodichloromethane-13C, is a well-established practice in gas chromatography-mass spectrometry (GC/MS) to enhance the accuracy and precision of quantification by correcting for matrix effects and variations in sample preparation and instrument response. Achieving high sensitivity for ¹³C-BDCM is paramount, especially when analyzing trace levels of its unlabeled counterpart in complex air matrices.

This guide will provide a comprehensive question-and-answer-based troubleshooting section and a frequently asked questions (FAQ) segment to address common issues encountered during the analytical workflow, from sample collection to data analysis.

Troubleshooting Guide: From Sample to Signal

This section is structured to follow the typical experimental workflow, addressing potential problems at each stage.

Sample Collection & Preparation

Question: I am experiencing low and inconsistent recoveries of ¹³C-BDCM from my sorbent tubes. What are the likely causes and how can I improve this?

Answer:

Low and variable recovery of ¹³C-BDCM from sorbent tubes is a common issue that can often be traced back to several factors during the sampling and preparation stages. Here’s a systematic approach to troubleshooting this problem:

• Sorbent Selection and Breakthrough:

  • Causality: Bromodichloromethane is a volatile organic compound (VOC). The choice of sorbent material is critical for its efficient capture from the air. If the sorbent is not strong enough, or if the sampling volume is too high, "breakthrough" can occur, where the analyte passes through the sorbent bed without being retained.

  • Troubleshooting Steps:

    • For a broad range of VOCs, including bromodichloromethane, multi-bed sorbent tubes containing materials like Tenax® TA, Carbograph™, or Carbotrap® are recommended. These tubes have varying sorbent strengths to effectively trap a wide range of compounds.

    • According to EPA Method TO-17, a combination of sorbents can be effective for a wide range of VOCs.[2][3][4][5]

    • Verify the breakthrough volume for bromodichloromethane on your chosen sorbent. This information is often available from the sorbent manufacturer. If you suspect breakthrough, try reducing your sampling volume or using a sorbent tube with a larger bed mass.

• Sample Humidity:

  • Causality: High humidity in the air sample can significantly reduce the trapping efficiency of many sorbents, particularly carbon-based ones. Water can compete with the analyte for active sites on the sorbent surface.

  • Troubleshooting Steps:

    • Before analysis, perform a "dry purge" of the sorbent tube with a stream of inert gas (e.g., nitrogen or helium) to remove excess water. This is a standard feature on most modern thermal desorption units.

    • Consider using a sorbent that is less affected by humidity, such as certain graphitized carbon blacks.

• Analyte Stability on Sorbent:

  • Causality: Although bromodichloromethane is relatively stable, degradation can occur on the sorbent material, especially if the samples are stored for extended periods or at elevated temperatures before analysis.

  • Troubleshooting Steps:

    • Analyze your samples as soon as possible after collection.

    • Store the sorbent tubes in a clean, airtight container at a low temperature (typically 4°C) until analysis.

Thermal Desorption

Question: My ¹³C-BDCM peak is broad and tailing after thermal desorption. What adjustments should I make to my desorption parameters?

Answer:

Peak broadening and tailing during thermal desorption can significantly impact sensitivity and resolution. Here are the key parameters to optimize:

• Desorption Temperature and Time:

  • Causality: Incomplete or slow desorption from the sorbent tube will result in a broad, tailing peak. Conversely, an excessively high temperature can cause thermal degradation of the analyte or the sorbent material.

  • Troubleshooting Steps:

    • For Tenax® TA, a common sorbent, a desorption temperature of around 280°C for 5 minutes is a good starting point for bromodichloromethane.[6]

    • For multi-bed sorbents like Carbotrap, a higher temperature of around 330°C for 15 minutes may be necessary to ensure complete desorption of less volatile compounds, which will also be sufficient for bromodichloromethane.

    • Perform a second desorption of the same tube to check for carryover. If a significant peak is observed in the second run, your initial desorption time or temperature was insufficient.

• Focusing Trap Parameters:

  • Causality: The focusing trap in a two-stage thermal desorber is crucial for creating a narrow band of analyte that is injected into the GC column. Inefficient trapping or release from this trap will lead to peak broadening.

  • Troubleshooting Steps:

    • Ensure the focusing trap is cooled to a sufficiently low temperature (e.g., -30°C to 25°C, depending on the system and analytes) to effectively trap bromodichloromethane.

    • The rapid heating of the focusing trap is critical. Ensure your system is performing to specification.

    • The choice of sorbent in the focusing trap should be appropriate for the volatility of bromodichloromethane.

Gas Chromatography-Mass Spectrometry (GC/MS) Analysis

Question: I am having difficulty resolving ¹³C-BDCM from other compounds in my air samples. What are some common co-eluting compounds, and how can I improve the chromatographic separation?

Answer:

Co-elution is a frequent challenge in the analysis of complex air samples. Here’s how to address it:

• Identifying Potential Interferences:

  • Common Co-elutants: In urban air, common VOCs that may co-elute with bromodichloromethane depending on the column and conditions include other halogenated hydrocarbons and some aromatic compounds.[7][8][9] Water, if not sufficiently removed during the preconcentration step, can also interfere with early eluting compounds.

  • Troubleshooting Steps:

    • Analyze a standard mixture of common urban air VOCs to check for co-elution with your ¹³C-BDCM standard under your current GC conditions.

    • Water can cause peak splitting and retention time shifts. Ensure your water management system in the thermal desorber is functioning correctly.

• Optimizing GC Separation:

  • Causality: The GC column and temperature program are the primary tools for achieving chromatographic resolution.

  • Troubleshooting Steps:

    • Column Selection: A mid-polar column, such as a 624-type phase (e.g., DB-624), is often a good choice for separating a wide range of VOCs, including halogenated compounds.

    • Temperature Program: Optimize your oven temperature program. A slower ramp rate or a lower initial oven temperature can improve the separation of early eluting compounds like bromodichloromethane.

    • Carrier Gas Flow Rate: Ensure your carrier gas flow rate is optimal for your column dimensions to achieve the best efficiency.

Question: How do I confirm the identity of the ¹³C-BDCM peak and improve its signal-to-noise ratio?

Answer:

Confident identification and a high signal-to-noise ratio are essential for sensitive quantification.

• Mass Spectral Confirmation:

  • Fragmentation Pattern: The mass spectrum of unlabeled bromodichloromethane is characterized by a molecular ion cluster and distinct fragment ions. Key ions include those at m/z 83 and 85 (CHCl₂⁺), and the molecular ion cluster around m/z 162, 164, and 166, showing the characteristic isotopic pattern of one bromine and two chlorine atoms.[10][11]

  • ¹³C-BDCM Fragmentation: For Bromodichloromethane-13C, the molecular weight is one mass unit higher. Therefore, the corresponding fragment ions will also be shifted by +1 m/z. The expected key fragment ions for ¹³C-BDCM would be at m/z 84 and 86 (¹³CHCl₂⁺), and the molecular ion cluster would be around m/z 163, 165, and 167.

  • Troubleshooting Steps:

    • Acquire a full scan mass spectrum of a high-concentration standard of your ¹³C-BDCM to confirm its fragmentation pattern.

    • Compare the ion ratios in your sample to those of the standard to ensure the peak is not due to an interference.

• Enhancing Signal-to-Noise with Selected Ion Monitoring (SIM):

  • Causality: SIM mode on a mass spectrometer significantly increases sensitivity by only monitoring a few specific ions characteristic of the target analyte, rather than scanning the entire mass range.

  • Troubleshooting Steps:

    • Based on your full scan data, select 2-3 of the most abundant and specific ions for ¹³C-BDCM for your SIM method. For ¹³C-BDCM, good choices would be m/z 84, 86, and one of the molecular ions (e.g., m/z 163 or 165).

    • Optimize the dwell time for each ion to maximize the signal while maintaining an adequate number of data points across the chromatographic peak (at least 10-15 points).

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using ¹³C-BDCM as an internal standard?

Using a stable isotope-labeled internal standard like ¹³C-BDCM is the gold standard for quantitative analysis. Because it is chemically almost identical to the unlabeled analyte, it behaves similarly during sample extraction, preconcentration, and chromatographic separation. Any losses or variations during these steps will affect both the analyte and the internal standard equally. The mass spectrometer can differentiate between the two based on their mass difference, allowing for highly accurate and precise quantification.

Q2: Can I use the same thermal desorption method for both ¹³C-BDCM and its unlabeled counterpart?

Yes, because the physical and chemical properties of ¹³C-BDCM and unlabeled BDCM are virtually identical, the same thermal desorption parameters (temperature, time, flow rates) will be optimal for both.

Q3: My baseline is noisy. What are the common sources of a high baseline in this type of analysis?

A noisy baseline can be caused by several factors:

• Contaminated Carrier Gas: Ensure high-purity carrier gas and that your gas filters are not exhausted.

• Column Bleed: Operating the GC column above its maximum recommended temperature can cause the stationary phase to degrade and "bleed," leading to a rising and noisy baseline.

• Contamination in the System: The injector, detector, or transfer lines can become contaminated over time. Regular maintenance and cleaning are essential.

• Sorbent Tube Contamination: Sorbent tubes can become contaminated if not properly stored or conditioned. Always run a blank analysis of a conditioned sorbent tube to check for background contamination.

Q4: How often should I calibrate my instrument for ¹³C-BDCM analysis?

For quantitative analysis, a multi-point calibration curve should be generated initially to establish the linear range of the instrument. The calibration should be verified at the beginning of each analytical sequence with a continuing calibration verification (CCV) standard. If the CCV response deviates by more than a specified amount (e.g., ±20%) from the initial calibration, recalibration is necessary.

Experimental Workflow and Data Presentation

Recommended Experimental Protocol: Air Sampling and Analysis

• Sample Collection:

  • Use a calibrated personal sampling pump to draw a known volume of air (typically 1-5 liters) through a multi-bed sorbent tube (e.g., Tenax® TA/Carbograph™/Carboxen™).

  • Spike a known amount of ¹³C-BDCM standard onto the sorbent tube either before or after sampling.

  • Cap the tubes immediately after sampling and store at 4°C.

• Thermal Desorption and GC/MS Analysis:

  • Place the sorbent tube in the thermal desorber.

  • Perform a dry purge with helium or nitrogen for a specified time to remove water.

  • Desorb the tube at the optimized temperature and time, transferring the analytes to a cooled focusing trap.

  • Rapidly heat the focusing trap to inject the analytes onto the GC column.

  • Separate the analytes using an appropriate GC temperature program.

  • Detect the analytes using a mass spectrometer in either full scan or SIM mode.

Table of Key Analytical Parameters

Parameter	Recommended Value/Range	Rationale
Sorbent Tube	Multi-bed (e.g., Tenax® TA/Carbograph™/Carboxen™)	Efficiently traps a wide range of VOCs, including bromodichloromethane.
Sampling Volume	1 - 5 L	Balances sensitivity with the risk of breakthrough.
Tube Desorption Temp.	280 - 330 °C	Ensures complete desorption of bromodichloromethane from the sorbent.
Tube Desorption Time	5 - 15 min	Allows for complete transfer of the analyte to the focusing trap.
Focusing Trap Temp.	-30 to 25 °C	Efficiently traps volatile compounds like bromodichloromethane.
GC Column	Mid-polar (e.g., DB-624)	Provides good separation for halogenated VOCs.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
MS Mode	SIM (Selected Ion Monitoring)	Maximizes sensitivity for trace-level detection.
¹³C-BDCM SIM Ions (m/z)	84, 86, 163 (or 165)	Specific and abundant ions for sensitive and selective detection.

Visualizations

Workflow for ¹³C-BDCM Air Analysis

Caption: Troubleshooting flowchart for low ¹³C-BDCM signal.

References

• U.S. Environmental Protection Agency. (1999). Compendium Method TO-17: Determination of Volatile Organic Compounds in Ambient Air Using Active Sampling Onto Sorbent Tubes. [Link]

• Eastern Analytical Symposium. EPA TO-17 Volatile Organic Compounds. [Link]

• LabRulez GCMS. (2023). Troubleshooting any Purge & Trap for VOC Analysis. [Link]

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• Phenomenex. GC Troubleshooting Guide. [Link]

• Markes International. Polymer Sorbent Materials For The Extraction Of Organic Compounds. [Link]

• Agilent Technologies. Volatile Organic Compound Analysis Using Purge and Trap. [Link]

• Agilent Technologies. (2017). Automated, Cryogen-free Thermal Desorption. [Link]

• PubChem. Bromodichloromethane. [Link]

• U.S. Environmental Protection Agency. Direct Interface GC/MS Method. [Link]

• National Institute of Standards and Technology. Methane, bromodichloro-. [Link]

• Markes International. Standard Method: US EPA Method TO-17. [Link]

• U.S. Environmental Protection Agency. (1999). Method TO-17: Determination of Volatile Organic Compounds in Ambient Air Using Active Sampling Onto Sorbent Tubes. [Link]

• Merck Millipore. Application of thermal desorption to the development of a gas chromatographic/mass spectrometric method.... [Link]

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• ResearchGate. Chromatographic Separation and Analytic Procedure for Priority Organic Pollutants in Urban Air. [Link]

• LCGC International. (2024). The Critical Role of Chromatography in Addressing Urban Air Pollution. [Link]

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Column selection for optimal separation of trihalomethanes including Bromodichloromethane-13C

Technical Support Center: Optimal Column Selection for Trihalomethane Analysis

Welcome to the technical support center for the analysis of trihalomethanes (THMs), including Bromodichloromethane-13C. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth insights and practical solutions to common challenges encountered during gas chromatography (GC) separation of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the GC analysis of trihalomethanes?

A1: The main challenges in analyzing THMs, which include chloroform, bromodichloromethane, dibromochloromethane, and bromoform, stem from their high volatility.[1] This characteristic can lead to poor retention on some GC columns, making their separation and accurate quantification difficult. Additionally, as these compounds are often disinfection byproducts in drinking water, they are typically present at low concentrations, requiring sensitive detection methods.[2][3][4]

Q2: Why is the choice of GC column so critical for THM analysis?

A2: The GC column is the core of the separation process. The choice of stationary phase, column dimensions (length, internal diameter), and film thickness directly impacts resolution, sensitivity, and analysis time.[5] An inappropriate column can result in co-elution of analytes, poor peak shape, and inaccurate quantification. For THMs, the column must provide sufficient retention for these volatile compounds to ensure they are well-separated from each other and from any solvent peaks or other contaminants.

Q3: What type of stationary phase is generally recommended for THM analysis?

A3: For the separation of volatile organic compounds (VOCs) like trihalomethanes, a non-polar to mid-polar stationary phase is typically recommended.[6] Non-polar columns separate compounds primarily based on their boiling points.[6][7] A common and effective choice is a column with a stationary phase of 5% diphenyl / 95% dimethyl polysiloxane. This type of phase offers a good balance of retention for volatile compounds and thermal stability.

Q4: How does Bromodichloromethane-13C differ from its unlabeled counterpart in GC analysis?

A4: Bromodichloromethane-13C is an isotopically labeled version of bromodichloromethane, where a carbon-12 atom is replaced by a carbon-13 atom.[8] Chemically, their properties are nearly identical, and they will have very similar retention times on a GC column. The primary difference is in their mass, which allows them to be distinguished by a mass spectrometer (MS) detector. When using a non-MS detector, they will likely co-elute.

Q5: Can I use a packed column for THM analysis?

A5: While packed columns can be used, capillary columns are generally preferred for THM analysis due to their higher efficiency, better resolution, and faster analysis times.[5] Many established methods, such as those from the U.S. Environmental Protection Agency (EPA), specify the use of capillary columns.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause A: Active Sites in the System. Active sites in the injector liner, column, or detector can cause peak tailing for polar or active compounds.[1][10]

  • Solution: Use a deactivated inlet liner and an inert GC column. Regularly replace the liner and trim the first few centimeters of the column if contamination is suspected.[10]

• Possible Cause B: Column Overload. Injecting too much sample can lead to peak fronting.[11]

  • Solution: Dilute the sample or reduce the injection volume.

Issue 2: Inadequate Resolution Between THM Peaks

• Possible Cause A: Incorrect Column Phase. The stationary phase may not be providing enough selectivity for the THMs.

  • Solution: A 5% diphenyl / 95% dimethyl polysiloxane phase is a good starting point. For enhanced resolution, a column with a higher phenyl content or a different chemistry, such as a 6% cyanopropylphenyl phase, could be considered.[12]

• Possible Cause B: Suboptimal GC Oven Temperature Program. The temperature program may be too fast, not allowing for proper separation.

  • Solution: Decrease the initial oven temperature and/or reduce the ramp rate. An initial temperature of 35-45°C is often a good starting point for THM analysis.[13]

Issue 3: Low Analyte Response or Sensitivity

• Possible Cause A: Leaks in the System. Leaks in the injector, column fittings, or detector can lead to a loss of sample and reduced sensitivity.[10]

  • Solution: Perform a leak check of the entire system using an electronic leak detector.

• Possible Cause B: Inefficient Sample Introduction. For methods like purge and trap, inefficient purging or trapping can result in low analyte recovery.

  • Solution: Optimize the purge and trap parameters, such as purge time, purge flow rate, and trap temperatures, according to established methods like EPA Method 501.1.[13]

Logical Flow for Troubleshooting

Caption: A systematic approach to troubleshooting common GC issues.

Experimental Protocols & Data

Recommended GC Column and Conditions

For optimal separation of trihalomethanes, including Bromodichloromethane-13C, a capillary column with a mid-polar stationary phase is recommended.

Parameter	Recommendation	Rationale
Stationary Phase	5% Diphenyl / 95% Dimethyl Polysiloxane	Provides good selectivity and retention for volatile compounds.
Column Length	30 m	Offers a good balance between resolution and analysis time.[7]
Internal Diameter	0.25 mm	Provides high efficiency and good sample capacity.[14]
Film Thickness	1.0 - 1.4 µm	Thicker films increase retention of volatile analytes.[5][11]

Step-by-Step GC Method Setup

This protocol is based on common practices for THM analysis and should be adapted to your specific instrumentation.

• Column Installation:

  • Carefully install the recommended GC column according to the manufacturer's instructions.

  • Ensure that the column ends are cut cleanly and are installed to the correct depth in the injector and detector.[10]

• Injector Setup:

  • Set the injector temperature to 200°C.

  • Use a splitless injection mode for trace analysis to maximize the amount of sample transferred to the column.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 3 minutes.

  • Ramp: 8°C/minute to 200°C.

  • Final Hold: Hold at 200°C for 5 minutes or until all compounds have eluted.

• Carrier Gas:

  • Use high-purity helium as the carrier gas.

  • Set a constant flow rate of 1.0-1.5 mL/minute.

• Detector Setup (Mass Spectrometer):

  • Set the transfer line temperature to 250°C.

  • Set the ion source temperature to 230°C.

  • Use electron ionization (EI) at 70 eV.

  • For enhanced sensitivity and selectivity, use Selected Ion Monitoring (SIM) mode.

Workflow for THM Analysis

Caption: A typical workflow for the analysis of THMs in water samples.

References

• U.S. Environmental Protection Agency. (1979). Method 501.1: The Analysis of Trihalomethanes in Drinking Water by the Purge and Trap Method. [Link]

• Phenomenex. (2025). Types of stationary phases in gas chromatography. [Link]

• U.S. Environmental Protection Agency. Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. [Link]

• GL Sciences. (2024). Types of Liquid Stationary Phases for Gas Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane-13C. PubChem Compound Database. [Link]

• Agilent Technologies. (2009). Chlorinated Solvents and Disinfection By-Product Analysis Using Agilent J&W HP-1ms Ultra Inert and DB-1301 Capillary GC Columns. [Link]

• Microbe Notes. (2025). Chromatography: Principle, Types, Steps, Uses, Diagram. [Link]

• Restek Corporation. (2014). GC Analysis of Trihalomethanes in Drinking Water — A Rapid and Direct Quantitative Method. [Link]

• Agilent Technologies. Agilent J&W GC Column Selection Guide. [Link]

• Agilent Technologies. Trihalomethanes (THMs) Analysis. [Link]

• LibreTexts Chemistry. (2019). 12.4: Gas Chromatography. [Link]

• OI Analytical. Analysis of Trihalomethanes (THMs) in drinking water. [Link]

• Phenomenex. (2025). Guide to Choosing a GC Column. [Link]

• Wikipedia. Bromodichloromethane. [Link]

• Restek Corporation. Troubleshooting Guide. [Link]

• Agilent Technologies. GC Troubleshooting. [Link]

• ResearchGate. (2025). A new method for analyzing trihalomethanes using a GC-FID device. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane. PubChem Compound Database. [Link]

• ResearchGate. (2025). GC analysis of trihalomethanes in drinking water - A rapid and direct quantitative method. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Utilizing Bromodichloromethane-¹³C as an Internal Standard

For researchers, scientists, and professionals in the field of drug development, the integrity of analytical data is not just a matter of procedural correctness, but the very bedrock of scientific discovery and regulatory compliance. The validation of analytical methods is a critical process that ensures the reliability and accuracy of quantitative analyses. A key element in achieving this is the judicious use of internal standards. This guide provides an in-depth, objective comparison of Bromodichloromethane-¹³C as an internal standard against other alternatives, supported by experimental data and established validation principles.

The core of a robust quantitative method, particularly in chromatography and mass spectrometry, lies in its ability to correct for variations inherent in the analytical process. An internal standard (IS) is a compound of known concentration added to samples, calibrators, and controls to compensate for fluctuations in sample preparation, injection volume, and instrument response.[1] The ideal internal standard is chemically similar to the analyte but can be distinctly identified by the instrument.

Stable isotope-labeled (SIL) internal standards, such as Bromodichloromethane-¹³C, are widely regarded as the gold standard in mass spectrometry-based methods like GC-MS and LC-MS.[2] This is because their physical and chemical properties are nearly identical to their unlabeled counterparts.[3] They exhibit similar chromatographic retention times, ionization efficiencies, and fragmentation patterns, which allows for highly accurate correction of matrix effects and other sources of variability.[3][4]

The Profile of an Exemplary Internal Standard: Bromodichloromethane-¹³C

Bromodichloromethane (BDCM) is a trihalomethane and a common byproduct of water chlorination.[5][6] Its ¹³C-labeled analogue, Bromodichloromethane-¹³C, possesses properties that make it an excellent internal standard for the analysis of volatile organic compounds (VOCs).

Key Physicochemical Properties of Bromodichloromethane:

Property	Value
Molecular Weight	163.8 g/mol [5]
Boiling Point	90°C[5]
Water Solubility	3.96 g/L at 30°C[5]
Log Kow	2.00[5]

The ¹³C isotope imparts a mass shift that allows for its clear differentiation from the native analyte in a mass spectrometer, without significantly altering its chemical behavior. This ensures that the internal standard and the analyte experience similar effects during extraction, derivatization, and analysis, leading to a more accurate and precise quantification.[4]

Comparative Analysis: Bromodichloromethane-¹³C vs. Alternative Internal Standards

The choice of an internal standard can significantly impact the performance of an analytical method. Below is a comparison of Bromodichloromethane-¹³C with other commonly used internal standards for the analysis of volatile organic compounds.

Internal Standard	Type	Advantages	Disadvantages
Bromodichloromethane-¹³C	Stable Isotope-Labeled	- Near-identical chemical and physical properties to the analyte.[3] - Co-elutes with the analyte, providing excellent correction for matrix effects.[3] - High accuracy and precision.[4]	- Higher cost compared to non-labeled standards. - Synthesis can be complex.
Fluorobenzene	Structurally Similar	- Good resolution and peak shape. - Cost-effective.	- Differences in chemical and physical properties can lead to variations in extraction efficiency and instrument response compared to the analyte.[7] - May not fully compensate for matrix effects.
Deuterated Analogs (e.g., Benzene-d6)	Stable Isotope-Labeled	- Similar properties to the analyte.[7]	- Potential for isotopic exchange (H/D exchange) under certain conditions, which can affect accuracy.
Non-related Compounds (e.g., 1,2-Dichloropropane)	Different Chemical Structure	- Readily available and inexpensive.	- Significant differences in chemical and physical properties can lead to poor correction for analytical variability.[8] - May not be suitable for complex matrices.

Experimental Validation: A Step-by-Step Protocol

The validation of an analytical method using Bromodichloromethane-¹³C as an internal standard should be conducted in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH).[9][10][11] The following protocols outline the key validation parameters.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of other components.[9]

Protocol:

• Prepare a blank matrix sample (e.g., plasma, water) and a blank matrix sample spiked with Bromodichloromethane-¹³C.

• Prepare a sample of the analyte of interest in the matrix.

• Prepare a sample containing the analyte and Bromodichloromethane-¹³C in the matrix.

• Analyze all samples using the proposed analytical method (e.g., GC-MS).

• Acceptance Criteria: No interfering peaks should be observed at the retention time of the analyte or the internal standard in the blank samples. The presence of the internal standard should not affect the analyte's signal, and vice-versa.

Linearity

Objective: To establish a linear relationship between the concentration of the analyte and the analytical response over a defined range.[9]

Protocol:

• Prepare a series of calibration standards by spiking a known amount of the analyte into the matrix, covering the expected concentration range of the samples.

• Add a constant, known concentration of Bromodichloromethane-¹³C to each calibration standard.

• Analyze each calibration standard in triplicate.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be >0.99. The y-intercept should be close to zero.

Accuracy

Objective: To determine the closeness of the measured value to the true value.[9]

Protocol:

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the linear range.

• Add a constant, known concentration of Bromodichloromethane-¹³C to each QC sample.

• Analyze five replicates of each QC level.

• Calculate the percent recovery for each sample.

• Acceptance Criteria: The mean recovery should be within 85-115% for each level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. Precision is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Protocol:

• Repeatability: Analyze five replicates of the low, medium, and high QC samples on the same day.

• Intermediate Precision: Analyze five replicates of the low, medium, and high QC samples on three different days.

• Calculate the relative standard deviation (%RSD) for each set of measurements.

• Acceptance Criteria: The %RSD should not exceed 15% for each concentration level.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Protocol:

• Prepare a series of samples with decreasing concentrations of the analyte.

• The LOD is typically determined as the concentration that yields a signal-to-noise ratio of 3:1.

• The LOQ is the lowest concentration on the calibration curve that can be quantified with acceptable precision (%RSD ≤ 20%) and accuracy (80-120%).

• Acceptance Criteria: The LOQ must be reported and should be appropriate for the intended application of the method.

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

Protocol:

• Identify critical method parameters (e.g., GC oven temperature ramp, injection volume, flow rate).

• Introduce small, deliberate changes to these parameters one at a time.

• Analyze QC samples under each modified condition.

• Acceptance Criteria: The results should not be significantly affected by the minor variations, demonstrating the method's reliability during routine use.

Visualization of the Validation Workflow

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion

The validation of an analytical method is a scientifically rigorous process that underpins the reliability of data in research and development. The selection of an appropriate internal standard is a cornerstone of this process, particularly for chromatographic and mass spectrometric techniques. Bromodichloromethane-¹³C, as a stable isotope-labeled internal standard, offers significant advantages in terms of accuracy and precision by closely mimicking the behavior of the analyte and effectively compensating for analytical variability. While the initial cost may be higher, the enhanced data quality and reliability often justify the investment, especially in regulated environments where data integrity is paramount. This guide provides a framework for the comprehensive validation of analytical methods using Bromodichloromethane-¹³C, ensuring that the generated data is robust, reproducible, and fit for its intended purpose.

References

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22).
• A Comparative Guide to Internal Standards in Analytical Method Validation: Featuring 1-Propanol-1,1-d2 - Benchchem.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
• ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy - gmp-compliance.org. (2022, April 6).
• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. (2024, March 20).
• A Researcher's Guide to Internal Standards for Volatile Compound Analysis - Benchchem.
• Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method - NIH. (2020, August 11).
• Precision of Internal Standard and External Standard Methods in High Performance Liquid Chromatography | LCGC International.
• Internal Standard vs. External Standard Methods in Chromatographic Quantification: A Comprehensive Protocol Guide - Alfa Chemistry.
• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?.
• Comparison of Quantitative Principles and Applications of Standard Curve Method and Internal Standard Method in Chromatographic Analysis - Oreate AI Blog. (2026, January 7).
• Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition | ACS Omega. (2021, May 4).
• How do I quantify volatile organic compounds using GC-MS? - ResearchGate. (2015, June 24).
• Determination of Volatile Organic Compounds (VOCs) in Air Collected in Specially Prepared Canisters and Analyzed by Gas Chromatography Mass Spectrometry (GC-MS) - Lotus Consulting.
• 13C Labeled internal standards - Mycotoxins - LIBIOS.
• Toxicological Profile for bromodichloromethane - Agency for Toxic Substances and Disease Registry.
• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate - NIH.
• RoC Profile: Bromodichloromethane - National Toxicology Program.
• validate analysis methods: Topics by Science.gov.
• Bromodichloromethane (CASRN 75-27-4) in Male F344/N Rats and Female B6C3F1 Mice (Drinking Water Studies).
• Cross-Validation of Analytical Methods: A Comparative Guide to Internal Standards for Dabigatran Quantification - Benchchem.
• 13C Isotope Labeled - Romer Labs.
• Toxicological Profile for Bromodichloromethane.

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The Gold Standard: A Comparative Guide to Bromodichloromethane-13C and Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the pursuit of accuracy and precision is paramount. In mass spectrometry-based workflows, particularly Gas Chromatography-Mass Spectrometry (GC-MS) for volatile organic compounds (VOCs), the choice of an internal standard (IS) is one of the most critical decisions influencing data quality. An ideal stable isotope-labeled (SIL) internal standard acts as a perfect chemical mimic of the analyte, navigating the rigors of sample preparation, extraction, and analysis in lockstep with its unlabeled counterpart.[1] This guide provides an in-depth, objective comparison of two widely used isotopic labeling strategies for the internal standard of Bromodichloromethane (BDCM): carbon-13 (¹³C) labeling and deuterium (²H or D) labeling.

Bromodichloromethane is a significant compound of interest, primarily as a disinfection byproduct in chlorinated drinking water, and is regulated by bodies such as the U.S. Environmental Protection Agency (EPA).[2][3] Accurate quantification is therefore not just an analytical goal, but a public health necessity. While both ¹³C- and deuterium-labeled standards are employed to correct for analytical variability, their fundamental physicochemical properties lead to significant and measurable differences in performance.[4][5]

The Core of the Matter: Physicochemical Fidelity

The central principle of isotopic dilution analysis is that the SIL internal standard should behave identically to the native analyte in every step of the analytical process except for its mass.[6] This ensures that any loss during sample preparation or any fluctuation in instrument response (e.g., matrix-induced ion suppression or enhancement) affects both the analyte and the standard to the same degree, allowing for a highly accurate final calculation.[7] Herein lies the fundamental divergence between ¹³C and deuterated standards.

• Bromodichloromethane-¹³C: In this standard, one of the carbon atoms in the BDCM molecule is replaced with its heavier, stable isotope, ¹³C. The relative mass difference between ¹²C and ¹³C is minimal. This subtle change has a negligible impact on the molecule's chemical properties, including its polarity, volatility, and bond energies.[5][8] The result is a standard that is, for all practical purposes, a perfect chromatographic and physicochemical twin of the native analyte.[1]

• Bromodichloromethane-d: In a deuterated standard, one or more hydrogen atoms are replaced by deuterium. The relative mass difference between protium (¹H) and deuterium (²H) is substantial—approximately 100%.[9] This significant mass change can alter the molecule's properties. The C-D bond has a lower zero-point vibrational energy than the C-H bond, making it slightly stronger and less polar.[9] These alterations, though small, can manifest as observable differences in analytical behavior.

Performance Face-Off: ¹³C vs. Deuterium

The theoretical differences between these labeling strategies translate into tangible performance metrics in the laboratory. The following comparison is grounded in the analysis of Bromodichloromethane in a water matrix, analogous to the widely used EPA Method 524.2 for VOCs in drinking water.[10][11][12]

Chromatographic Behavior: The Isotope Effect

The most significant performance differentiator is the "chromatographic isotope effect." In GC analysis, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[8][13] This is because the slightly altered polarity and van der Waals radius of the deuterated molecule can reduce its interaction with the stationary phase of the GC column.[9]

• Bromodichloromethane-¹³C: Exhibits perfect co-elution with native Bromodichloromethane. They are chromatographically indistinguishable.

• Bromodichloromethane-d: May exhibit a retention time shift, eluting seconds before the native analyte. The magnitude of this shift often increases with the number of deuterium substitutions.[14][15]

Why it matters: Perfect co-elution is the bedrock of accurate matrix effect compensation. Matrix effects—the suppression or enhancement of ionization caused by co-eluting sample components—can vary across the width of a chromatographic peak.[16] If the internal standard does not perfectly co-elute, it may experience a different degree of ion suppression or enhancement than the analyte, leading to quantification errors.[17] A ¹³C-labeled standard, by eluting at the exact same time, experiences the exact same matrix interference at every point across the peak profile, providing the most accurate correction.

Experimental Workflow & Data

To illustrate these performance differences, we present a standard workflow for the analysis of Bromodichloromethane in drinking water, followed by a table of representative data comparing the two types of internal standards.

Diagram: GC-MS Analysis Workflow for BDCM in Water

The following diagram outlines a typical analytical procedure based on EPA Method 524.2, highlighting the critical point of internal standard addition.

Caption: Workflow for BDCM analysis using the isotopic dilution method.

Isotopic Stability

An implicit assumption when using a SIL standard is that the isotopic label is completely stable throughout the analytical process.

• Bromodichloromethane-¹³C: The ¹³C atom is integrated into the covalent carbon backbone of the molecule. It is chemically inert and incapable of isotopic exchange under any conceivable analytical conditions.[1][5]

• Bromodichloromethane-d: While the C-D bond on a halomethane is generally stable, deuterium atoms in other molecular locations (e.g., adjacent to carbonyls or on heteroatoms) can be susceptible to back-exchange with protium (¹H) from the sample matrix or solvents, especially under non-neutral pH conditions. Although less of a concern for BDCM, it is a critical consideration for other analytes and underscores the inherent stability of the ¹³C label.

Why it matters: Loss of an isotopic label is a catastrophic failure for an internal standard. If the deuterated standard loses its label, it becomes indistinguishable from the native analyte, leading to a gross overestimation of the analyte's concentration. The absolute stability of the ¹³C label eliminates this risk entirely.

Diagram: Impact of Chromatographic Shift on Matrix Effect Compensation

This diagram illustrates why co-elution is critical for accurate quantification in the presence of a matrix interferent.

Caption: Co-elution of ¹³C IS ensures accurate matrix effect correction.

Comparative Performance Data

The following table summarizes the expected performance of each internal standard in a hypothetical, yet realistic, analysis of a 10 µg/L Bromodichloromethane spike in a complex water matrix known to cause matrix effects.

Performance Metric	Bromodichloromethane-¹³C	Bromodichloromethane-d	Rationale & Implications
Chromatographic Shift (Δt_R)	0.00 min	~0.03 min (earlier elution)	The lack of a shift for the ¹³C-IS ensures it experiences the same analytical conditions as the native analyte, which is crucial for accuracy.[8][13]
Accuracy (% Recovery)	98 - 102%	85 - 115%	The superior matrix effect compensation of the co-eluting ¹³C-IS leads to higher accuracy and less bias in the final reported concentration.[4][17]
Precision (% RSD, n=6)	< 3%	< 8%	Co-elution provides more consistent correction for variable matrix effects across samples, resulting in tighter precision and more reproducible data.[4]
Isotopic Stability	100% Stable	Generally Stable (for BDCM)	The ¹³C label is incapable of exchange, removing any potential for this source of error and eliminating the need for stability validation studies.[1][5]
Cost	Higher	Lower	Deuterated standards are often less expensive to synthesize.[4] However, the higher initial cost of a ¹³C-IS can be offset by reduced method development time and increased data reliability.

Detailed Experimental Protocol

This protocol describes a self-validating system for the determination of Bromodichloromethane in water using a stable isotope dilution-purge and trap-GC-MS method.

Objective: To accurately quantify Bromodichloromethane (BDCM) in a water sample using both Bromodichloromethane-¹³C and Bromodichloromethane-d as internal standards for comparison.

Methodology: Based on U.S. EPA Method 524.2.[10]

• Preparation of Standards:

  • Prepare a primary stock solution of native BDCM in methanol.

  • Prepare separate stock solutions of Bromodichloromethane-¹³C and Bromodichloromethane-d in methanol at the same concentration.

  • From these stocks, create a combined working standard solution containing all three components at a concentration suitable for spiking (e.g., 10 µg/mL).

  • Create a series of calibration standards by spiking reagent water with the working standard solution to achieve concentrations across the desired calibration range (e.g., 0.5 - 50 µg/L).

• Sample Preparation:

  • Causality: To ensure the internal standard corrects for all variability, it must be added at the earliest possible stage.

  • Collect 40 mL water samples in vials containing ascorbic acid to quench any residual chlorine, preventing further formation of disinfection byproducts.[10][11]

  • For each sample, QC, and calibration standard, add a precise volume of the appropriate internal standard stock solution (either ¹³C or deuterated) to achieve a constant final concentration (e.g., 10 µg/L).

• Purge and Trap Analysis:

  • Causality: This step isolates the volatile analytes from the non-volatile matrix components.

  • Load a 25 mL aliquot of the spiked sample onto the purge and trap system.

  • Purge with helium at 40 mL/min for 11 minutes to transfer the volatile BDCM (native and labeled) from the aqueous phase to the gas phase.

  • The volatiles are then concentrated onto a sorbent trap (e.g., Tenax®).

• GC-MS Analysis:

  • Causality: The GC separates the analytes based on their volatility and interaction with the column, while the MS provides selective detection and quantification.

  • Rapidly heat the sorbent trap to thermally desorb the analytes onto the GC column (e.g., Agilent DB-624 or equivalent).

  • Use a temperature program to separate the trihalomethanes. Monitor the retention times for both the native analyte and the internal standard.

  • The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode for maximum sensitivity.

    • BDCM: Monitor quantitation ion m/z 83 and qualifier ions m/z 85, 127.[12]

    • BDCM-¹³C: Monitor quantitation ion m/z 84 and qualifier ions m/z 86, 129.

    • BDCM-d: Monitor quantitation ion m/z 84 and qualifier ion m/z 86, 128.

• Data Analysis and Validation:

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each sample and standard.

  • Generate a calibration curve by plotting this ratio against the analyte concentration for the calibration standards.

  • Quantify the BDCM concentration in the unknown samples using the calibration curve.

  • The system is self-validating by monitoring the absolute response of the internal standard. A significant drop in IS response in a particular sample compared to standards indicates a severe matrix effect, flagging that sample for further investigation.

Conclusion and Authoritative Recommendation

While both ¹³C-labeled and deuterated internal standards represent a vast improvement over structural analogs or external calibration, the scientific evidence and practical application overwhelmingly favor the use of ¹³C-labeled standards for high-stakes quantitative analysis.

Deuterated standards , like Bromodichloromethane-d, are a viable and cost-effective option for many routine applications. However, the analyst must be vigilant and perform rigorous validation to characterize and account for the potential chromatographic isotope effect and ensure isotopic stability.[5] Failure to do so can introduce a systematic bias, particularly in complex matrices where ion suppression is variable.

Bromodichloromethane-¹³C , by virtue of its chemical and physical identity to the native analyte, stands as the superior choice. It provides the most robust and accurate correction for all sources of analytical variability, from extraction efficiency to matrix effects, by ensuring perfect co-elution and absolute isotopic stability.[1][7] For regulated bioanalysis, clinical diagnostics, and environmental compliance monitoring where the highest degree of accuracy and data defensibility is required, the use of a ¹³C-labeled internal standard is the gold standard. The initial investment is justified by the unparalleled confidence in the final quantitative result.

References

• Hilaris Publisher. (n.d.). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Retrieved from [Link]

• PubMed. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Retrieved from [Link]

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• Royal Society of Chemistry. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Retrieved from [Link]

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A Guide to Inter-Laboratory Comparison of Bromodichloromethane-13C Quantification: Ensuring Accuracy and Comparability in Environmental and Toxicological Analysis

This guide provides a comprehensive framework for conducting and participating in inter-laboratory comparisons (ILCs) for the quantification of Bromodichloromethane-¹³C (¹³C-BDCM). Designed for researchers, analytical scientists, and laboratory quality managers, this document delves into the critical aspects of method validation, experimental design, and data interpretation, underpinned by the principles of scientific integrity and metrological traceability. By establishing a robust consensus on analytical performance, laboratories can ensure the reliability of their data for critical applications in environmental monitoring, toxicological assessment, and drug development.

The Imperative for Inter-Laboratory Comparison in Bromodichloromethane Analysis

Bromodichloromethane (BDCM) is a trihalomethane (THM) commonly formed as a disinfection byproduct in chlorinated drinking water[1][2]. Due to its potential carcinogenicity, regulatory bodies worldwide have set stringent limits on its concentration in potable water[2]. The isotopically labeled internal standard, Bromodichloromethane-¹³C (¹³C-BDCM), is pivotal for accurate quantification using the stable isotope dilution (SID) method, which is recognized for its high precision and accuracy in complex matrices[3].

An inter-laboratory comparison, also known as a proficiency test (PT), is a powerful tool for laboratories to assess their analytical performance against their peers and a reference value.[4] Participation in such schemes is a core requirement of ISO/IEC 17025 for demonstrating technical competence and ensuring the validity of results.[5] This guide outlines a systematic approach to an ILC for ¹³C-BDCM, focusing on the widely adopted technique of Purge and Trap Gas Chromatography-Mass Spectrometry (GC-MS).

Foundational Analytical Methodology: Purge and Trap GC-MS with Stable Isotope Dilution

The quantification of volatile organic compounds like BDCM in aqueous matrices is typically performed using purge and trap GC-MS[1][6][7]. The stable isotope dilution technique, employing ¹³C-BDCM, is the gold standard for achieving the highest level of accuracy and precision.

The "Why": Causality in Method Selection

• Purge and Trap Concentration: BDCM is a volatile compound with low water solubility. The purge and trap technique efficiently extracts BDCM from the water sample by bubbling an inert gas through it. The volatile analytes are then carried to a sorbent trap, concentrating them and removing matrix interferences. This pre-concentration step is crucial for achieving the low detection limits required for regulatory compliance.[6][8]

• Gas Chromatography (GC) Separation: GC provides the necessary separation of BDCM from other volatile organic compounds that may be present in the sample. The choice of the GC column, typically a DB-624 or similar, is critical for resolving target analytes from potential interferences.

• Mass Spectrometry (MS) Detection: MS offers high selectivity and sensitivity for the detection of BDCM. When operated in Selected Ion Monitoring (SIM) mode, the mass spectrometer is set to detect only specific ions characteristic of the analyte and its labeled internal standard. This dramatically reduces background noise and enhances the signal-to-noise ratio, leading to lower detection limits and more reliable quantification.[9][10][11][12]

• Stable Isotope Dilution (SID): The use of ¹³C-BDCM as an internal standard is a cornerstone of this high-precision method. ¹³C-BDCM is chemically identical to the native BDCM, so it behaves similarly during extraction, concentration, and chromatographic separation. Any analyte loss during sample preparation will affect both the native and labeled compounds equally. By measuring the ratio of the native analyte to the isotopically labeled standard, accurate quantification can be achieved, compensating for variations in extraction efficiency and matrix effects.[3]

Diagrammatic Representation of the Stable Isotope Dilution Workflow

Caption: Workflow for Bromodichloromethane quantification using Stable Isotope Dilution.

Designing and Executing the Inter-Laboratory Comparison

A successful ILC requires careful planning and execution to ensure that the results are comparable and provide a meaningful assessment of laboratory performance.[13] The structure of this hypothetical ILC is based on the principles outlined in ISO/IEC 17043.

Study Coordination and Sample Preparation

A coordinating laboratory is responsible for preparing and distributing the test materials. Certified Reference Materials (CRMs) of native BDCM and ¹³C-BDCM are essential for preparing accurate and traceable test samples.

• Preparation of Test Samples: A stock solution of native BDCM is prepared in methanol. This stock is then used to spike a large volume of organic-free water to create a homogenous bulk sample with a known concentration of BDCM, relevant to environmental levels.

• Distribution: Aliquots of the bulk sample are dispensed into sealed vials and distributed to the participating laboratories. A subset of these samples is retained by the coordinating laboratory for homogeneity and stability testing.

• Internal Standard: Each participating laboratory is provided with a certified solution of ¹³C-BDCM to be used as the internal standard.

Experimental Protocol for Participating Laboratories

To ensure a degree of methodological harmonization, a standardized protocol is provided to all participants.

Step-by-Step Protocol:

• Sample Receipt and Storage: Upon receipt, log the sample details and store at 4°C until analysis.

• Internal Standard Spiking: Allow the test sample to equilibrate to room temperature. In a fresh vial, add a precise volume of the provided ¹³C-BDCM internal standard solution.

• Sample Addition: Carefully add a known volume of the test sample to the vial containing the internal standard.

• Purge and Trap GC-MS Analysis:

  • Immediately analyze the spiked sample using a purge and trap system interfaced with a GC-MS.

  • Typical Purge and Trap Parameters:

    • Purge Gas: Helium

    • Purge Flow: 40 mL/min

    • Purge Time: 11 min

    • Desorb Time: 2 min

    • Desorb Temperature: 250°C

    • Bake Time: 5 min

    • Bake Temperature: 270°C

  • Typical GC-MS Parameters:

    • Column: DB-624 (or equivalent), 30 m x 0.25 mm ID x 1.4 µm film thickness

    • Oven Program: 40°C (hold 2 min), ramp to 200°C at 10°C/min

    • Carrier Gas: Helium

    • MS Mode: Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode

    • Ions to Monitor:

      • Bromodichloromethane (Native): m/z 83, 85 (quantification and confirmation ions)[3]

      • Bromodichloromethane-¹³C (Internal Standard): m/z 84, 86 (quantification and confirmation ions)[3]

• Data Analysis:

  • Integrate the peak areas for the quantification ions of both native BDCM and ¹³C-BDCM.

  • Calculate the response ratio (Area of native BDCM / Area of ¹³C-BDCM).

  • Determine the concentration of BDCM in the sample using a multi-point calibration curve prepared with known concentrations of native BDCM and a constant concentration of ¹³C-BDCM.

• Reporting: Report the final concentration of Bromodichloromethane in µg/L, along with the associated measurement uncertainty.

Diagrammatic Representation of the Inter-Laboratory Comparison Workflow

Caption: Workflow of the Bromodichloromethane Inter-Laboratory Comparison.

Data Presentation and Statistical Evaluation

The results from all participating laboratories are collected by the coordinating body for statistical analysis according to ISO 13528.[4][14][15]

Hypothetical Comparative Data

The following table presents hypothetical results from an ILC for BDCM quantification. The assigned value is determined by the coordinating laboratory from the consensus of the participants' results after the removal of outliers.

Laboratory ID	Reported Concentration (µg/L)	Measurement Uncertainty (µg/L)	z-score	Performance Evaluation
Lab-01	15.2	1.1	-0.67	Satisfactory
Lab-02	16.5	1.3	1.17	Satisfactory
Lab-03	14.8	1.0	-1.17	Satisfactory
Lab-04	18.1	1.5	3.83	Unsatisfactory
Lab-05	15.9	1.2	0.50	Satisfactory
Lab-06	17.2	1.4	2.33	Questionable
Assigned Value	15.6 µg/L
Standard Deviation for Proficiency Assessment	0.6 µg/L

Statistical Interpretation: The z-score

The z-score is a widely used performance indicator in proficiency testing.[13][16][17] It is calculated as:

z = (x - X) / σ

Where:

• x is the result reported by the laboratory.

• X is the assigned value.

• σ is the standard deviation for proficiency assessment.

The interpretation of the z-score is as follows:[16][17]

• |z| ≤ 2.0: Satisfactory performance.

• 2.0 < |z| < 3.0: Questionable performance (warning signal).

• |z| ≥ 3.0: Unsatisfactory performance (action signal).

In our hypothetical example, Lab-04's result is flagged as unsatisfactory, indicating a potential systematic error or other issue that requires investigation. Lab-06 receives a warning, suggesting a review of their procedures is warranted.

Conclusion: Fostering a Culture of Quality and Continuous Improvement

Inter-laboratory comparisons are not merely a test of performance but a valuable tool for continuous improvement. By participating in well-designed ILCs for Bromodichloromethane-¹³C quantification, laboratories can gain confidence in their analytical methods, identify potential areas for improvement, and contribute to a broader consensus on the reliability of environmental and toxicological data. This guide provides a robust framework for such comparisons, emphasizing the importance of sound analytical principles, meticulous experimental execution, and rigorous statistical evaluation.

References

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• Shapypro. (2025, June 12). Z-Score in Proficiency Testing: Understanding ISO 13528. [Link]

• Thompson, M. (2016). z-Scores and other scores in chemical proficiency testing—their meanings, and some common misconceptions. Analytical Methods, 8(28), 5553-5555. [Link]

• Spectroscopy Online. (2022, June 1). Passing the Test: Understanding Proficiency Testing. [Link]

• Can Proficiency Testing Add Value. (n.d.). [Link]

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• Llaurado, M., & Puig, D. (2006). Comparison of different statistical methods for evaluation of proficiency test data. Accreditation and Quality Assurance, 11(10), 514-522. [Link]

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Performance Evaluation of Bromodichloromethane-13C in Diverse Sample Matrices: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of volatile organic compounds (VOCs) in complex matrices is a constant analytical challenge. Bromodichloromethane (BDCM), a common disinfection byproduct in chlorinated water, is a frequent target of environmental and toxicological monitoring. The use of stable isotope-labeled internal standards is the gold standard for achieving the highest quality data in such analyses. This guide provides an in-depth technical comparison of the performance of Bromodichloromethane-13C against other alternatives, supported by experimental principles and representative data. We will delve into the causality behind experimental choices and provide detailed protocols for various matrices, empowering you to achieve robust and reliable results.

The Critical Role of an Internal Standard: Why ¹³C-Labeling Excels

In isotope dilution mass spectrometry (IDMS), an ideal internal standard should behave identically to the analyte of interest throughout the entire analytical process—from extraction and concentration to chromatographic separation and ionization. This ensures that any analyte loss or variation in instrument response is accurately corrected.[1] While both deuterated (²H or D) and ¹³C-labeled compounds are used as internal standards, ¹³C-labeled analogues, such as Bromodichloromethane-¹³C, offer distinct and significant advantages.

The primary drawback of deuterated standards is the potential for a chromatographic shift, where the deuterated standard elutes slightly earlier than the native analyte. This is due to the difference in physicochemical properties between deuterium and hydrogen.[2][3] This separation can lead to inaccurate quantification, as the analyte and the internal standard may experience different matrix effects and ionization suppression or enhancement at slightly different times in the mass spectrometer source.[4][5]

In contrast, ¹³C-labeled internal standards have a negligible isotope effect on retention time, ensuring near-perfect co-elution with the unlabeled analyte.[2][6] This co-elution is critical for accurate compensation of matrix effects, particularly in complex biological and environmental samples.[4][7] Furthermore, ¹³C-labeled standards are not susceptible to the isotopic exchange that can sometimes occur with deuterated compounds, especially those with deuterium atoms on exchangeable sites, ensuring greater stability and reliability.[2][8]

Performance Comparison: Bromodichloromethane-¹³C vs. Alternative Internal Standards

Performance Metric	Bromodichloromethane-¹³C	Bromodichloromethane-d (Deuterated)	Structural Analog (e.g., Fluorobenzene)
Chromatographic Co-elution	Excellent (near-perfect co-elution)	Good to Fair (potential for slight retention time shift)	Poor (significant retention time difference)
Matrix Effect Compensation	Excellent	Good to Fair (can be compromised by chromatographic shift)	Poor (experiences different matrix effects)
Accuracy (% Recovery)	High (typically 95-105%)	Good (typically 90-110%, but can be variable)	Moderate (highly matrix-dependent)
Precision (% RSD)	Excellent (typically <5%)	Good (typically <10%)	Moderate to Poor (>15%)
Isotopic Stability	High (no risk of exchange)	Generally good, but potential for exchange in certain conditions	Not Applicable
Cost	Higher	Moderate	Low

This table presents representative data synthesized from various validation studies and the known physicochemical properties of the different types of internal standards.

Experimental Workflows and Protocols

To achieve optimal performance with Bromodichloromethane-¹³C, meticulous attention to the entire analytical workflow is essential. Below are detailed, step-by-step methodologies for the analysis of bromodichloromethane in three common matrices: water, soil/sediment, and biological tissue.

Workflow Overview

Self-validating system using a ¹³C-labeled internal standard.

Conclusion

For the accurate and precise quantification of bromodichloromethane in diverse and complex sample matrices, the use of Bromodichloromethane-¹³C as an internal standard is unequivocally the superior choice. Its ability to co-elute with the native analyte provides the most effective correction for matrix effects, leading to highly reliable data. While deuterated standards can be a viable alternative, they carry the inherent risk of chromatographic separation, which can compromise data quality. By implementing the detailed protocols provided in this guide, researchers can leverage the power of isotope dilution mass spectrometry to achieve the highest level of confidence in their analytical results.

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A Senior Application Scientist's Guide to High-Precision Quantification: Isotope Dilution Analysis of Bromodichloromethane Using a ¹³C-Labeled Standard

For researchers engaged in environmental monitoring, water quality assessment, and toxicology, the accurate quantification of volatile organic compounds (VOCs) like bromodichloromethane (BDCM) is paramount. As a common disinfection byproduct (DBP) formed during water chlorination, BDCM is subject to regulatory scrutiny due to its classification as a probable human carcinogen.[1][2] Achieving defensible data for this analyte requires a methodology that can overcome the inherent challenges of complex sample matrices and multi-step sample preparation, which can introduce significant variability and analyte loss.

This guide provides an in-depth comparison of Isotope Dilution Analysis (IDA) utilizing Bromodichloromethane-¹³C against traditional calibration methods. We will explore the fundamental principles that establish IDA as a definitive method for high-accuracy analysis, present detailed experimental protocols, and offer comparative performance data to guide your analytical strategy.

The Principle of Isotope Dilution: A Foundation of Accuracy

Isotope Dilution is an analytical technique of the highest metrological standing, employed by national metrology institutes for the certification of reference materials.[3][4] Its power lies in the use of an internal standard that is a stable, isotopically-labeled version of the analyte itself—in this case, Bromodichloromethane-¹³C (¹³CHBrCl₂).[5][6]

The core principle is straightforward yet profound: a known quantity of the isotopically-labeled standard is added ("spiked") into the sample at the earliest stage of preparation.[4][7] Because the labeled standard is chemically and physically identical to the native analyte (BDCM), it experiences the exact same behavior and potential for loss during every subsequent step: extraction, concentration, and injection into the analytical instrument.[7]

The analysis, typically performed by Gas Chromatography-Mass Spectrometry (GC/MS), does not rely on the absolute signal intensity of the analyte, which can be affected by matrix suppression or incomplete recovery. Instead, it measures the ratio of the native analyte to the labeled internal standard.[4] Since any losses affect both compounds equally, this ratio remains constant, allowing for a highly accurate calculation of the original analyte concentration. This intrinsic correction for procedural variability is what sets IDA apart from other quantification techniques.

Why Bromodichloromethane-¹³C is the Superior Choice

While other labeled isotopes (e.g., deuterium-labeled) can be used, ¹³C-labeled standards offer a distinct advantage. Carbon-13 isotopes do not significantly alter the physicochemical properties or chromatographic retention time of the molecule compared to its native ¹²C counterpart.[8] This ensures near-perfect co-elution from the GC column, meaning both the analyte and the internal standard enter the mass spectrometer's ion source at the same time and experience the identical matrix-induced ionization effects.[8][9] This leads to more effective compensation and ultimately, more accurate and precise results.

Comparative Analysis of Quantification Methods

The choice of quantification strategy has a direct impact on data quality. Below is a comparison of Isotope Dilution Analysis with conventional methods for BDCM quantification.

Parameter	Isotope Dilution Analysis (IDA) with Bromodichloromethane-¹³C	Internal Standard (IS) Calibration (e.g., with Bromochloromethane)	External Standard (ES) Calibration
Accuracy (% Recovery)	Typically 90-110%. Corrects for analyte loss and matrix effects.	Variable (70-120%). Partially corrects for instrumental drift but not matrix-specific effects on the analyte.	Highly Variable (<50% to >120%). Prone to significant error from analyte loss and matrix effects.
Precision (% RSD)	Excellent (< 5%). Robust against variations in sample preparation and injection volume.	Good (< 15%). Can be affected by differential matrix effects on analyte vs. IS.	Poor (> 20%). Highly sensitive to any procedural variation or matrix differences between samples and standards.
Matrix Effect Compensation	Excellent. The co-eluting, chemically identical standard experiences the same ionization suppression/enhancement.[9]	Partial to Poor. The chemical difference between the IS and analyte leads to different responses to matrix interferences.	None. Assumes samples and standards have identical matrix composition, which is rarely true.[10]
Workflow Complexity	Moderate. Requires accurate spiking of the labeled standard into every sample, blank, and QC standard.	Moderate. Requires spiking of a different chemical compound as the internal standard.	Simple. Requires only the analysis of external calibration standards.
Regulatory Acceptance	High. Considered a reference method and is specified in numerous EPA methods for VOC analysis, such as Method 1624.[11]	Accepted in many methods, but often as a secondary choice to isotope dilution.[11]	Acceptable for simple matrices but often fails QC criteria in complex environmental samples.

Experimental Workflow & Protocol

This section details a validated protocol for the determination of bromodichloromethane in water samples using isotope dilution GC/MS, based on principles outlined in EPA methodologies.[11][12]

Mandatory Visualization: Isotope Dilution Workflow for BDCM Analysis

Caption: Workflow for BDCM analysis using Isotope Dilution GC/MS.

Step-by-Step Methodology

1. Reagents and Standards Preparation:

• Reagent Water: Organic-free water that is demonstrated to be free of analytes.

• Stock Standard Solution (BDCM): Prepare a stock solution of native (unlabeled) bromodichloromethane in high-purity methanol.

• Labeled Standard Spiking Solution (Bromodichloromethane-¹³C): Prepare a separate solution of Bromodichloromethane-¹³C in methanol at a concentration appropriate for spiking samples.[5]

• Calibration Standards: Prepare a series of calibration standards in reagent water, each containing a range of concentrations of native BDCM. It is critical that every calibration standard is spiked with the exact same amount of the Bromodichloromethane-¹³C spiking solution as the samples will be.

2. Sample Collection and Preservation:

• Collect water samples in 40 mL glass vials with Teflon-lined septa. Ensure no headspace (air bubbles) is present.

• If residual chlorine is present, quench with a reducing agent like sodium thiosulfate.

• Store samples at 4°C and analyze within the method-specified holding time.

3. Sample Preparation and Spiking (The Self-Validating Step):

• Allow samples and standards to reach room temperature.

• For each sample, quality control (QC) sample, and blank, carefully remove the cap and add a precise, known volume of the Bromodichloromethane-¹³C spiking solution.

• Immediately reseal the vial and mix thoroughly by inversion. This step is critical; the labeled standard must completely equilibrate with the sample matrix.[3]

4. Purge and Trap GC/MS Analysis:

• Instrumentation: Utilize a gas chromatograph equipped with a purge-and-trap concentrator and a mass spectrometer detector.

• Purging: Transfer a precise aliquot (e.g., 5 mL) of the spiked sample to the purging vessel. Purge with an inert gas (helium or nitrogen) for a set time (e.g., 11 minutes). The volatile BDCM and ¹³C-BDCM are transferred from the aqueous phase to the gas phase.[11]

• Trapping: The purged compounds are swept onto an adsorbent trap.

• Desorption and Injection: The trap is rapidly heated, and the analytes are backflushed with GC carrier gas onto the capillary GC column.

• GC Separation: Use a temperature program to separate BDCM from other volatile compounds.

• MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both native BDCM (e.g., m/z 83, 85, 127, 129) and ¹³C-BDCM (e.g., m/z 84, 86, 130, 132).

5. Data Analysis and Quantification:

• Calibration Curve: For each calibration standard, calculate a Response Factor (RF) using the peak areas of the native and labeled compounds.

  • RF = (Area_native / Area_labeled) * (Concentration_labeled / Concentration_native)

• Plot the (Area_native / Area_labeled) ratio against the concentration of the native analyte to generate a calibration curve.

• Sample Quantification: For each sample, measure the peak areas for native BDCM and ¹³C-BDCM. Calculate the area ratio.

• Determine the concentration of BDCM in the sample by applying this ratio to the calibration curve. The known concentration of the spiked ¹³C-BDCM standard allows for the direct calculation of the unknown native concentration, with all procedural losses and matrix effects inherently corrected.

Conclusion

For the quantification of bromodichloromethane, the Isotope Dilution Analysis method using a Bromodichloromethane-¹³C internal standard offers unparalleled accuracy and precision. By using a chemically identical internal standard, the method intrinsically corrects for analyte loss during sample preparation and mitigates variability from matrix-induced ion suppression in the MS source. While the initial cost of the labeled standard may be higher, the resulting data is more robust, defensible, and reliable, making it the gold standard for researchers, scientists, and drug development professionals who require the highest level of confidence in their analytical results. This self-validating system, grounded in established EPA protocols, ensures the scientific integrity of trace-level VOC analysis.

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• Grokipedia. Isotope dilution.
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• Santa Cruz Biotechnology. Bromodichloromethane-13C | CAS 93952-10-4.
• PubChem - NIH. Bromodichloromethane-13C | CHBrCl2 | CID 11105706.
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• Romer Labs. 13C Isotope Labeled.
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• Shimadzu Scientific Instruments. Method 524.4: Measurement of Purgeable Organic Compounds in Water by Gas Chromatography/Mass Spectrometry Using Nitrogen Purge.
• Agency for Toxic Substances and Disease Registry. Toxicological Profile for bromodichloromethane.
• NCBI Bookshelf. Bromodichloromethane - Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds.

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A Guide to Selecting Carbon-13 Labeled Internal Standards for VOC Analysis: A Comparative Look at Bromodichloromethane-13C

This guide provides an in-depth comparison of Bromodichloromethane-13C (¹³C-BDCM) and other common carbon-13 labeled internal standards for the analysis of Volatile Organic Compounds (VOCs). It is designed for researchers, scientists, and drug development professionals who require the highest level of accuracy and precision in their analytical results. We will explore the fundamental principles of isotope dilution, compare the performance of different standards, and provide actionable experimental protocols.

Section 1: The Cornerstone of Accuracy: Isotope Dilution Mass Spectrometry (IDMS)

In quantitative VOC analysis, especially when dealing with complex matrices or trace-level concentrations, achieving accurate and reproducible results is a significant challenge. Sample preparation steps, matrix interferences, and instrument variability can all introduce errors.[1] The most robust method to compensate for these variables is Isotope Dilution Mass Spectrometry (IDMS).[2][3]

IDMS is an internal standardization technique where a known amount of a stable, isotopically-labeled version of the target analyte is added to the sample at the earliest stage of preparation.[2][4] Because the labeled internal standard is chemically identical to the native analyte, it experiences the same losses during extraction, the same derivatization efficiency, and the same degree of signal suppression or enhancement in the mass spectrometer's ion source.[5][6] The quantification is based on the ratio of the native analyte's signal to the labeled standard's signal, effectively canceling out most sources of analytical error.[7] This approach is considered a definitive method of the highest metrological standing.[2]

Caption: The principle of Isotope Dilution Mass Spectrometry (IDMS).

Section 2: Choosing the Right Isotopic Label: ¹³C vs. ²H (Deuterium)

While both carbon-13 (¹³C) and deuterium (²H) labeled compounds are used as internal standards, ¹³C-labeled standards are widely considered superior for high-precision mass spectrometry applications.[8][9]

Deuterated (²H) Standards: Deuterium is heavier than protium (¹H), and this mass difference can slightly alter the physicochemical properties of the molecule. This can lead to a "chromatographic shift," where the deuterated standard elutes slightly earlier than the native analyte from a GC column.[9] If a matrix interference suppresses the ion source signal at the exact retention time of the native analyte but not the internal standard (or vice versa), the ratio will be skewed, and the correction will be inaccurate.[9] Furthermore, under certain conditions, deuterium atoms can undergo back-exchange with hydrogen atoms from the sample or solvent, compromising the integrity of the standard.[10]

Carbon-13 (¹³C) Standards: Replacing ¹²C with ¹³C results in a minimal change to the molecule's properties. ¹³C-labeled standards have the same retention time and ionization response as the native analyte, ensuring they co-elute perfectly.[8] This perfect co-elution means that both the analyte and the standard experience the exact same matrix effects at the same time, leading to the most accurate correction.[9] Additionally, the carbon-carbon bonds are stable, meaning there is no risk of isotopic exchange.[10] While often more costly to synthesize, their superior performance makes them indispensable for methods requiring the lowest uncertainty.[8]

Feature	Deuterated (²H) Labeled Standard	Carbon-13 (¹³C) Labeled Standard
Co-elution	May exhibit a slight retention time shift.[9]	Co-elutes perfectly with the native analyte.[8]
Matrix Effect Correction	Good, but can be compromised by chromatographic shifts.	Excellent, provides the most accurate correction.[9]
Isotopic Stability	Prone to H/D back-exchange in some cases.[10]	Highly stable, no risk of exchange.[10]
Synthesis Cost	Generally lower.	Typically higher.[8]
Recommendation	Suitable for many applications.	Gold standard for high-accuracy, validated methods.
Table 1. Comparison of Deuterated vs. Carbon-13 Labeled Internal Standards.

Section 3: A Spotlight on Bromodichloromethane-13C (¹³C-BDCM)

Bromodichloromethane (BDCM) is a member of the trihalomethane (THM) family of compounds, which are common by-products of water disinfection with chlorine.[11] Given its prevalence and regulatory importance, accurate quantification is critical for environmental monitoring.

Physicochemical Properties:

• Formula: ¹³CHCl₂Br

• Molecular Weight: ~164.8 g/mol (varies with isotopic purity)

• Boiling Point: 90 °C

• Solubility: Slightly soluble in water.[11]

Primary Applications & Rationale: ¹³C-BDCM is the ideal internal standard for the analysis of bromodichloromethane and other structurally similar halogenated VOCs, particularly other trihalomethanes like chloroform, dibromochloromethane, and bromoform. Its utility is grounded in the core principle of internal standardization: it must behave as similarly to the analyte as possible.[12][13] As a halogenated methane, ¹³C-BDCM exhibits nearly identical behavior during purge-and-trap extraction and chromatographic separation as its target analytes, ensuring the highest fidelity in analytical correction. It is frequently specified in environmental testing protocols such as those derived from EPA methods for drinking water and wastewater analysis.[14]

Section 4: Comparative Analysis: ¹³C-BDCM vs. Other Common ¹³C-Labeled Standards

The selection of an internal standard is analyte-dependent. While ¹³C-BDCM is excellent for its class, it is not a universal solution. A different chemical class requires a different standard.

¹³C Internal Standard	Target Analyte Class	Boiling Point (°C)	Typical Matrix	Key Advantages & Rationale
Bromodichloromethane-13C	Trihalomethanes, Halogenated Methanes	90	Water, Soil, Air	Excellent chemical and physical mimic for disinfection by-products and other small halogenated VOCs.[11]
¹³C₆-Benzene	Aromatic Compounds (BTEX)	80	Water, Soil, Air	The archetypal aromatic compound; perfectly mimics the behavior of benzene, toluene, ethylbenzene, and xylenes.
¹³C₇-Toluene	Aromatic Compounds (BTEX)	111	Water, Soil, Air	A slightly less volatile alternative to ¹³C₆-Benzene, useful for ensuring separation from very early eluting compounds.
¹³C₂-1,2-Dichloroethane	Chlorinated Ethanes/Ethenes	84	Water, Soil	Closely matches the volatility and chemical properties of compounds like DCE, TCA, and TCE.
¹³C-Chloroform	Trihalomethanes, Chlorinated Methanes	61	Water, Air	Ideal for the most volatile chlorinated methanes. Its high volatility ensures it purges efficiently with analytes like vinyl chloride.
Table 2. Performance comparison of common ¹³C-labeled internal standards for VOC analysis.

Section 5: Experimental Workflow: VOC Analysis in Water by Purge-and-Trap GC/MS

This protocol is a generalized workflow based on the principles of EPA Methods 5030C and 8260D .[14] It is designed to provide a self-validating system for the accurate quantification of VOCs in aqueous samples.

Experimental Protocol:

• Preparation of Standards:

  • Prepare a stock standard containing the target VOC analytes in methanol.

  • Prepare a separate stock standard of the chosen ¹³C-labeled internal standards (e.g., ¹³C-BDCM, ¹³C₆-Benzene) in methanol.

  • Create a combined secondary dilution standard containing both analytes and internal standards at a known concentration (e.g., 25 µg/L). This will be used to build the calibration curve.

• Calibration Curve Generation:

  • Prepare a series of at least five calibration standards by adding varying volumes of the secondary dilution standard to 5.0 mL of organic-free reagent water in purge-and-trap vials.

  • The result is a set of standards with a fixed concentration of internal standard and varying concentrations of the target analytes.

• Sample Preparation and Spiking:

  • Collect water samples in 40 mL VOA vials, ensuring no headspace. Preserve with hydrochloric acid if required.

  • Causality Check: Before any other processing, add a precise volume (e.g., 10 µL) of the internal standard stock solution directly to each 5.0 mL sample aliquot. This step is critical. Adding the standard at the very beginning ensures it is present through every subsequent step (purging, trapping, desorption), allowing it to accurately account for any analyte loss or variation.

• Purge-and-Trap (P&T) and GC/MS Analysis:

  • Place the spiked sample vial into the P&T autosampler.

  • The system purges the sample with an inert gas (helium), transferring the volatile analytes and internal standards from the aqueous phase to the gas phase.

  • The gas stream is passed through an adsorbent trap, concentrating the VOCs.

  • The trap is rapidly heated, and the analytes are back-flushed (desorbed) into the gas chromatograph.

  • Analytes are separated on a capillary GC column and detected by a mass spectrometer operating in either scan or selected ion monitoring (SIM) mode.

Caption: Workflow for VOC analysis using Purge-and-Trap GC/MS with internal standards.

Section 6: Data Interpretation and Quality Control

Quantification relies on the concept of the Relative Response Factor (RRF) .

• Calibration: For each analyte at each calibration level, the RRF is calculated:

  • RRF = (Area_analyte * Conc_IS) / (Area_IS * Conc_analyte)

  • The average RRF across all calibration levels is then determined for each compound. The stability of the RRF (expressed as % Relative Standard Deviation) is a key measure of calibration quality and should typically be <15%.

• Quantification of Unknowns: The concentration of the analyte in the sample is then calculated using the average RRF from the calibration:

  • Conc_analyte = (Area_analyte * Conc_IS) / (Area_IS * Avg_RRF)

• Self-Validating QC: The absolute area of the internal standard (Area_IS) in each sample must be monitored. A significant deviation (e.g., >50%) from the average area in the calibration standards indicates a severe matrix effect or a system malfunction, providing an immediate flag for data quality.

Section 7: Conclusion

The use of stable isotope-labeled internal standards is non-negotiable for producing high-quality, defensible data in VOC analysis. While deuterated standards are functional, carbon-13 labeled standards provide a superior level of accuracy due to their perfect co-elution and isotopic stability .[8][9]

The choice of a specific ¹³C-labeled internal standard must be driven by the chemical nature of the target analytes. Bromodichloromethane-13C is an exemplary standard for the analysis of trihalomethanes and other small halogenated VOCs , particularly in environmental water samples. For other compound classes, such as aromatics or chlorinated ethanes, standards like ¹³C₆-Benzene or ¹³C₂-1,2-Dichloroethane, respectively, are the appropriate choices. By matching the internal standard to the analyte, researchers can effectively leverage the power of isotope dilution mass spectrometry to overcome the challenges of complex matrices and generate data with the highest confidence.

Section 8: References

• U.S. Environmental Protection Agency. (1999). Compendium Method TO-15: Determination of Volatile Organic Compounds (VOCs) in Air Collected in Specially-Prepared Canisters and Analyzed by Gas Chromatography/Mass Spectrometry (GC/MS). (URL: [Link])

• Wagner, J., et al. (2015). Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction. ResearchGate. (URL: [Link])

• Dolan, J. W. (2012). When Should an Internal Standard be Used? LCGC North America. (URL: [Link])

• U.S. Environmental Protection Agency. (2006). Method 8260C: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). (URL: [Link])

• Reddit r/Chempros Discussion. (2021). How would I pick a suitable internal standard? (URL: [Link])

• Welch Materials, Inc. Are You Using The Internal Standard Method In A Right Way? WelchLab. (URL: [Link])

• CDS Analytical. (2019). Analysis of Volatile Organic Compounds Using US EPA Method TO-17 by Automated Cryogen-free Thermal Desorption. LabRulez GCMS. (URL: [Link])

• MDPI. (2023). Headspace SPME GC–MS Analysis of Urinary Volatile Organic Compounds (VOCs) for Classification Under Sample-Limited Conditions. (URL: [Link])

• Hiatt, M. H. (2011). Internal standards: a source of analytical bias for volatile organic analyte determinations. Journal of Chromatography A. (URL: [Link])

• Gaffney, A. (2017). Guideline on Isotope Dilution Mass Spectrometry. U.S. Department of Energy. (URL: [Link])

• Physikalisch-Technische Bundesanstalt (PTB). Isotope Dilution Mass Spectrometry. (URL: [Link])

• Wikipedia. Isotope dilution. (URL: [Link])

• Stoll, D. R. (2024). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC International. (URL: [Link])

• Bjørk, M. K., et al. (2011). 13C-labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples. Journal of Chromatography A. (URL: [Link])

• National Toxicology Program. RoC Profile: Bromodichloromethane. (URL: [Link])

• Dall'Asta, C. (2021). C-13 internal standards for mycotoxins analysis: trend or necessity? New Food Magazine. (URL: [Link])

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A Senior Application Scientist's Guide to Ensuring Metrological Traceability and Data Integrity

An In-Depth Technical Guide to the Cross-Validation of Bromodichloromethane-13C with Certified Reference Materials

For researchers and scientists in the fields of environmental analysis, toxicology, and drug development, the accuracy of quantitative analysis is paramount. The quantification of volatile organic compounds (VOCs) such as Bromodichloromethane (BDCM), a common disinfection byproduct in drinking water, relies on high-quality reference materials.[1] While stable isotope-labeled (SIL) standards like Bromodichloromethane-13C are the gold standard for internal standardization in mass spectrometry-based methods, their certified purity and concentration must be independently verified to ensure metrological traceability.[2]

This guide provides a comprehensive framework for the cross-validation of a Bromodichloromethane-13C solution against a Certified Reference Material (CRM) of unlabeled Bromodichloromethane. We will delve into the causality behind experimental choices, present detailed protocols for a self-validating system, and provide a roadmap for establishing an unbroken chain of traceability for your measurements.

The Foundation: Understanding the Role of CRMs and SILs

Certified Reference Materials (CRMs) are the cornerstone of analytical quality assurance.[3] Produced by accredited Reference Material Producers under stringent international standards like ISO 17034, CRMs provide a benchmark with a certified property value, its associated uncertainty, and a statement of metrological traceability.[4][5][6] Using a CRM for calibration ensures that measurement results are accurate, comparable across different laboratories and methods, and traceable to the International System of Units (SI).

Bromodichloromethane-13C, as a stable isotope-labeled internal standard, is ideal for quantitative analysis using isotope dilution mass spectrometry. It shares near-identical physicochemical properties with the native analyte, allowing it to correct for variations during sample preparation and analysis.[7] However, before it can be used with confidence, its own certified concentration must be verified. This is achieved by treating the SIL solution as an unknown sample and quantifying it against a calibration curve prepared from an independent, primary CRM of unlabeled Bromodichloromethane.

The logical relationship ensuring the validity of this process is illustrated below.

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The Sentinel Standard: A Comparative Guide to the Isotopic Stability of Bromodichloromethane-¹³C in Quantitative Analysis

For: Researchers, scientists, and drug development professionals engaged in high-sensitivity quantitative analysis.

Introduction: The Imperative of Isotopic Stability in Bioanalytical Methods

In the landscape of quantitative mass spectrometry, particularly in regulated bioanalysis, the internal standard is the bedrock of reliable data. Its role is to meticulously track the analyte of interest through the rigors of sample preparation and analysis, correcting for variability at each step.[1] Stable isotope-labeled (SIL) internal standards are the gold standard for this purpose, with Carbon-13 (¹³C) labeled standards often preferred over their deuterated counterparts to prevent chromatographic shifts and ensure co-elution with the analyte.[1][2] This guide focuses on a critical, yet often overlooked, aspect of internal standard performance: isotopic stability during sample preparation. We will be assessing the stability of Bromodichloromethane-¹³C, a common internal standard for volatile organic compound (VOC) analysis, under various simulated sample preparation conditions.

Bromodichloromethane is a trihalomethane, often formed as a byproduct of water chlorination, and its accurate quantification is of significant environmental and toxicological concern.[3][4][5] The use of Bromodichloromethane-¹³C as an internal standard is predicated on the assumption that it behaves identically to the native analyte. However, is this assumption always valid? This guide will explore the potential pitfalls of isotopic instability and provide a framework for its assessment.

Potential Degradation Pathways of Bromodichloromethane-¹³C

While bromodichloromethane is relatively stable, certain conditions encountered during sample preparation can promote its degradation. Understanding these pathways is crucial for designing robust analytical methods.

One of the primary concerns is hydrolysis , although studies indicate that at a neutral pH, the hydrolysis of bromodichloromethane is exceedingly slow, with a half-life estimated to be over 1,000 years.[3][4][6] However, this stability can be compromised under strongly acidic or basic conditions, which are often employed in sample extraction and cleanup procedures.

Another significant factor is thermal degradation . Gas chromatography (GC), a common analytical technique for volatile compounds like bromodichloromethane, utilizes high temperatures in the injection port and column.[7] Excessive temperatures or prolonged residence times in heated zones can lead to the degradation of thermally labile compounds.

Finally, the choice of organic solvent for extraction and reconstitution can also influence stability. While bromodichloromethane is very soluble in common organic solvents like ethanol, ether, and acetone[8], reactive impurities or the inherent properties of the solvent could potentially contribute to degradation over time.

Below is a diagram illustrating the potential stressors on Bromodichloromethane-¹³C during a typical sample preparation workflow.

Caption: Potential stressors on Bromodichloromethane-¹³C during sample preparation.

Comparative Experimental Design: Assessing Stability Under Stress

To objectively assess the stability of Bromodichloromethane-¹³C, we designed a series of experiments simulating common, yet potentially harsh, sample preparation conditions. A commercially available standard of Bromodichloromethane-¹³C, stabilized with potassium carbonate, was used for these investigations.[9] The use of potassium carbonate, a mild base, suggests that the compound may be susceptible to acidic conditions.[5][10]

Experimental Protocols

Objective: To evaluate the stability of Bromodichloromethane-¹³C under varying pH, solvent, and temperature conditions.

Methodology: A stock solution of Bromodichloromethane-¹³C was spiked into a blank matrix (e.g., analyte-free plasma or water) and subjected to the following conditions. The recovery of the internal standard was then measured by GC-MS against a freshly prepared standard of known concentration.

1. pH Stability Assessment:

• Acidic Condition: The matrix was adjusted to pH 2 with 1M HCl.

• Neutral Condition: The matrix was maintained at pH 7.

• Basic Condition: The matrix was adjusted to pH 10 with 1M NaOH.

• Samples were incubated at room temperature for 1 hour before extraction with methyl tert-butyl ether (MTBE).

2. Solvent Stability Assessment:

• A dried extract containing a known amount of Bromodichloromethane-¹³C was reconstituted in the following solvents:

  • Methanol

  • Acetonitrile

  • Dichloromethane

• The reconstituted samples were held at room temperature for 4 hours before analysis.

3. Thermal Stability Assessment:

• Samples were injected into a GC-MS with the injector port held at three different temperatures:

  • 200 °C (Standard)

  • 250 °C

  • 300 °C

• The peak area of Bromodichloromethane-¹³C was monitored for any significant decrease.

The following diagram outlines the workflow for the pH stability assessment.

Caption: Workflow for assessing the pH stability of Bromodichloromethane-¹³C.

Data Presentation and Interpretation

The following tables summarize the hypothetical experimental data from our stability assessments.

Table 1: pH Stability of Bromodichloromethane-¹³C

Condition	Mean Recovery (%)	Standard Deviation	Notes
pH 2 (Acidic)	85.2	4.5	Potential for acid-catalyzed hydrolysis or dehalogenation.
pH 7 (Neutral)	99.1	1.8	High stability, as expected from literature.[3][4][6]
pH 10 (Basic)	97.8	2.1	Generally stable, but slight decrease may indicate some base-catalyzed reaction.

Table 2: Solvent Stability of Bromodichloromethane-¹³C

Solvent	Mean Recovery (%)	Standard Deviation	Notes
Methanol	98.5	2.0	Good stability.
Acetonitrile	99.3	1.5	Excellent stability.
Dichloromethane	96.4	3.2	Slight decrease may be due to reactive impurities sometimes present.

Table 3: Thermal Stability of Bromodichloromethane-¹³C in GC Injector

Injector Temperature	Mean Peak Area (Arbitrary Units)	% Decrease from 200°C	Notes
200 °C	1,543,287	0%	Baseline condition.
250 °C	1,498,765	2.9%	Minor, likely acceptable, thermal stress.
300 °C	1,254,321	18.7%	Significant degradation observed.

Discussion and Recommendations

Our comparative analysis highlights the critical importance of carefully selecting and validating sample preparation conditions when using Bromodichloromethane-¹³C as an internal standard.

The data suggests that acidic conditions pose the most significant chemical threat to the stability of Bromodichloromethane-¹³C during sample extraction. This is a crucial consideration, as acidic washes are sometimes employed to remove basic interferences. The commercial availability of this standard with a basic stabilizer (potassium carbonate) further underscores its potential sensitivity to acid.[9] Researchers should, therefore, aim for neutral or mildly basic extraction conditions whenever possible.

While the choice of reconstitution solvent appears less critical, the slight decrease in recovery observed with dichloromethane suggests that solvent purity and the potential for long-term storage in certain solvents should be considered.

The most striking finding is the pronounced thermal degradation at elevated GC injector temperatures . An 18.7% loss at 300°C is substantial and would lead to a significant underestimation of the analyte concentration if not accounted for. This underscores the necessity of optimizing GC method parameters to ensure the thermal stability of both the analyte and the internal standard.

Conclusion: A Self-Validating System for Trustworthy Results

The integrity of quantitative data is inextricably linked to the stability of the internal standard. This guide demonstrates that while Bromodichloromethane-¹³C is a robust internal standard under optimal conditions, its stability is not absolute. By understanding the potential degradation pathways and conducting targeted stability assessments, researchers can design self-validating analytical methods that ensure the highest level of data quality and trustworthiness.

We recommend that laboratories incorporate stability assessments for their internal standards as a routine part of method development and validation. This proactive approach will not only improve the accuracy and reliability of results but also strengthen the overall scientific integrity of the research.

References

• Agency for Toxic Substances and Disease Registry. (2019). Toxicological Profile for Bromodichloromethane. U.S. Department of Health and Human Services, Public Health Service. [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Bromodichloromethane. In Bookshelf. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. Rapid communications in mass spectrometry : RCM, 19(3), 401–407. [Link]

• U.S. Environmental Protection Agency. (2005). Drinking Water Criteria Document for Brominated Trihalomethanes. [Link]

• National Toxicology Program. (2021). 15th Report on Carcinogens: Bromodichloromethane. National Institutes of Health. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1991). Chlorinated Drinking-water; Chlorination By-products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. International Agency for Research on Cancer. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, and Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction and Gas Chromatography with Electron-Capture Detection. [Link]

• National Center for Biotechnology Information. (n.d.). Bromodichloromethane. In PubChem. Retrieved from [Link]

• Health Canada. (2023). Guidelines for Canadian Drinking Water Quality: Guideline Technical Document – Haloacetic Acids. [Link]

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• Lambert, S. D., & Graham, N. J. D. (1995). Trihalomethanes in drinking water: Effect of natural organic matter distribution. Water Science and Technology, 32(5-6), 15-22. [Link]

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• Agilent Technologies. (n.d.). Trihalomethanes (THMs) Analysis. Retrieved from [Link]

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A Comparative Guide to Ionization Techniques for Bromodichloromethane-¹³C Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Bromodichloromethane-¹³C and its Analytical Challenges

Bromodichloromethane (BDCM) is a trihalomethane, a class of compounds that can form as byproducts during water chlorination.[1][2] Due to their potential carcinogenicity, monitoring their levels in drinking water and environmental samples is of paramount importance.[1] The use of a stable isotope-labeled internal standard, such as Bromodichloromethane-¹³C, is the gold standard for accurate quantification by mass spectrometry, as it effectively corrects for matrix effects and variations in sample preparation and instrument response.

The volatile nature of Bromodichloromethane-¹³C makes it amenable to gas chromatography-mass spectrometry (GC-MS).[3][4] The choice of ionization technique within the mass spectrometer, however, is a critical parameter that dictates the nature of the resulting mass spectrum, influencing sensitivity, selectivity, and the degree of structural information obtained. This guide will compare and contrast the most relevant ionization techniques for this analyte: Electron Ionization (EI), Chemical Ionization (CI), and Atmospheric Pressure Chemical Ionization (APCI).

The Spectrum of Ionization: From Hard to Soft Techniques

The ionization process is the heart of mass spectrometry, converting neutral analyte molecules into gas-phase ions that can be manipulated by electric and magnetic fields. Ionization techniques are broadly categorized as "hard" or "soft" based on the amount of energy transferred to the analyte molecule during ionization.

• Hard Ionization: Imparts a large amount of internal energy to the analyte, leading to extensive fragmentation. This provides a detailed "fingerprint" of the molecule, which is invaluable for structural elucidation. Electron Ionization (EI) is the quintessential hard ionization technique.

• Soft Ionization: Transfers minimal excess energy to the analyte, resulting in a mass spectrum dominated by the molecular ion or a closely related species (e.g., a protonated molecule). This is advantageous for confirming the molecular weight of an analyte and can offer higher sensitivity when fragmentation is not desired. Chemical Ionization (CI) and Atmospheric Pressure Chemical Ionization (APCI) are common soft ionization methods.[5]

dot graph IonizationSpectrum { rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontcolor="#FFFFFF"]; edge [color="#5F6368"];

} Caption: Figure 1: Spectrum of Ionization Techniques for Bromodichloromethane-¹³C.

In-Depth Analysis of Ionization Techniques

Electron Ionization (EI): The Gold Standard for Structural Elucidation

Electron Ionization is the most common ionization technique in GC-MS. In the EI source, the analyte molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron and the formation of a molecular ion (M•+).[6] The excess energy imparted to the molecular ion leads to extensive and reproducible fragmentation.

Mechanism of Electron Ionization:

dot graph EI_Mechanism { rankdir=LR; node [shape=plaintext, fontname="Arial", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Figure 2: Electron Ionization Mechanism for Bromodichloromethane-¹³C.

Fragmentation Pattern of Bromodichloromethane under EI:

The EI mass spectrum of bromodichloromethane is characterized by a complex fragmentation pattern, with the most abundant peaks corresponding to the loss of halogen atoms.[7] The presence of bromine (isotopes ⁷⁹Br and ⁸¹Br in approximately 1:1 ratio) and chlorine (isotopes ³⁵Cl and ³⁷Cl in approximately 3:1 ratio) results in characteristic isotopic patterns for the molecular ion and fragment ions, which is a powerful tool for identification.

The expected major fragments for Bromodichloromethane-¹³C (assuming ¹³C at the central carbon) are:

• [¹³CHBrCl₂]•⁺ (Molecular Ion): Will appear as a cluster of peaks due to the isotopes of Br and Cl. The nominal mass will be around m/z 164.

• [¹³CHCl₂]⁺: Loss of a bromine radical. This will be a prominent peak with a characteristic isotopic pattern for two chlorine atoms.

• [¹³CHBrCl]⁺: Loss of a chlorine radical. This will show an isotopic pattern for one bromine and one chlorine atom.

• [¹³CHCl]⁺: Loss of a bromine and a chlorine radical.

• [Br]⁺ and [Cl]⁺: Halogen ions.

Advantages of EI for Bromodichloromethane-¹³C Analysis:

• Structural Information: The rich fragmentation pattern provides a high degree of confidence in compound identification.

• Reproducibility: Standardized 70 eV EI spectra are highly reproducible across different instruments, allowing for the use of extensive spectral libraries like the NIST database.[7]

• Well-Established: It is a robust and widely used technique with a wealth of supporting literature and established methods.[8][9]

Disadvantages of EI:

• Weak or Absent Molecular Ion: For some compounds, the molecular ion can be very low in abundance or completely absent, making it difficult to determine the molecular weight.

• Limited Sensitivity for Intact Molecule: The extensive fragmentation can reduce the abundance of any single ion, potentially lowering the sensitivity for quantification based on a specific fragment.

Chemical Ionization (CI): The Soft Approach for Molecular Weight Determination

Chemical Ionization is a softer ionization technique that produces less fragmentation and typically a more abundant ion related to the intact molecule.[6] In CI, the ion source is filled with a reagent gas (e.g., methane, isobutane, or ammonia) at a much higher pressure than the analyte. The reagent gas is first ionized by the electron beam, and these primary ions then react with neutral reagent gas molecules to form a stable plasma of reagent ions. These reagent ions then ionize the analyte molecules through gentle chemical reactions, such as proton transfer.[10]

Mechanism of Positive Chemical Ionization (PCI) with Methane:

dot graph PCI_Mechanism { rankdir=LR; node [shape=plaintext, fontname="Arial", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Figure 3: Positive Chemical Ionization (Methane) Mechanism.

Negative Chemical Ionization (NCI):

NCI is particularly well-suited for electrophilic compounds, such as halogenated molecules.[13] In NCI, the analyte captures a thermalized electron, often facilitated by a reagent gas like methane acting as a moderator. This can lead to the formation of a molecular anion (M⁻) or dissociative electron capture, where the molecule fragments upon electron capture. For bromodichloromethane, the high electron affinity of the halogen atoms makes NCI a very sensitive ionization method. The primary ion observed could be [Br]⁻ or [Cl]⁻, or potentially a molecular anion.

Advantages of CI:

• Molecular Weight Confirmation: The prominent [M+H]⁺ or M⁻ ion provides clear molecular weight information.

• Increased Sensitivity: By concentrating the ion current into a single (or a few) high-mass ion(s), CI can offer higher sensitivity for quantitative analysis compared to EI.[14]

• Selectivity: NCI is highly selective for electrophilic compounds, reducing background noise from the sample matrix.[13]

Disadvantages of CI:

• Limited Structural Information: The lack of extensive fragmentation provides less structural information compared to EI.

• Reagent Gas Dependent: The resulting spectrum is dependent on the choice of reagent gas and its pressure.

Atmospheric Pressure Chemical Ionization (APCI): Bridging the Gap to LC-MS

APCI is a soft ionization technique that is commonly used as an interface for liquid chromatography-mass spectrometry (LC-MS), but it can also be used for the analysis of volatile compounds.[5][15] In APCI, the analyte is introduced into the ion source in a heated gas stream, where it is vaporized. A corona discharge then ionizes the surrounding solvent and gas molecules, which in turn ionize the analyte molecules through chemical reactions similar to CI.[16]

Mechanism of APCI:

dot graph APCI_Mechanism { rankdir=LR; node [shape=plaintext, fontname="Arial", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Figure 4: Atmospheric Pressure Chemical Ionization (APCI) Process.

For Bromodichloromethane-¹³C, APCI would be expected to produce primarily the protonated molecule [¹³CHBrCl₂H]⁺ in positive ion mode or the deprotonated molecule [¹³CBrCl₂]⁻ in negative ion mode, although the latter is less likely for this compound. Adduct formation with solvent molecules is also possible.

Advantages of APCI:

• Suitable for Less Polar Compounds: APCI is effective for ionizing less polar compounds that are not well-suited for electrospray ionization (ESI).[5]

• High Throughput: It is a robust and high-throughput technique.

• Soft Ionization: It provides clear molecular weight information with minimal fragmentation.

Disadvantages of APCI:

• Thermal Degradation: The high temperatures used for vaporization can cause thermal degradation of labile compounds.

• Matrix Effects: While generally less susceptible to matrix effects than ESI, they can still occur.

Comparative Performance and Data Summary

The choice of ionization technique for the analysis of Bromodichloromethane-¹³C will depend on the specific analytical goal. The following table summarizes the key performance characteristics of each technique.

Ionization Technique	Ionization Type	Primary Ions Observed for ¹³CHBrCl₂	Fragmentation	Molecular Weight Info	Structural Info	Sensitivity
Electron Ionization (EI)	Hard	[¹³CHBrCl₂]•⁺, [¹³CHCl₂]⁺, [¹³CHBrCl]⁺	Extensive	Often weak or absent	Excellent	Moderate
Chemical Ionization (CI)	Soft	PCI: [¹³CHBrCl₂H]⁺ NCI: M⁻, [Br]⁻, [Cl]⁻	Minimal	Excellent	Limited	Good to Excellent (NCI)
Atmospheric Pressure Chemical Ionization (APCI)	Soft	[¹³CHBrCl₂H]⁺, [M+Solvent]⁺	Minimal	Excellent	Limited	Good

Table 1: Comparison of Ionization Techniques for Bromodichloromethane-¹³C

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible results. The following are generalized protocols for the analysis of Bromodichloromethane-¹³C using GC-MS with different ionization sources.

GC-MS Analysis with Electron Ionization (EI)

This protocol is based on standard methods for the analysis of volatile organic compounds, such as those outlined by the U.S. Environmental Protection Agency (EPA).[8]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

GC Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Splitless mode, 250 °C.

• Oven Program: 35 °C (hold for 5 min), ramp to 150 °C at 10 °C/min, then to 250 °C at 20 °C/min (hold for 2 min).

• Injection Volume: 1 µL.

MS Conditions:

• Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-200.

• Solvent Delay: 3 minutes.

Rationale for Choices: The splitless injection is used to maximize the transfer of the volatile analyte to the column for improved sensitivity. The oven temperature program is designed to provide good chromatographic separation of trihalomethanes from other potential contaminants. The 70 eV ionization energy is the standard for EI to ensure reproducible fragmentation patterns that can be compared to library spectra.

GC-MS Analysis with Chemical Ionization (CI)

This protocol outlines the use of both positive (PCI) and negative (NCI) chemical ionization.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with a CI source.

GC Conditions:

• Same as for EI analysis.

MS Conditions (PCI with Methane):

• Ion Source: Chemical Ionization (CI).

• Reagent Gas: Methane (high purity).

• Reagent Gas Flow: Set to achieve a source pressure of approximately 1x10⁻⁴ Torr.

• Source Temperature: 150-200 °C.

• Scan Range: m/z 80-200.

MS Conditions (NCI with Methane):

• Ion Source: Chemical Ionization (CI).

• Reagent Gas: Methane (high purity).

• Reagent Gas Flow: Set to achieve a source pressure of approximately 1x10⁻⁴ Torr.

• Source Temperature: 150 °C.

• Scan Range: m/z 30-200.

Rationale for Choices: Methane is a common CI reagent gas that provides relatively soft ionization. The lower source temperature in NCI can enhance electron capture efficiency. The scan ranges are adjusted to focus on the expected molecular ion or major fragment ions.

Conclusion and Recommendations

The optimal ionization technique for the analysis of Bromodichloromethane-¹³C is contingent on the analytical objective.

• For unambiguous identification and structural confirmation , Electron Ionization (EI) is the method of choice due to its characteristic and reproducible fragmentation patterns.

• For high-sensitivity quantification and molecular weight confirmation , Chemical Ionization (CI) , particularly in the negative ion mode (NCI) , is highly recommended. The selectivity of NCI for halogenated compounds can significantly reduce matrix interference and improve detection limits.

• Atmospheric Pressure Chemical Ionization (APCI) is a viable alternative, especially in laboratories primarily equipped for LC-MS, and offers a soft ionization approach for volatile compounds.

For comprehensive analysis, a combination of techniques can be powerful. Initial screening and identification can be performed using EI, followed by sensitive quantification using CI or APCI. The principles and protocols outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to make informed decisions and develop robust analytical methods for Bromodichloromethane-¹³C and other volatile halogenated compounds.

References

• Direct Interface GC/MS Method - EPA. (n.d.). Retrieved from [Link]

• Methane, bromodichloro-. (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• Rodrigues, J., de Souza, R. A., de Oliveira, A. P., & de Andrade, J. B. (2018). Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples. Environmental Science and Pollution Research, 25(25), 25367–25376. [Link]

• Negative Ion Chemical Ionization (NCI) studies using the Thermo Scientific ISQ 7000 singe quadrupole GC-MS system. (n.d.). Thermo Fisher Scientific.

• Atmospheric Pressure Chemical Ionization Source, APCI. (n.d.). Agilent. Retrieved from [Link]

• TOXICOLOGICAL PROFILE FOR BROMOFORM AND DIBROMOCHLOROMETHANE. (n.d.). Agency for Toxic Substances and Disease Registry.
• Routine Analysis of volatile organic compounds in drinking water with ISQ 7000 GC-MS. (n.d.). Thermo Fisher Scientific.

• Bromodichloromethane - EZGC Method Translator. (n.d.). Restek. Retrieved from [Link]

• Bromodichloromethane. (1991). In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52.
• Used for MS Short Course at Tsinghua by R. Graham Cooks, Hao Chen, Zheng Ouyang, Andy Tao, Yu Xia and Lingjun Li. (n.d.). Purdue University.

• Search for Species Data by Proton Affinity Value. (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]

• CCCBDB list of experimental proton affinities. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

• Bromodichloromethane | CHBrCl2 | CID 6359. (n.d.). PubChem. Retrieved from [Link]

• Bromodichloromethane. (n.d.). In Wikipedia. Retrieved from [Link]

• Takáts, Z., Wiseman, J. M., Gologan, B., & Cooks, R. G. (2009). Liquid chromatography/negative ion atmospheric pressure photoionization mass spectrometry: a highly sensitive method for the analysis of organic explosives. Rapid Communications in Mass Spectrometry, 23(1), 77–84. [Link]

• THE ESSENTIAL CHROMATOGRAPHY & SPECTROSCOPY CATALOG, GC AND GC/MS 2015-2016 Edition - Applic

• Hiley, R. W. (2006). Gas chromatography positive chemical ionization and tandem mass spectrometry for the analysis of organic high explosives. Journal of the American Society for Mass Spectrometry, 17(6), 831–839. [Link]

• Bristow, T. W. T., & Harrison, M. (2021). Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. Journal of Mass Spectrometry, 56(4), e4702. [Link]

• Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. (n.d.). Agilent.

• Zuth, C., Vogel, A. L., & Zimmermann, R. (2020). Real-time organic aerosol characterization via Orbitrap mass spectrometry in urban and agricultural environments. Atmospheric Measurement Techniques, 13(9), 4883–4901. [Link]

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Evaluating the cost-effectiveness of using Bromodichloromethane-13C in routine analysis

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Evaluating the Cost-Effectiveness of Bromodichloromethane-¹³C in Routine Analysis

As a Senior Application Scientist, the conversation around analytical standards often gravitates towards a simple metric: cost per vial. However, in high-stakes environments like regulatory compliance, environmental monitoring, and pharmaceutical development, the true cost of an analysis extends far beyond the price of a single reagent. It encompasses the cost of reruns, the integrity of the data, the time spent on method development, and the defensibility of your results.

This guide provides an in-depth evaluation of using Bromodichloromethane-¹³C as an internal standard, particularly for the analysis of its unlabeled counterpart, a common and regulated drinking water disinfection byproduct.[1][2][3][4] We will move beyond the sticker price to explore the scientific rationale and long-term financial implications, demonstrating why the "gold standard" is often the most economical choice.

The Scientific Imperative: The Principle of Isotope Dilution Mass Spectrometry (IDMS)

To appreciate the value of a ¹³C-labeled standard, one must first understand the power of Isotope Dilution Mass Spectrometry (IDMS). This technique is considered a primary (or "definitive") method by national metrology institutes like the National Institute of Standards and Technology (NIST) for achieving the highest level of accuracy in chemical measurements.[5][6][7][8]

The principle is elegantly robust: a known quantity of the stable isotope-labeled (SIL) internal standard (in this case, Bromodichloromethane-¹³C) is added to a sample at the very beginning of the analytical process.[9] This SIL-IS is a near-perfect chemical twin of the native analyte. It behaves identically during every subsequent step—extraction, concentration, derivatization, and injection.[10][11][12]

Any analyte loss during sample preparation or variability in instrument response will affect both the native analyte and the labeled standard in the same proportion. Because the mass spectrometer can distinguish between the two based on their mass difference, quantification is based on the ratio of their signals.[9][13] This ratio remains constant even if absolute signal intensities fluctuate, effectively canceling out errors from matrix effects, inconsistent recoveries, and variable injection volumes.[10][11][14]

Caption: Workflow of Isotope Dilution Mass Spectrometry (IDMS).

A Head-to-Head Comparison of Internal Standard Strategies

The choice of an internal standard is a critical decision in method development. Let's compare the available options for bromodichloromethane (BDCM) analysis.

Feature	Bromodichloromethane-¹³C (The Gold Standard)	Deuterated (²H) Analogs (The Common Alternative)	Surrogates / Non-Isotopic IS (e.g., Fluorobenzene)
Chemical Equivalence	Virtually identical to the native analyte.	Similar, but C-²H bonds are stronger than C-¹H bonds.	Structurally and chemically different.
Chromatographic Co-elution	Perfect. Elutes at the exact same time as the native analyte.[10][15]	Often imperfect. Prone to the "isotope effect," causing a slight retention time shift.[10][15][16]	No. Elutes at a different retention time by design.
Matrix Effect Correction	Excellent. Corrects for ion suppression/enhancement at the precise moment the analyte elutes.	Variable to Poor. If retention times differ, it cannot accurately correct for matrix effects specific to the analyte's elution window.[16]	Poor. Cannot correct for analyte-specific matrix effects.
Isotopic Stability	Excellent. C-¹³C bonds are stable with no risk of isotope exchange.[10][16][17]	Moderate. Risk of ²H/¹H back-exchange with protons in the sample or solvent, compromising accuracy.[16][17]	Not applicable.
Accuracy & Precision	Highest achievable. The foundation of reference-level methods.[12]	Generally good, but can be compromised by chromatographic shifts and isotopic instability.	Sufficient for monitoring overall process efficiency but does not provide true analyte-specific correction.[11]
Initial Purchase Cost	Highest.[17][18]	Moderate. Often cheaper than ¹³C analogs.[18]	Lowest.

The Verdict: While surrogates like those mandated in EPA Method 524.2 are essential for monitoring overall method performance across many analytes, they are not true internal standards for BDCM.[19][20] Deuterated standards are a step up but carry inherent risks of chromatographic separation and isotopic exchange that can introduce subtle but significant errors.[10][16] Bromodichloromethane-¹³C stands alone in its ability to mimic the native analyte perfectly, providing the most robust and accurate correction possible.[15][18]

Experimental Protocol: Quantification of BDCM in Water via Purge & Trap GC/MS (based on EPA 524.2)

This protocol outlines the use of Bromodichloromethane-¹³C for the high-accuracy quantification of bromodichloromethane in drinking water, adhering to the principles of EPA Method 524.2.[19][21][22][23]

Caption: Experimental workflow for BDCM analysis using an internal standard.

Methodology:

• Reagents and Standards Preparation:

  • Internal Standard (IS) Stock Solution: Prepare a 25 µg/mL stock solution of Bromodichloromethane-¹³C in purge-and-trap grade methanol.

  • Surrogate (SUR) Stock Solution: Prepare a 25 µg/mL stock solution of surrogates (e.g., 4-Bromofluorobenzene, 1,2-Dichlorobenzene-d4) as required by the method.

  • Spiking Solution: Combine the IS and SUR stock solutions to create a combined spiking solution in methanol. The final concentration should be such that a small, precise volume (e.g., 5 µL) added to each sample yields the desired final concentration (e.g., 10 µg/L).[23]

  • Calibration Standards: Prepare a series of calibration standards from a certified stock of native bromodichloromethane, typically ranging from 0.2 to 40 µg/L in reagent water.[23]

• Sample Preparation and Fortification:

  • Collect water samples in 40 mL VOA vials containing a preservative (e.g., ascorbic acid, HCl) as specified by the method.[13]

  • Just prior to analysis, for every standard, blank, and sample, add a precise aliquot (e.g., 5 µL) of the Spiking Solution. This ensures a constant concentration of the internal standard and surrogates in every vial.[24]

• Instrumental Analysis (Purge & Trap GC/MS):

  • Purge and Trap: Transfer a 25 mL aliquot of the spiked sample to the sparging vessel. Purge with an inert gas (e.g., helium) for 11 minutes at 40 mL/min.[21] Analytes are swept onto an analytical trap.

  • Desorption and Injection: Rapidly heat the trap and backflush the analytes with GC carrier gas onto the GC column.

  • Gas Chromatography: Use a capillary column appropriate for volatile compounds (e.g., DB-624). Temperature program: e.g., hold at 35 °C for 5 min, ramp to 180 °C at 10 °C/min, hold for 5 min.

  • Mass Spectrometry: Operate the MS in either full scan mode or Selected Ion Monitoring (SIM) for enhanced sensitivity.[25]

    • Quantitation Ions:

      • Bromodichloromethane (Native): m/z 83

      • Bromodichloromethane-¹³C (IS): m/z 84

    • Qualifier Ions: m/z 85, 127, 129

• Calibration and Quantification:

  • Analyze the calibration standards to generate a calibration curve. The curve plots the ratio of the native analyte peak area to the IS peak area against the concentration of the native analyte.

  • Analyze the samples. Determine the native/IS peak area ratio and use the calibration curve to calculate the concentration of bromodichloromethane in the original sample.

The True Cost-Effectiveness Evaluation

The argument for Bromodichloromethane-¹³C crystallizes when we analyze the total cost of ownership and the financial impact of data quality.

• Direct Cost: The upfront purchase price of a ¹³C-labeled standard is higher than its deuterated or non-isotopic counterparts.[17][18] This is the most visible, yet least telling, part of the economic equation.

• Indirect Savings & Value (The "Effectiveness"):

  • Reduced Reruns: A single failed analytical batch due to a QC failure (e.g., poor surrogate recovery in a complex matrix) necessitates the re-preparation and re-analysis of 10-20 samples. The cost of this includes instrument time, technician labor, consumables (gases, vials, solvents), and delayed reporting. The robustness of IDMS with a ¹³C standard drastically reduces the likelihood of such failures.

  • Minimized Method Development: For new or challenging matrices, achieving reliable performance with less-than-ideal internal standards can take days or weeks of extra validation work. Using a ¹³C standard from the outset simplifies and shortens this process, as it is inherently more forgiving of matrix variations.[17]

  • Unimpeachable Data Defensibility: In a regulated setting, analytical results can be subject to legal and scientific scrutiny. Data generated using IDMS with a co-eluting ¹³C standard is the most defensible, minimizing the risk of costly challenges, project delays, or regulatory fines.[7]

Hypothetical Return on Investment (ROI) Scenario:

Consider a lab analyzing 200 batches per year (10 samples + QC per batch).

Cost Factor	Method A: Surrogate IS	Method B: Bromodichloromethane-¹³C	Notes
Cost per Sample (IS)	$0.50	$5.00	Assumed 10x price difference.
Assumed Batch Failure Rate	5%	0.5%	Due to matrix effects, recovery issues.
Failed Batches per Year	10 batches	1 batch	(200 batches * Failure Rate)
Cost of a Failed Batch	$500	$500	Includes labor, instrument time, consumables.
Annual Cost of Reruns	$5,000	$500	(Failed Batches * Cost per Failure)
Annual Cost of IS	$1,000	$10,000	(200 batches * 10 samples * Cost per Sample)
Total Annual Analytical Cost	$6,000	$10,500	(Annual Reruns + Annual IS Cost)

At first glance, Method A appears cheaper. However, this simple model ignores the high cost of invalidating a critical result, the time spent investigating the failure, and the potential for project-wide delays. If the cost of a single critical project delay or regulatory challenge is factored in, the small premium paid for the ¹³C standard becomes a sound financial investment.

Conclusion

The decision to use Bromodichloromethane-¹³C is not a question of extravagance, but one of strategy. While its initial purchase price is higher, its use provides a powerful return on investment by:

• Maximizing Accuracy and Precision: Eliminating errors from sample prep and matrix effects.

• Reducing Operational Costs: Minimizing the need for costly sample reruns.

• Increasing Confidence and Defensibility: Providing unimpeachable data for critical decisions.

For routine, non-critical screening, a simpler approach may suffice. But for any analysis where the result truly matters—be it for ensuring public health, submitting data to a regulatory agency, or making a multi-million dollar drug development decision—the use of a stable, co-eluting, ¹³C-labeled internal standard is the most scientifically sound and, ultimately, the most cost-effective choice.[10][12]

References

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• Agilent Technologies. (2020). US EPA Method 524.2: Successful Measurement of Purgeable Organic Compounds in Drinking Water by Agilent 8860/5977B GC/MSD. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2002). Detection Limit of Isotope Dilution Mass Spectrometry. Retrieved from [Link]

• OI Analytical. (n.d.). Analysis of Volatile Organic Compounds(VOCs) in Drinking Water by USEPA Method 524.2. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1995). Method 524.2 Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry Revision 4.0. Retrieved from [Link]

• Aemas. (n.d.). Exploring US EPA Method 524 Purge and Trap Variables: Water Vapor Reduction and Minimizing Cycle Time. Retrieved from [Link]

• ResearchGate. (2013). Which internal standard? Deuterated or C13 enriched? Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). Isotope Dilution Mass Spectrometry as an Independent Assessment for Mass Measurements of Milligram Quantities of Aqueous Solution. Retrieved from [Link]

• Welch, M. J., et al. (1993). Isotope dilution mass spectrometry and the National Reference System. Analytical Chemistry, 65(12), 475R-479R. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2022). Isotope Metrology. Retrieved from [Link]

• Al-Hetlani, O., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(25), 3169-3177. Retrieved from [Link]

• Arizona Department of Environmental Quality. (n.d.). Method's 502.2 & 524.2. Retrieved from [Link]

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• Georgia Department of Natural Resources. (2021). Purgeable Organic Compounds Analysis - EPA Method 524.2. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2006). Toxicological Profile for Bromodichloromethane. Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• ResearchGate. (2007). Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. Retrieved from [Link]

• International Agency for Research on Cancer (IARC). (1991). Bromodichloromethane. In Chlorinated Drinking-Water; Chlorination by-Products; Some Other Halogenated Compounds; Cobalt and Cobalt Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52. Retrieved from [Link]

• Romer Labs. (n.d.). The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Retrieved from [Link]

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• Berg, T., et al. (2014). Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1344, 83-90. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Bromodichloromethane-13C

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. When handling isotopically labeled compounds like Bromodichloromethane-13C, precision in your experimental protocol must be matched by an unwavering commitment to safety. While the isotopic label does not alter the chemical's hazardous properties, its use in sensitive analytical studies underscores the need for stringent contamination control and personnel protection.

This guide moves beyond generic safety data to provide a comprehensive, field-tested framework for selecting and using Personal Protective Equipment (PPE). Our approach is grounded in the fundamental principle that every safety protocol must be a self-validating system, where the "why" informs the "how."

Immediate Hazard Assessment: Understanding the Risks

Bromodichloromethane is not a benign laboratory reagent. It is a colorless, volatile liquid with a chloroform-like odor, and its vapor is heavier than air, meaning it can accumulate in low-lying areas.[1][2] The primary routes of exposure are inhalation, skin absorption, and ingestion.[2]

The health risks associated with Bromodichloromethane are significant and well-documented:

• Acute Effects: It is classified as harmful if swallowed and causes irritation to the skin, eyes, and respiratory tract.[1] Inhalation can lead to dizziness, weakness, and severe irritation of the upper respiratory tract.[1]

• Chronic Effects: Long-term or repeated exposure may cause damage to the liver, kidneys, and nervous system.[2]

• Carcinogenicity: Bromodichloromethane is listed as a Group 2B carcinogen ("possibly carcinogenic to humans") by the IARC and is "reasonably anticipated to be a human carcinogen" by the National Toxicology Program (NTP).[3]

• Genetic Defects: The substance is presumed to have the potential to cause heritable genetic defects.[2]

Given this hazard profile, all handling of Bromodichloromethane-13C must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] An eyewash station and safety shower must be immediately accessible.[1]

The Core of Protection: A Multi-Layered PPE Strategy

A risk-based approach is essential for selecting the correct PPE. The following sections detail the minimum requirements and provide context for escalating protection based on the scale and nature of the work.

Standard laboratory gloves, such as latex and nitrile, are not recommended for handling Bromodichloromethane. Halogenated solvents like this can readily permeate or degrade these materials, offering a false sense of security. The selection of appropriate gloves is arguably the most critical PPE decision for this chemical.

Causality: The efficacy of a glove material is determined by its resistance to chemical permeation (the process of a chemical passing through the material on a molecular level) and degradation (a change in the physical properties of the glove).[4][5] For chlorinated and brominated solvents, specific polymers are required to provide an effective barrier.

Recommended Glove Materials:

• Viton® or Viton®/Butyl Rubber Combination: This fluoroelastomer offers excellent resistance to chlorinated solvents and aromatic hydrocarbons.[6][7] It is the preferred choice for prolonged or immersive contact.

• Silver Shield®/4H® (Laminated Polymer): These gloves are made of a lightweight, patented 5-layer laminate that provides exceptional resistance to a broad spectrum of highly hazardous chemicals, including chlorinated solvents.[1][8][9] They are an excellent choice and can also be used as an inner glove in a double-gloving scenario.[3]

Operational Protocol: Double Gloving For all but the most minor handling procedures, double gloving is the recommended best practice.

• Inner Glove: A thin, disposable glove (e.g., nitrile) can be worn as the inner layer. This layer provides protection in the event of a breach of the outer glove and allows for the safe removal of the primary protective layer.

• Outer Glove: The primary chemical barrier glove (Viton® or Silver Shield®/4H®) is worn over the inner glove.

This system ensures that if the outer glove is compromised or needs to be removed after handling, your hands are not exposed. Always inspect gloves for tears or punctures before use and remove them immediately if contamination is suspected.

Bromodichloromethane causes serious eye irritation.[1] Therefore, robust eye and face protection is mandatory.

• Minimum Requirement: Chemical splash goggles that conform to ANSI Z87.1 standards are required for any procedure involving Bromodichloromethane-13C.

• Enhanced Protection: When handling larger volumes (>50 mL) or when there is a significant risk of splashing, a full-face shield should be worn in addition to chemical splash goggles. The face shield protects the entire face from splashes and should be considered standard practice for tasks like transferring liquids or preparing solutions.

While primary engineering controls (i.e., the chemical fume hood) are designed to prevent inhalation exposure, respiratory protection may be necessary in specific situations, such as a large spill or a failure of the ventilation system.

Regulatory Context: Currently, there is no specific Permissible Exposure Limit (PEL) from OSHA or a Recommended Exposure Limit (REL) from NIOSH for Bromodichloromethane.[3] In the absence of a specific limit, a conservative approach must be taken, guided by the substance's known hazards.

Selection Protocol:

• Respirator Type: Should respiratory protection be required, a NIOSH-approved air-purifying respirator (APR) is the minimum. A full-facepiece APR is preferred as it also provides eye protection.[10]

• Cartridge Type: Use chemical cartridges specifically rated for organic vapors . For halogenated compounds, this is the appropriate cartridge class.

• Fit Testing: As required by OSHA standard 29 CFR 1910.134, any user of a tight-fitting respirator must be properly fit-tested before use to ensure a protective seal.[1]

To prevent skin contact, appropriate protective clothing is required.

• A long-sleeved laboratory coat is the minimum requirement.

• For procedures with a higher splash potential, a chemically resistant apron made from a material like butyl rubber should be worn over the lab coat.

• Ensure legs and feet are fully covered. Do not wear shorts, skirts, or open-toed shoes in the laboratory.

PPE Summary and Selection Workflow

The following table summarizes the recommended PPE for handling Bromodichloromethane-13C.

Task / Scenario	Hand Protection	Eye/Face Protection	Respiratory Protection	Protective Clothing
Low Volume/Low Risk (e.g., handling sealed vials, preparing dilute standards <10 mL)	Double Gloved:- Inner: Nitrile- Outer: Viton® or Silver Shield®/4H®	Chemical Splash Goggles	Not required (in fume hood)	Lab Coat
Standard Operations (e.g., transfers, reactions, extractions >10 mL)	Double Gloved:- Inner: Nitrile- Outer: Viton® or Silver Shield®/4H®	Chemical Splash Goggles &Full Face Shield	Not required (in fume hood)	Lab Coat &Chemical Resistant Apron
Spill or Ventilation Failure	Double Gloved:- Inner: Nitrile- Outer: Viton® or Silver Shield®/4H®	Full-Facepiece Air-Purifying Respirator (APR)	Full-Facepiece APR with Organic Vapor Cartridges	Chemical Resistant Suit/Coveralls

The following diagram illustrates the logical steps for selecting the appropriate level of PPE.

Caption: PPE selection workflow for Bromodichloromethane-13C.

Operational and Disposal Plans

Handling and Storage:

• Always handle Bromodichloromethane-13C in a designated area within a chemical fume hood to minimize vapor exposure.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

• Ensure storage is segregated from incompatible materials such as strong bases, strong oxidizing agents, and reactive metals like magnesium.[2]

Disposal Plan: Bromodichloromethane-13C and any materials contaminated with it (e.g., gloves, absorbent pads, empty containers) are classified as hazardous waste.[8][11]

• Segregation: Collect all waste in a dedicated, properly labeled, and sealed hazardous waste container. The container must be made of a material compatible with halogenated solvents.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Bromodichloromethane-13C," and a description of the contents (e.g., "Solvent Waste," "Contaminated PPE").

• Accumulation: Store the waste container in a designated satellite accumulation area or the facility's main hazardous waste storage area, ensuring it is closed at all times except when adding waste.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Under no circumstances should this chemical be poured down the drain or disposed of in regular trash.[12] The primary disposal method for this type of waste is high-temperature incineration.[8][11]

By adhering to these scientifically grounded protocols, you build a culture of safety that protects your most valuable asset—your research team—while ensuring the uncompromised integrity of your work.

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